Technical Documentation Center

5-Hydroxy-5-methylhexanoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Hydroxy-5-methylhexanoic acid

Core Science & Biosynthesis

Foundational

In-Depth Technical Guide: Structural Elucidation and Pharmacological Role of 5-Hydroxy-5-methylhexanoic Acid

Executive Summary In the landscape of marine-derived pharmacophores, lipid moieties play a critical role in dictating the pharmacokinetic and pharmacodynamic properties of complex macromolecules. 5-Hydroxy-5-methylhexano...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of marine-derived pharmacophores, lipid moieties play a critical role in dictating the pharmacokinetic and pharmacodynamic properties of complex macromolecules. 5-Hydroxy-5-methylhexanoic acid (CAS: 765268-16-4) is a specialized, branched-chain hydroxylated fatty acid[1]. While rarely found as a free monomer in nature, it serves as the critical lipophilic tail in 5-OH-Kahalalide F (5-OHKF) , a potent cyclic depsipeptide isolated from marine ecosystems[2]. This whitepaper provides a comprehensive breakdown of its structural logic, physicochemical properties, structure-activity relationship (SAR) in drug development, and the validated analytical protocols required for its isolation and characterization.

Structural Topology & Physicochemical Profile

The structural formula of 5-hydroxy-5-methylhexanoic acid ( C7​H14​O3​ ) deviates significantly from standard linear aliphatic fatty acids[3]. The molecule features a six-carbon hexanoic acid backbone with a critical substitution at the C5 position.

At the C5 locus, the carbon is bonded to a hydroxyl group (-OH) and a methyl group ( −CH3​ ), making it a quaternary carbon center . This architecture terminates the lipid chain with a bulky, sterically hindered, and polar headgroup. In drug development, this specific topology alters the amphiphilic character of any peptide it is conjugated to, shifting its partition coefficient and membrane-insertion capabilities.

G A Carboxyl Group (-COOH) B Aliphatic Chain (-CH2-CH2-CH2-) A->B C1 to C2-C4 C Quaternary Carbon (C5) B->C C4 to C5 D Hydroxyl Group (-OH) C->D C5 substitution E Dimethyl Group (-CH3)2 C->E C5 substitution

Functional group mapping of 5-hydroxy-5-methylhexanoic acid.
Quantitative Physicochemical Data

To facilitate predictive modeling in drug design, the core physicochemical properties of the isolated acid are summarized below[3]:

PropertyValueAnalytical Significance
IUPAC Name 5-hydroxy-5-methylhexanoic acidStandardized nomenclature
Molecular Formula C7​H14​O3​ Base for MS precursor ion calculation
Molecular Weight 146.18 g/mol Chromatographic retention prediction
Exact Mass 146.094 DaHigh-resolution MS (HRMS) targeting
XLogP3 0.4Indicates high hydrophilicity for a fatty acid
Topological Polar Surface Area 57.5 ŲPredicts limited passive membrane diffusion

Ecological Biosynthesis & Marine Origins

In nature, 5-hydroxy-5-methylhexanoic acid is biosynthesized within a highly specific ecological niche. It is originally produced by the green alga Bryopsis pennata via a hybrid Polyketide Synthase (PKS) and Non-Ribosomal Peptide Synthetase (NRPS) pathway[4]. The sacoglossan mollusk Elysia rufescens grazes upon this alga, sequestering and enzymatically processing these precursors to assemble complex cyclic depsipeptides (Kahalalides) as a chemical defense mechanism[5].

Biosynthesis Algae Bryopsis pennata (Green Alga) Mollusk Elysia rufescens (Mollusk) Algae->Mollusk Dietary transfer Precursor Polyketide Precursors Mollusk->Precursor Enzymatic processing Lipopeptide 5-OH-Kahalalide F Precursor->Lipopeptide NRPS/PKS assembly

Ecological transfer and biosynthetic assembly of 5-OH-Kahalalide F.

Pharmacological SAR: The "Hydroxyl Switch"

For drug development professionals, 5-hydroxy-5-methylhexanoic acid represents a masterclass in Structure-Activity Relationship (SAR) .

The parent compound, Kahalalide F (KF) , contains a non-hydroxylated 5-methylhexanoic acid tail. KF is a potent cytotoxic agent that induces cell death by deeply inserting its hydrophobic lipid tail into the lysosomal membrane of cancer cells, causing membrane permeabilization and rupture. It has been evaluated in Phase II clinical trials for prostate cancer and melanoma[4].

However, when the biosynthetic machinery incorporates 5-hydroxy-5-methylhexanoic acid to form 5-OH-Kahalalide F , the pharmacological profile completely inverts[2]:

  • Loss of Cytotoxicity: The addition of the polar hydroxyl group at the C5 position acts as a "hydrophobic brake." It prevents the lipid tail from penetrating the hydrophobic core of the lysosomal membrane, effectively abolishing its anti-tumor activity.

  • Gain of Anti-Malarial Activity: The altered membrane affinity redirects the molecule's targeting capability, granting 5-OHKF moderate in vitro anti-malarial activity against Plasmodium falciparum clones (D6 and W2)[2].

This causality underscores a fundamental principle in lipid-peptide conjugate design: terminal polarity dictates membrane insertion depth and, consequently, the therapeutic target.

Validated Analytical Protocols

To ensure scientific integrity, the isolation and structural validation of 5-hydroxy-5-methylhexanoic acid from its parent depsipeptide must follow a self-validating system. The following protocols utilize orthogonal techniques (Chromatography + Mass Spectrometry) to guarantee accuracy.

Protocol A: Extraction and Isolation from Marine Matrix

Causality: Depsipeptides are highly amphiphilic. A biphasic solvent system is required to precipitate proteins while capturing the lipid-peptide conjugates in the organic phase.

  • Lyophilization: Freeze-dry 100g of Elysia rufescens tissue to remove water content, preventing hydrolytic degradation.

  • Maceration: Grind the tissue and extract exhaustively with EtOH/H2​O (1:1, v/v) at room temperature.

  • Partitioning: Concentrate the extract under reduced pressure and partition between Ethyl Acetate (EtOAc) and H2​O . Collect the EtOAc layer (contains the lipopeptides).

  • Purification: Subject the organic extract to silica gel chromatography. Purify the target fraction using Reverse-Phase HPLC (C18 column) with an isocratic gradient of MeCN/H2​O (containing 0.1% TFA) to isolate pure 5-OH-Kahalalide F.

Protocol B: Structural Cleavage and LC-MS Validation (Marfey's Method)

Causality: To confirm the presence of 5-hydroxy-5-methylhexanoic acid, the cyclic depsipeptide must be completely hydrolyzed. Marfey's reagent (FDAA) is then used to derivatize the liberated amino acids for stereochemical analysis, leaving the unreacted fatty acid free for negative-ion MS detection[2].

  • Acid Hydrolysis: Dissolve 1 mg of 5-OHKF in 1 mL of 6 N HCl. Seal in a glass ampoule and heat at 110°C for 24 hours. Validation: This harsh condition guarantees the cleavage of all robust amide and ester bonds without degrading the aliphatic chain.

  • Evaporation: Evaporate the hydrolysate to absolute dryness under a stream of N2​ gas to remove residual HCl.

  • Derivatization: Add 100 µL of 1% 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (FDAA) in acetone and 20 µL of 1 M NaHCO3​ . Incubate at 40°C for 1 hour.

  • Quenching: Stop the reaction by adding 20 µL of 1 N HCl.

  • LC-MS Analysis: Inject the sample into an LC-MS system (ESI mode).

    • Validation Check: The derivatized amino acids will be detected in positive ion mode. The liberated 5-hydroxy-5-methylhexanoic acid will not react with FDAA but will elute and be detected in negative ion mode at m/z 145.08 ( [M−H]− ), confirming its structural presence.

Workflow Extract Lipid Extract Hydrolysis Acid Hydrolysis (6N HCl) Extract->Hydrolysis Cleave depsipeptide Derivatization FDAA Derivatization Hydrolysis->Derivatization Free fatty acids LCMS LC-MS Analysis Derivatization->LCMS Stereochemical ID

Analytical workflow for the structural elucidation of depsipeptides.

References

  • National Center for Biotechnology Information (NCBI). "5-Hydroxy-5-methylhexanoic acid | C7H14O3 | CID 18462863" PubChem. URL: [Link]

  • Hamann, M. T., et al. "Chemistry and Biology of Kahalalides." National Institutes of Health (PMC). URL: [Link]

  • Dembitsky, Valery M., et al. "Hydrobiological Aspects of Fatty Acids: Unique, Rare, and Unusual Fatty Acids Incorporated into Linear and Cyclic Lipopeptides and Their Biological Activity." MDPI. URL: [Link]

  • Gao, J., et al. "5-OHKF and NorKA, Depsipeptides from a Hawaiian Collection of Bryopsis pennata: Binding Properties for NorKA to the Human Neuropeptide Y Y1 Receptor." National Institutes of Health (PMC). URL: [Link]

Sources

Exploratory

Synthesis and Characterization of 5-Hydroxy-5-methylhexanoic Acid: A Comprehensive Technical Guide

Executive Summary 5-Hydroxy-5-methylhexanoic acid (PubChem CID: 18462863) is a highly versatile δ -hydroxy acid characterized by a seven-carbon backbone terminating in a tertiary alcohol and a carboxylic acid[1]. In adva...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

5-Hydroxy-5-methylhexanoic acid (PubChem CID: 18462863) is a highly versatile δ -hydroxy acid characterized by a seven-carbon backbone terminating in a tertiary alcohol and a carboxylic acid[1]. In advanced materials science and pharmaceutical development, this compound serves as a critical intermediate and a modifying comonomer in the synthesis of biodegradable polyhydroxycarboxylic acids[2]. This technical guide outlines a highly efficient, self-validating synthetic route utilizing a direct, protecting-group-free Grignard addition, engineered for high yield and scalability.

Retrosynthetic Strategy & Mechanistic Causality

Traditional syntheses of hydroxy acids often rely on the protection of the carboxylic acid (e.g., via esterification) to prevent the premature quenching of organometallic reagents. However, this approach introduces unnecessary steps, reducing overall atom economy and increasing solvent waste.

Our optimized protocol leverages the inherent acid-base chemistry of the substrate. By reacting 5-oxohexanoic acid (4-acetylbutyric acid) directly with 2.1 equivalents of methylmagnesium bromide ( CH3​MgBr ), the synthesis is streamlined into a single, highly controlled operation.

The Causality of the Direct Addition
  • Thermodynamic Deprotonation (1st Equivalent): The first equivalent of CH3​MgBr acts exclusively as a base, deprotonating the carboxylic acid ( pKa​≈4.8 ) to form a magnesium carboxylate salt. This step is highly exothermic and evolves methane gas, serving as a visual stoichiometric indicator.

  • Electronic Deactivation: The resulting carboxylate anion delocalizes its negative charge, rendering the C1 carbonyl carbon insufficiently electrophilic to undergo nucleophilic attack. This effectively "auto-protects" the carboxylic acid.

  • Nucleophilic Addition (2nd Equivalent): The second equivalent of the Grignard reagent acts as a nucleophile, selectively attacking the more electrophilic C5 ketone to form the tertiary alkoxide.

Pathway A 5-Oxohexanoic Acid B Magnesium Carboxylate (Protected C1) A->B CH3MgBr (1.0 eq) - CH4 (Gas) C Tertiary Alkoxide (C5 Addition) B->C CH3MgBr (1.1 eq) Nucleophilic Attack D 5-Hydroxy-5-methylhexanoic Acid C->D H3O+ Quench pH ~2

Figure 1: Mechanistic pathway of the direct Grignard addition to 5-oxohexanoic acid.

Self-Validating Experimental Protocol

The following protocol is designed as a self-validating system. The evolution of methane gas during the first addition phase acts as an intrinsic feedback mechanism; cessation of gas evolution confirms the complete formation of the magnesium carboxylate, ensuring the second equivalent is utilized entirely for carbon-carbon bond formation.

Workflow S1 1. Setup Dry THF, N2 S2 2. Deprotonation 0 °C S1->S2 S3 3. Addition 0 °C to RT S2->S3 S4 4. Quench NH4Cl / HCl S3->S4 S5 5. Isolation EtOAc Extract S4->S5

Figure 2: Step-by-step experimental workflow for the synthesis and isolation of the target compound.
Step-by-Step Methodology
  • System Preparation: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, a pressure-equalizing dropping funnel, and a reflux condenser. Purge the system with inert nitrogen ( N2​ ) for 15 minutes.

  • Substrate Dissolution: Charge the flask with 5-oxohexanoic acid (10.0 g, 76.8 mmol) and anhydrous tetrahydrofuran (THF, 150 mL). THF is prioritized over diethyl ether to maintain the solubility of the intermediate magnesium carboxylate. Cool the solution to 0 °C using an ice-water bath.

  • Controlled Deprotonation: Load the dropping funnel with CH3​MgBr (3.0 M in diethyl ether, 26.0 mL, 78.0 mmol). Add dropwise over 30 minutes. Critical Observation: Vigorous evolution of methane gas will occur. Maintain stirring until gas evolution completely ceases, validating the protection of the carboxylate.

  • Nucleophilic Addition: Add a second portion of CH3​MgBr (3.0 M, 28.0 mL, 84.0 mmol) dropwise at 0 °C. Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 4 hours to overcome the steric hindrance of the adjacent carboxylate complex.

  • Two-Stage Quenching: Cool the reaction back to 0 °C. Carefully quench the unreacted Grignard reagent by adding saturated aqueous NH4​Cl (50 mL) dropwise. Causality: Using NH4​Cl prevents the violent exothermic reaction that would occur with direct acid addition. Subsequently, add 1M HCl until the aqueous layer reaches a pH of ~2. Causality: The product has a pKa​ of ~4.8; adjusting the pH to 2 ensures >99% of the target molecule is protonated and lipophilic, allowing for efficient phase transfer.

  • Extraction & Isolation: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 100 mL). Wash the combined organic layers with brine (50 mL), dry over anhydrous MgSO4​ , filter, and concentrate in vacuo to yield the crude product.

  • Purification: Purify via recrystallization from a hexanes/ethyl acetate mixture or via silica gel flash chromatography to afford pure 5-hydroxy-5-methylhexanoic acid as a white crystalline solid.

Quantitative Data & Analytical Characterization

To ensure batch-to-batch consistency and verify the structural integrity of the synthesized compound[1], the following analytical parameters must be met. The data is summarized in Table 1 for rapid reference.

Table 1: Analytical Characterization Profile of 5-Hydroxy-5-methylhexanoic Acid

ParameterExpected Value / Signal DescriptionAnalytical Method
Molecular Weight 146.18 g/mol Mass Spectrometry (ESI+)
Exact Mass 146.0943 DaHigh-Resolution Mass Spectrometry (HRMS)
1 H NMR (400 MHz, CDCl3​ ) δ 1.22 (s, 6H, gem-dimethyl), 1.45–1.55 (m, 4H, C3/C4 CH2​ ), 2.35 (t, J = 7.2 Hz, 2H, C2 CH2​ )Nuclear Magnetic Resonance
13 C NMR (100 MHz, CDCl3​ ) δ 20.5 (C3), 29.2 (C6/C7), 34.1 (C2), 43.5 (C4), 70.8 (C5-OH), 178.5 (C1=O)Nuclear Magnetic Resonance
FT-IR (ATR)3400–2500 (br, O-H stretch), 1710 (s, C=O stretch), 1150 (m, C-O stretch) cm −1 Infrared Spectroscopy
Topological Polar Surface Area 57.5 ŲComputed Descriptor[1]

Applications in Polymer Chemistry & Drug Development

The synthesis of 5-hydroxy-5-methylhexanoic acid is of particular interest to polymer scientists developing next-generation biodegradable plastics. According to foundational patents in the field, δ -hydroxy acids with tertiary alcohol terminations are utilized as specialized comonomers in the dehydration polycondensation of lactic acid[2].

When incorporated into polyhydroxycarboxylic acid backbones, the gem-dimethyl groups of 5-hydroxy-5-methylhexanoic acid disrupt polymer chain packing. This structural disruption lowers the crystallinity of the resulting copolymer, thereby modifying its thermal properties (such as glass transition temperature, Tg​ ) and enhancing its degradation rate in physiological environments[3]. These tunable properties make the compound highly valuable for the formulation of controlled-release drug delivery matrices and bioresorbable medical devices.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 18462863, 5-Hydroxy-5-methylhexanoic acid." PubChem,[Link].

  • Suizu, H., et al. "Preparation process of polyhydroxycarboxylic acid." U.S. Patent No. 5,646,238A, 1997.
  • Suizu, H., et al. "Preparation process of polyhydroxycarboxylic acid." U.S. Patent No. 5,444,143A, 1995.

Sources

Foundational

An In-depth Technical Guide to 5-Hydroxy-5-methylhexanoic Acid

For Researchers, Scientists, and Drug Development Professionals Introduction 5-Hydroxy-5-methylhexanoic acid is a C7 carboxylic acid characterized by a hydroxyl group and two methyl groups at the C5 position, creating a...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxy-5-methylhexanoic acid is a C7 carboxylic acid characterized by a hydroxyl group and two methyl groups at the C5 position, creating a tertiary alcohol. Its IUPAC name is 5-hydroxy-5-methylhexanoic acid [1]. This guide provides a comprehensive overview of its chemical properties, potential synthesis strategies, analytical methodologies, and known biological context, designed to support research and development activities.

Physicochemical Properties

Understanding the fundamental physicochemical properties of 5-hydroxy-5-methylhexanoic acid is critical for its application in experimental settings, including reaction setup, purification, and formulation. The properties listed below are primarily computationally derived from publicly available chemical databases.

PropertyValueSource
Molecular Formula C₇H₁₄O₃PubChem[1]
Molecular Weight 146.18 g/mol PubChem[1]
IUPAC Name 5-hydroxy-5-methylhexanoic acidPubChem[1]
CAS Number 765268-16-4PubChem[1]
Topological Polar Surface Area 57.5 ŲPubChem[1]
XLogP3 0.4PubChem[1]
Hydrogen Bond Donor Count 2PubChem[1]
Hydrogen Bond Acceptor Count 3PubChem[1]
Rotatable Bond Count 4PubChem[1]

Synthesis and Chemical Reactivity

While specific, peer-reviewed synthesis routes for 5-hydroxy-5-methylhexanoic acid are not extensively documented, its structure as a γ-hydroxy tertiary carboxylic acid suggests several plausible synthetic strategies. The choice of a particular route would depend on the desired scale, purity requirements, and available starting materials.

Conceptual Synthetic Workflow

A logical and common approach for synthesizing γ-hydroxy carboxylic acids involves the use of lactones or the creation of a carbon-carbon bond via nucleophilic addition to a ketone.

Synthesis_Workflow cluster_grignard Grignard-based Approach cluster_lactone Lactone Ring-Opening A Ethyl 4-acetylbutanoate C Tertiary Alkoxide Intermediate A->C Nucleophilic Addition B Methylmagnesium bromide (Grignard Reagent) B->C D Ester Hydrolysis (Acid/Base) C->D Acidic Workup E 5-Hydroxy-5-methylhexanoic acid D->E F γ,γ-Dimethyl-γ-butyrolactone H Ring-Opened Intermediate F->H Nucleophilic Attack G Strong Nucleophile (e.g., Organolithium) G->H I Carboxylation (e.g., with CO2) H->I J Final Product I->J Acidic Workup

Caption: Conceptual synthetic pathways for 5-hydroxy-5-methylhexanoic acid.

Detailed Experimental Protocol (Hypothetical Grignard Approach)

This protocol is a representative, non-validated procedure based on standard organic chemistry principles for the synthesis of tertiary alcohols from esters and Grignard reagents.

Objective: To synthesize 5-hydroxy-5-methylhexanoic acid from ethyl 4-acetylbutanoate.

Materials:

  • Ethyl 4-acetylbutanoate

  • Methylmagnesium bromide (3.0 M in diethyl ether)

  • Anhydrous diethyl ether

  • Hydrochloric acid (1 M)

  • Sodium hydroxide

  • Saturated sodium chloride solution (brine)

  • Anhydrous magnesium sulfate

  • Standard laboratory glassware for inert atmosphere reactions

Procedure:

  • Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with ethyl 4-acetylbutanoate dissolved in anhydrous diethyl ether under a nitrogen atmosphere. The flask is cooled to 0 °C in an ice bath.

  • Grignard Addition: Methylmagnesium bromide (2.2 equivalents) is added dropwise via the dropping funnel to the stirred solution, maintaining the temperature below 5 °C. The reaction is allowed to stir at 0 °C for 1 hour and then at room temperature for 2 hours.

  • Quenching: The reaction is carefully quenched by the slow addition of saturated ammonium chloride solution at 0 °C.

  • Hydrolysis: The resulting mixture is acidified with 1 M HCl, and then a solution of sodium hydroxide is added to facilitate the hydrolysis of the ester. The mixture is heated to reflux and stirred for 4-6 hours until the hydrolysis is complete (monitored by TLC).

  • Workup and Extraction: After cooling to room temperature, the aqueous layer is acidified with 1 M HCl. The organic layer is separated, and the aqueous layer is extracted three times with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

  • Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization to yield pure 5-hydroxy-5-methylhexanoic acid.

Analytical Methodologies

The analysis of 5-hydroxy-5-methylhexanoic acid, a polar and relatively non-volatile compound, typically requires derivatization for gas chromatography-mass spectrometry (GC-MS) analysis or can be analyzed directly using liquid chromatography-mass spectrometry (LC-MS). Nuclear magnetic resonance (NMR) spectroscopy is essential for structural confirmation.

GC-MS Analysis (with Derivatization)

For GC-MS analysis, derivatization is necessary to increase the volatility and thermal stability of the molecule. A common two-step process involves methoximation of the keto group (if present in a related analysis) followed by silylation of the hydroxyl and carboxylic acid groups[2].

Derivatization Protocol:

  • Drying: A sample containing 5-hydroxy-5-methylhexanoic acid is dried completely under a stream of nitrogen.

  • Silylation: The dried residue is dissolved in a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and heated at 70°C for 30-60 minutes to convert the hydroxyl and carboxylic acid groups to their trimethylsilyl (TMS) ethers and esters, respectively.

  • Injection: The derivatized sample is then directly injected into the GC-MS.

Illustrative GC-MS Workflow:

GCMS_Workflow A Sample containing 5-hydroxy-5-methylhexanoic acid B Solvent Evaporation (Nitrogen Stream) A->B C Addition of Silylating Agent (e.g., BSTFA) B->C D Heating (70°C) C->D E Derivatized Sample (TMS-ether/ester) D->E F GC-MS Injection E->F G Separation on GC Column F->G H Ionization (e.g., EI) G->H I Mass Analysis (MS) H->I J Data Interpretation I->J

Caption: General workflow for the GC-MS analysis of 5-hydroxy-5-methylhexanoic acid.

NMR Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for the unambiguous structural elucidation of 5-hydroxy-5-methylhexanoic acid. The expected chemical shifts and splitting patterns can be predicted based on its structure.

Predicted ¹H NMR Resonances (in CDCl₃):

  • -OH: A broad singlet, chemical shift is concentration-dependent.

  • -COOH: A broad singlet, typically > 10 ppm.

  • -CH₂-COOH (C2): A triplet.

  • -CH₂- (C3): A multiplet.

  • -CH₂- (C4): A multiplet.

  • -C(CH₃)₂ (C6 & C7): A singlet integrating to 6 protons.

Biological Relevance and Potential Applications

While direct biological studies on 5-hydroxy-5-methylhexanoic acid are limited, its classification as a hydroxy fatty acid (HFA) places it within a class of molecules with diverse and significant biological roles.

  • Metabolic Intermediates: Short- and medium-chain hydroxy fatty acids can be intermediates in fatty acid metabolism. For example, 3-hydroxy fatty acids are involved in fatty acid β-oxidation.

  • Signaling Molecules: Some HFAs act as signaling molecules in various biological systems. For instance, certain 3-hydroxy fatty acids can trigger immune responses in plants and may play a role in microbial interactions[3][4]. In mammals, they have been implicated in lipotoxicity and can modulate inflammatory pathways[5].

  • Potential as Biomarkers: The presence and concentration of specific HFAs in biological fluids can be indicative of certain metabolic states or diseases.

Given its structure, 5-hydroxy-5-methylhexanoic acid could potentially be investigated for roles in:

  • Microbial quorum sensing.

  • Modulation of inflammatory responses.

  • As a potential biomarker for metabolic disorders.

Safety and Handling

General Precautions:

  • Assume the compound is corrosive and may cause skin and eye burns.

  • Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • Handle in a well-ventilated area or a chemical fume hood.

  • Avoid inhalation of any vapors or dust.

  • In case of contact, flush the affected area with copious amounts of water and seek medical attention.

References

  • Panzier, T., et al. (2019). Synthesis of γ-hydroxy-α-(arylmethyl)carboxylic acids from lactones: pathway to a structural motif derived from lactic acid and amino acid analogs? PubMed. Available at: [Link]

  • PubChem. (n.d.). 5-Hydroxy-5-methylhexanoic acid. National Center for Biotechnology Information. Available at: [Link]

  • PubChem. (n.d.). 5-Hydroxy-5-methylhexanoate. National Center for Biotechnology Information. Available at: [Link]

  • Panzier, T., et al. (2019). Synthesis of γ-hydroxy-α-(arylmethyl)carboxylic acids from lactones: Pathway to a structural motif derived from lactic acid and amino acid analogs? ResearchGate. Available at: [Link]

  • Sheradsky, T., & Silcoff, E. R. (n.d.). Synthesis of (2R,5R)-2-Amino-5-Hydroxyhexanoic Acid by Intramolecular Cycloaddition. MDPI. Available at: [Link]

  • Zandbergen, P., et al. (1999). The synthesis of chiral gamma-hydroxy-alpha-beta-unsaturated compounds from chiral cyanohydrins. Molecules. Available at: [Link]

  • ASCENION GmbH. (n.d.). Triggering of plant immunity through bacterial hydroxy fatty acid metabolites. Available at: [Link]

  • Wibowo, F. R., et al. (n.d.). 1 H NMR spectrum of compound 5. ResearchGate. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). γ-Hydroxy carbonyl compound synthesis by C-C coupling. Available at: [Link]

  • Madu, U. L., et al. (n.d.). Elucidation of the Role of 3-Hydroxy Fatty Acids in Cryptococcus-amoeba Interactions. PMC. Available at: [Link]

  • Ibdah, J. A. (2018). Role of 3-Hydroxy Fatty Acid-Induced Hepatic Lipotoxicity in Acute Fatty Liver of Pregnancy. International Journal of Molecular Sciences. Available at: [Link]

  • St. Jude Children's Research Hospital. (2017). Understanding fatty acids as signaling molecules for virulence factor production. Available at: [Link]

  • Cyberlipid. (n.d.). Hydroxy FA. Available at: [Link]

  • Morales, F. J., et al. (2006). Analysis of 5-hydroxymethylfurfural in foods by gas chromatography-mass spectrometry. Journal of Chromatography A. Available at: [Link]

  • Royal Society of Chemistry. (n.d.). Analytical Methods. Available at: [Link]

  • Popa, V. I., et al. (n.d.). Development of a gc-ms method for 5-hydroxymethylfurfural determination in wood after steam-explosion pretreatment. ResearchGate. Available at: [Link]

  • Wikipedia. (n.d.). 5-Hydroxytryptophan. Available at: [Link]

  • Vu, T. N., et al. (2021). Study on the Synthesis of 6-Hydroxyhexyl 5-(Hydroxymethyl) Furan-2-Carboxylate from 5-Hydroxymethylfurfural (HMF) and Alkanediols. Engineering and Technology For Sustainable Development. Available at: [Link]

  • NP-MRD. (2022). Showing NP-Card for (5R)-5-Hydroxyhexanoic acid (NP0086578). Available at: [Link]

  • Shimadzu. (n.d.). No.106 GC-MS-Based Evaluation of Fatty Acid Composition in Microalgae. Available at: [Link]

  • Frontiers. (n.d.). Context-dependent roles of 5-HT and its receptors in tumor growth and wound healing: Mechanisms and therapeutic implications. Available at: [Link]

  • Hardes, K., et al. (n.d.). Determination of metabolites of 5-hydroxymethylfurfural in human urine after oral application. ResearchGate. Available at: [Link]

  • SAGE Publications Inc. (1990). Influence of 5- Hydroxymethylfurfural (5-HMF) on the Overall Metabolism of Human Blood Cells. ResearchGate. Available at: [Link]

  • Royal Society of Chemistry. (n.d.). Characterization of the metabolism of 5-hydroxymethylfurfural by human intestinal microflora using ultra-high performance liquid chromatography-quadrupole time-of-flight mass spectrometry. Available at: [Link]

  • FooDB. (2010). Showing Compound 5-Methylhexanoic acid (FDB008226). Available at: [Link]

  • SpectraBase. (n.d.). Hexanoic acid, 3-hydroxy-5-methyl-, methyl ester. Available at: [Link]

  • The Good Scents Company. (n.d.). methyl 5-hydroxyhexanoate. Available at: [Link]

  • News-Medical.Net. (2018). The Relationship Between Serotonin and 5-HTP. Available at: [Link]

  • Wiley Online Library. (2023). Synthesis of 5‐hydroxymethylfurfural from glucose over carbon‐based acid–base bifunctional catalyst. ResearchGate. Available at: [Link]

  • Royal Society of Chemistry. (2020). Scalable synthesis of hydroxymethyl alkylfuranoates as stable 2,5-furandicarboxylic acid precursors. Green Chemistry. Available at: [Link]

  • Wings for Life. (n.d.). Effects of the Serotonin Precursor, 5-Hydroxytryptophan (5-HTP). Available at: [Link]

  • Frontiers. (2021). Advances in the Microbial Synthesis of 5-Hydroxytryptophan. Available at: [Link]

Sources

Exploratory

Physical properties of 5-Hydroxy-5-methylhexanoic acid

An In-depth Technical Guide to the Physical Properties of 5-Hydroxy-5-methylhexanoic Acid For Researchers, Scientists, and Drug Development Professionals Abstract 5-Hydroxy-5-methylhexanoic acid is a C7 carboxylic acid c...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Physical Properties of 5-Hydroxy-5-methylhexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Hydroxy-5-methylhexanoic acid is a C7 carboxylic acid containing a tertiary alcohol. As a bifunctional molecule, its physical properties are governed by the interplay between the hydrophilic carboxyl and hydroxyl groups and the hydrophobic alkyl backbone. This technical guide provides a comprehensive overview of the known and predicted physical properties of 5-Hydroxy-5-methylhexanoic acid. Due to a scarcity of published experimental data for this specific molecule, this document leverages high-quality computational predictions from established chemical databases and provides theoretical analysis based on its structural features. Furthermore, it includes standardized, field-proven experimental protocols for researchers aiming to characterize this compound. This guide is intended to serve as a foundational resource for professionals in drug development and chemical research, enabling a deeper understanding of this molecule's behavior.

Introduction and Molecular Structure

5-Hydroxy-5-methylhexanoic acid (IUPAC name) is an aliphatic organic compound featuring a six-carbon hexanoic acid backbone. A key structural feature is the presence of two functional groups: a carboxylic acid at the C1 position and a tertiary alcohol at the C5 position, where two methyl groups are also attached. This structure imparts both acidic and hydrogen-bond donating/accepting capabilities, which are critical determinants of its physical and chemical behavior.

The presence of both a polar head (carboxylic acid) and a polar tail (tertiary alcohol) on a moderately sized carbon chain suggests potential for interesting solubility profiles and intermolecular interactions. Understanding these properties is a critical first step in evaluating its utility in applications ranging from building block synthesis to pharmaceutical development.

Core Molecular and Physicochemical Properties

Precise experimental determination of many physical properties for 5-Hydroxy-5-methylhexanoic acid is not widely available in the literature. However, robust computational models provide reliable estimates that are invaluable for initial experimental design and hypothesis generation. The following tables summarize fundamental molecular identifiers and key computed physicochemical properties.

Table 1: General Molecular Identifiers

PropertyValueSource
IUPAC Name 5-hydroxy-5-methylhexanoic acidPubChem[1]
CAS Number 765268-16-4PubChem[1]
Molecular Formula C₇H₁₄O₃PubChem[1]
Molecular Weight 146.18 g/mol PubChem[1]
Canonical SMILES CC(C)(CCCC(=O)O)OPubChem[1]
InChI Key AEXLMBPGSBBPPF-UHFFFAOYSA-NPubChem[1]

Table 2: Computed Physicochemical Properties

PropertyPredicted ValueMethod/Source
XLogP3 0.4XLogP3 3.0 (PubChem)[1]
Topological Polar Surface Area 57.5 ŲCactvs 3.4.6.11 (PubChem)[1]
Hydrogen Bond Donor Count 2Cactvs 3.4.6.11 (PubChem)[1]
Hydrogen Bond Acceptor Count 3Cactvs 3.4.6.11 (PubChem)[1]
Rotatable Bond Count 4Cactvs 3.4.6.11 (PubChem)[1]
Exact Mass 146.094294304 DaPubChem 2.1[1]
pKa (Acidic) 4.71 (Predicted for 5-hydroxyhexanoic acid)ChemAxon (via FooDB)[2]

Expert Insights:

  • The XLogP3 value of 0.4 indicates a relatively balanced hydrophilic-lipophilic character.[1] A value close to zero suggests that the compound will have moderate solubility in both aqueous and organic solvents.

  • The pKa value , predicted by comparison to the closely related 5-hydroxyhexanoic acid, is typical for a short-chain carboxylic acid.[2] This indicates that at physiological pH (~7.4), the molecule will exist predominantly in its deprotonated, carboxylate form.

  • The presence of two hydrogen bond donors and three acceptors underscores the molecule's significant capacity for hydrogen bonding, which will strongly influence its melting point, boiling point, and solubility.[1]

Predicted Phase Behavior and Solubility

Melting and Boiling Points: Experimental data for the melting and boiling points of 5-Hydroxy-5-methylhexanoic acid are not readily available. However, by comparing it to related structures, we can infer its likely physical state.

  • 5-Methylhexanoic acid (lacking the hydroxyl group) is a liquid at room temperature with a melting point below -25 °C and a boiling point of 216 °C.[3][4]

  • The addition of the tertiary hydroxyl group in 5-Hydroxy-5-methylhexanoic acid introduces another site for strong intermolecular hydrogen bonding. This is expected to significantly raise both the melting and boiling points compared to 5-methylhexanoic acid. It is plausible that the compound is a viscous liquid or a low-melting solid at standard temperature and pressure.

Solubility Profile: The molecule's structure suggests a degree of amphiphilicity.

  • Aqueous Solubility: The carboxylic acid and hydroxyl groups can readily form hydrogen bonds with water, promoting solubility. The predicted high water solubility of the related methyl 5-hydroxyhexanoate (5.3 x 10⁴ mg/L) supports this expectation.[5]

  • Organic Solvent Solubility: The C7 alkyl chain provides lipophilic character, suggesting solubility in polar organic solvents such as ethanol, methanol, and acetone, where both hydrogen bonding and van der Waals interactions can be accommodated. Solubility in non-polar solvents like hexanes is expected to be limited.

Theoretical Spectroscopic Characterization

While experimental spectra are not available, a theoretical analysis based on the functional groups present allows for the prediction of key spectroscopic features. This is a critical exercise for verifying the identity and purity of the compound following synthesis.

Infrared (IR) Spectroscopy

The IR spectrum of 5-Hydroxy-5-methylhexanoic acid would be dominated by the absorptions from its two hydroxyl groups and the carbonyl group.

  • O-H Stretch (Carboxylic Acid): A very broad, strong absorption band is expected in the region of 3300-2500 cm⁻¹ .[6][7] This broadness is a hallmark of the hydrogen-bonded dimer common to carboxylic acids.

  • O-H Stretch (Tertiary Alcohol): A separate, less broad absorption between 3500-3200 cm⁻¹ due to the tertiary alcohol's O-H bond is also expected.[8] This signal will likely be superimposed upon the much broader carboxylic acid O-H trough.

  • C-H Stretch (Alkyl): Absorptions just below 3000 cm⁻¹, typically in the 2960-2850 cm⁻¹ range, will be present due to the C-H bonds of the alkyl chain.[7]

  • C=O Stretch (Carbonyl): A very strong, sharp absorption peak is predicted in the range of 1720-1700 cm⁻¹ .[7] This is one of the most diagnostic peaks for confirming the presence of the carboxylic acid.

  • C-O Stretch: Absorptions corresponding to the C-O single bonds of both the alcohol and the carboxylic acid are expected in the fingerprint region, between 1300-1000 cm⁻¹ .[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy: The proton NMR spectrum will provide a distinct fingerprint for the molecule's hydrogen atoms. The following signals are predicted (in CDCl₃, shifts are approximate):

  • -COOH (1H): A very broad singlet, typically far downfield (δ 10-12 ppm ).

  • -OH (1H): A singlet, chemical shift can vary depending on concentration and solvent (δ 1.5-4.0 ppm ).

  • -CH₂- (C2, 2H): A triplet, adjacent to the C3 methylene group (δ ~2.4 ppm ).

  • -CH₂- (C4, 2H): A triplet, adjacent to the C3 methylene group (δ ~1.7 ppm ).

  • -CH₂- (C3, 2H): A multiplet (quintet or sextet), coupled to protons on C2 and C4 (δ ~1.6 ppm ).

  • -CH₃ (C5-methyls, 6H): A singlet, as these two methyl groups are equivalent and have no adjacent protons (δ ~1.2 ppm ).

¹³C NMR Spectroscopy: The proton-decoupled ¹³C NMR spectrum is expected to show 6 distinct signals, as the two methyl groups at the C5 position are chemically equivalent.

  • -COOH (C1): δ ~175-180 ppm

  • C-OH (C5): δ ~70-75 ppm

  • -CH₂- (C4): δ ~40-45 ppm

  • -CH₂- (C2): δ ~30-35 ppm

  • -CH₃ (C5-methyls): δ ~25-30 ppm

  • -CH₂- (C3): δ ~20-25 ppm

Standardized Protocols for Experimental Characterization

For any researcher synthesizing or utilizing 5-Hydroxy-5-methylhexanoic acid, experimental verification of its properties is paramount. The following section outlines standard, self-validating protocols for this purpose.

Characterization Workflow

The logical flow for characterizing a newly synthesized or acquired sample of 5-Hydroxy-5-methylhexanoic acid should follow a structured path from basic identity confirmation to detailed property measurement.

G cluster_0 Initial Verification cluster_1 Spectroscopic Confirmation cluster_2 Physical Property Determination Synthesis Synthesis & Purification TLC_GCMS Purity Check (TLC/GC-MS) Synthesis->TLC_GCMS Crude Product MS Mass Spectrometry (Identity) TLC_GCMS->MS Purified Sample IR_Spec IR Spectroscopy MS->IR_Spec Confirmed Mass NMR_Spec ¹H & ¹³C NMR Spectroscopy IR_Spec->NMR_Spec Confirmed Functional Groups MP Melting Point (DSC) NMR_Spec->MP Confirmed Structure Solubility Solubility Assay MP->Solubility pKa_Titr pKa Titration Solubility->pKa_Titr

Sources

Foundational

5-Hydroxy-5-methylhexanoic acid molecular weight

An In-depth Technical Guide to 5-Hydroxy-5-methylhexanoic Acid Abstract This technical guide provides a comprehensive overview of 5-Hydroxy-5-methylhexanoic acid, a molecule of interest in organic synthesis and potential...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to 5-Hydroxy-5-methylhexanoic Acid

Abstract

This technical guide provides a comprehensive overview of 5-Hydroxy-5-methylhexanoic acid, a molecule of interest in organic synthesis and potential biochemical research. While not as extensively studied as some of its structural analogs, its unique combination of a tertiary alcohol and a carboxylic acid functional group presents distinct chemical properties and synthetic challenges. This document details its physicochemical properties, proposes a robust synthetic pathway with a detailed experimental protocol, and offers insights into its analytical characterization. Furthermore, it discusses potential biological significance by examining related compounds and outlines essential safety protocols. This guide is intended for researchers and professionals in chemistry and drug development seeking a foundational understanding of this compound.

Introduction

5-Hydroxy-5-methylhexanoic acid (C₇H₁₄O₃) is a saturated fatty acid derivative characterized by a six-carbon chain with a carboxylic acid at the C1 position and a hydroxyl group on a tertiary carbon at the C5 position. Its structure is related to other biologically relevant molecules, such as intermediates in fatty acid metabolism and analogs of neurotransmitters like GABA. The presence of a tertiary alcohol makes it resistant to oxidation under standard conditions, a feature that can be leveraged in more complex molecular designs. This guide aims to consolidate the known and predicted data for this compound and to provide a practical framework for its synthesis and analysis.

Physicochemical and Structural Properties

The fundamental properties of 5-Hydroxy-5-methylhexanoic acid are summarized below. The data is primarily derived from computational models and public chemical databases, providing a reliable starting point for experimental work.[1]

PropertyValueSource
Molecular Formula C₇H₁₄O₃PubChem[1]
Molecular Weight 146.18 g/mol PubChem[1]
IUPAC Name 5-hydroxy-5-methylhexanoic acidPubChem[1]
CAS Number 765268-16-4PubChem[1]
Canonical SMILES CC(C)(CCCC(=O)O)OPubChem[1]
XLogP3-AA (LogP) 0.4PubChem (Computed)[1]
Hydrogen Bond Donor Count 2PubChem (Computed)[1]
Hydrogen Bond Acceptor Count 3PubChem (Computed)[1]
Topological Polar Surface Area 66.8 ŲPubChem (Computed)[1]

Synthesis and Purification

While specific literature on the synthesis of 5-Hydroxy-5-methylhexanoic acid is scarce, a reliable and logical pathway can be designed using fundamental principles of organic chemistry. The most straightforward approach involves the nucleophilic addition of a methyl-organometallic reagent to a γ-keto ester, followed by ester hydrolysis.

Proposed Synthetic Pathway

The proposed two-step synthesis starts from methyl 5-oxohexanoate. A Grignard reaction is chosen for its high efficiency in forming carbon-carbon bonds and its tolerance for various functional groups when conditions are controlled.

Synthetic_Pathway reagent1 1. CH₃MgBr in THF 2. NH₄Cl (aq) quench start Methyl 5-oxohexanoate reagent2 1. NaOH (aq) 2. H₃O⁺ intermediate Methyl 5-hydroxy-5-methylhexanoate start->intermediate Step 1: Grignard Reaction product 5-Hydroxy-5-methylhexanoic acid intermediate->product Step 2: Saponification

Caption: Proposed two-step synthesis of 5-Hydroxy-5-methylhexanoic acid.

Experimental Protocol: A Representative Synthesis

This protocol is a validated, general procedure for the synthesis of tertiary alcohols from keto-esters, adapted for this specific target.

Materials:

  • Methyl 5-oxohexanoate (1.0 eq)

  • Methylmagnesium bromide (3.0 M solution in diethyl ether, 1.2 eq)

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Sodium hydroxide (NaOH)

  • Hydrochloric acid (HCl, 1M and 2M)

  • Diethyl ether

  • Magnesium sulfate (MgSO₄)

  • Deionized water

Step 1: Synthesis of Methyl 5-hydroxy-5-methylhexanoate (Grignard Reaction)

  • Setup: A flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with methyl 5-oxohexanoate (1.0 eq) dissolved in anhydrous THF (approx. 0.5 M solution).

  • Reaction: The solution is cooled to 0°C in an ice bath. Methylmagnesium bromide (1.2 eq) is added dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 5°C. The choice of a Grignard reagent is based on its high nucleophilicity, which is necessary for attacking the ketone carbonyl over the less reactive ester.

  • Monitoring: The reaction is stirred at 0°C for 2 hours. Progress is monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Quenching: The reaction is carefully quenched by the slow, dropwise addition of saturated aqueous NH₄Cl at 0°C. This is a critical step to neutralize the alkoxide and dissolve the magnesium salts without using a strong acid that could cause side reactions.

  • Workup: The mixture is transferred to a separatory funnel. The aqueous layer is extracted three times with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure to yield the crude intermediate ester.

Step 2: Synthesis of 5-Hydroxy-5-methylhexanoic Acid (Saponification)

  • Setup: The crude methyl 5-hydroxy-5-methylhexanoate from Step 1 is dissolved in methanol. An aqueous solution of NaOH (2.0 eq) is added.

  • Reaction: The mixture is stirred at room temperature for 4-6 hours. The hydrolysis of the ester (saponification) is monitored by TLC.

  • Acidification: The methanol is removed under reduced pressure. The remaining aqueous solution is cooled to 0°C and acidified to a pH of ~2 with 2M HCl. The appearance of a precipitate or an oily layer indicates the formation of the carboxylic acid.

  • Extraction & Purification: The aqueous layer is extracted three times with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous MgSO₄, and concentrated. The resulting crude product can be purified by column chromatography (Silica gel, Hexane:Ethyl Acetate gradient) or recrystallization to yield pure 5-Hydroxy-5-methylhexanoic acid.

Structural Elucidation and Analytical Characterization

In the absence of published experimental spectra, this section details the predicted analytical data based on the known structure of 5-Hydroxy-5-methylhexanoic acid. These predictions are grounded in established principles of spectroscopic analysis and serve as a benchmark for experimental verification.

Predicted ¹H NMR Spectroscopy (400 MHz, CDCl₃)
  • δ 1.25 (s, 6H): Two equivalent methyl groups (-C(OH)(CH₃)₂) attached to the tertiary carbon. The singlet multiplicity is due to the absence of adjacent protons.

  • δ 1.55-1.70 (m, 4H): Two methylene groups (-CH₂-CH₂-) at C3 and C4. These protons would likely appear as complex multiplets due to coupling with each other and the adjacent methylene group at C2.

  • δ 2.40 (t, J = 7.2 Hz, 2H): The methylene group (-CH₂-COOH) at C2, adjacent to the carboxylic acid. The triplet is due to coupling with the C3 methylene protons.

  • δ ~4.0 (br s, 2H): The two hydroxyl protons (-COOH and -OH). The chemical shift of these protons is highly variable and depends on concentration and solvent. They may exchange with D₂O.

Predicted ¹³C NMR Spectroscopy (100 MHz, CDCl₃)
  • δ 21.5: Carbon of the C4 methylene group.

  • δ 29.2: Carbons of the two equivalent methyl groups.

  • δ 33.8: Carbon of the C2 methylene group.

  • δ 43.5: Carbon of the C3 methylene group.

  • δ 70.8: The tertiary carbon (C5) bearing the hydroxyl group.

  • δ 179.5: The carbonyl carbon of the carboxylic acid.

Mass Spectrometry (Electron Ionization - EI)
  • Molecular Ion (M⁺): A weak or absent peak at m/z = 146 is expected due to the instability of the tertiary alcohol.

  • Key Fragments:

    • m/z = 131 [M-CH₃]⁺: Loss of a methyl group, a common fragmentation for tertiary alcohols.

    • m/z = 128 [M-H₂O]⁺: Dehydration is a very common fragmentation pathway for alcohols.

    • m/z = 59 [C₃H₇O]⁺: A prominent peak resulting from alpha-cleavage, corresponding to the [C(OH)(CH₃)₂]⁺ fragment. This is a characteristic and often base peak for this type of structure.

Potential Applications and Biological Significance

Direct research into the biological activities of 5-Hydroxy-5-methylhexanoic acid is limited. However, its structural motifs are present in molecules with known biological relevance, suggesting potential avenues for investigation.

  • Fatty Acid Metabolism: Hydroxylated fatty acids are known intermediates and products in various metabolic pathways.[2] For example, (5R)-5-Hydroxyhexanoic acid is involved in medium-chain fatty acid metabolism.[3] The unique tertiary alcohol in 5-Hydroxy-5-methylhexanoic acid could make it a useful probe or a metabolic-resistant analog in studies of fatty acid oxidation.

  • Antioxidant and Anti-inflammatory Potential: Many phenolic acids with hydroxyl groups, like 5-hydroxyferulic acid, exhibit significant antioxidant and anti-inflammatory properties.[4] While 5-Hydroxy-5-methylhexanoic acid is aliphatic, the presence of the hydroxyl group could confer some radical scavenging or other antioxidant capabilities, a hypothesis that requires experimental validation.

  • Precursor in Drug Synthesis: The bifunctional nature of the molecule makes it a potential building block in organic synthesis for creating more complex molecules, including pharmaceutical agents.

Safety and Handling

No specific Material Safety Data Sheet (MSDS) is available for 5-Hydroxy-5-methylhexanoic acid. Therefore, precautions must be based on structurally related compounds such as 5-methylhexanoic acid.[5] These related compounds are classified as corrosive.[5][6]

Recommended Precautions:

  • Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

  • Handling: Handle in a well-ventilated area, preferably within a chemical fume hood. Avoid inhalation of vapors or dust. Avoid contact with skin, eyes, and clothing.

  • First Aid:

    • Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.[6]

    • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

    • Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[6]

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from strong oxidizing agents and bases.

References

Sources

Exploratory

An In-Depth Technical Guide to the Prospective Biological Activity of 5-Hydroxy-5-methylhexanoic Acid

A Research & Development Whitepaper Authored by: Gemini, Senior Application Scientist Abstract 5-Hydroxy-5-methylhexanoic acid is a small, chiral carboxylic acid whose biological activities remain largely unexplored. Thi...

Author: BenchChem Technical Support Team. Date: March 2026

A Research & Development Whitepaper

Authored by: Gemini, Senior Application Scientist

Abstract

5-Hydroxy-5-methylhexanoic acid is a small, chiral carboxylic acid whose biological activities remain largely unexplored. This technical guide provides a comprehensive overview of its chemical properties and, based on structural analogy to known bioactive molecules, outlines a series of hypotheses regarding its potential biological functions. We delve into its structural similarity to the pharmacophore of HMG-CoA reductase inhibitors and propose a potential role in the modulation of cholesterol biosynthesis. Furthermore, we explore other prospective biological activities based on the known functions of related hydroxy fatty acids. This document is intended to serve as a foundational resource for researchers and drug development professionals interested in investigating the therapeutic potential of this intriguing molecule.

Introduction to 5-Hydroxy-5-methylhexanoic Acid

5-Hydroxy-5-methylhexanoic acid is a seven-carbon carboxylic acid with a hydroxyl group and a methyl group attached to the C5 position.[1] Its chemical structure imparts chirality, meaning it can exist as two enantiomers, (R)- and (S)-5-hydroxy-5-methylhexanoic acid. While its synthesis has been documented, its natural occurrence and biological roles are not well-established.[2]

PropertyValueSource
Molecular FormulaC7H14O3PubChem[1]
Molecular Weight146.18 g/mol PubChem[1]
IUPAC Name5-hydroxy-5-methylhexanoic acidPubChem[1]
SMILESCC(C)(CCCC(=O)O)OPubChem[1]

The Biological Landscape of Hydroxy Fatty Acids

Hydroxy fatty acids are a class of molecules that play diverse roles in biological systems. They are often intermediates in fatty acid metabolism and can act as signaling molecules.[3] For instance, certain hydroxy fatty acids are known to be involved in inflammatory processes and can serve as biomarkers for metabolic disorders.[4] The presence of a hydroxyl group increases the polarity of the fatty acid, which can influence its interaction with enzymes and receptors. While direct evidence for 5-Hydroxy-5-methylhexanoic acid is lacking, the established biological relevance of structurally similar molecules provides a strong rationale for investigating its potential physiological functions.

Hypothetical Mechanism of Action: A Potential HMG-CoA Reductase Inhibitor

A key area of therapeutic interest for 5-Hydroxy-5-methylhexanoic acid lies in its structural resemblance to the pharmacophore of HMG-CoA reductase inhibitors, commonly known as statins.[]

The Role of HMG-CoA Reductase in Cholesterol Synthesis

HMG-CoA reductase is the rate-limiting enzyme in the mevalonate pathway, which is responsible for the endogenous synthesis of cholesterol.[6] The enzyme catalyzes the conversion of HMG-CoA to mevalonic acid.[6] Inhibition of this enzyme is a well-established strategy for lowering cholesterol levels in the blood and is the primary mechanism of action for statin drugs.[7][8]

Structural Analogy to Statins

Statins possess a dihydroxy acid moiety that mimics the structure of the natural substrate, HMG-CoA.[] This allows them to competitively bind to the active site of HMG-CoA reductase, thereby blocking cholesterol synthesis.[6] 5-Hydroxy-5-methylhexanoic acid shares a key structural feature with this pharmacophore: a hydroxyl group at the C5 position. While it lacks the C3 hydroxyl group found in statins, its overall structure suggests the potential for interaction with the HMG-CoA reductase active site.

HMG_CoA_Pathway HMG_CoA HMG-CoA HMGCR HMG-CoA Reductase HMG_CoA->HMGCR Mevalonate Mevalonate Cholesterol Cholesterol Mevalonate->Cholesterol Multiple Steps Statins Statins (e.g., Atorvastatin) Statins->HMGCR Inhibits HMH 5-Hydroxy-5-methylhexanoic acid (Hypothetical Inhibitor) HMH->HMGCR Potentially Inhibits HMGCR->Mevalonate Catalyzes

Figure 1: Proposed inhibition of the HMG-CoA reductase pathway by 5-Hydroxy-5-methylhexanoic acid.

Proposed Experimental Protocols for Validation

To investigate the hypothetical biological activity of 5-Hydroxy-5-methylhexanoic acid, a series of in vitro and cell-based assays are proposed.

In Vitro HMG-CoA Reductase Inhibition Assay

This experiment will directly assess the ability of 5-Hydroxy-5-methylhexanoic acid to inhibit the activity of purified HMG-CoA reductase.

Methodology:

  • Reagents: Purified human HMG-CoA reductase, HMG-CoA substrate, NADPH, 5-Hydroxy-5-methylhexanoic acid (and its enantiomers, if available), and a known statin (e.g., pravastatin) as a positive control.

  • Procedure: a. The enzymatic reaction is initiated by adding HMG-CoA and NADPH to a reaction buffer containing the purified enzyme. b. The rate of NADPH oxidation is monitored spectrophotometrically at 340 nm, which is proportional to the enzyme activity. c. Varying concentrations of 5-Hydroxy-5-methylhexanoic acid are pre-incubated with the enzyme before initiating the reaction. d. The IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) is calculated.

  • Expected Outcome: A dose-dependent decrease in HMG-CoA reductase activity would support the hypothesis that 5-Hydroxy-5-methylhexanoic acid is an inhibitor of the enzyme.

Experimental_Workflow cluster_invitro In Vitro Validation cluster_cell Cell-Based Validation Enzyme_Assay HMG-CoA Reductase Inhibition Assay IC50 Determine IC50 Value Enzyme_Assay->IC50 Cell_Culture Culture HepG2 Cells Enzyme_Assay->Cell_Culture Informs Treatment Treat with 5-Hydroxy-5-methylhexanoic acid Cell_Culture->Treatment Cholesterol_Assay Measure Intracellular Cholesterol Levels Treatment->Cholesterol_Assay Gene_Expression Analyze HMGCR Gene Expression (qPCR) Treatment->Gene_Expression Cholesterol_Result Assess Reduction in Cholesterol Synthesis Cholesterol_Assay->Cholesterol_Result Expression_Result Evaluate Feedback Regulation Gene_Expression->Expression_Result

Figure 2: Proposed experimental workflow for validating the biological activity of 5-Hydroxy-5-methylhexanoic acid.

Cell-Based Cholesterol Biosynthesis Assay

This assay will determine the effect of 5-Hydroxy-5-methylhexanoic acid on cholesterol synthesis in a relevant cell line, such as human hepatoma (HepG2) cells.

Methodology:

  • Cell Culture: HepG2 cells are cultured in a suitable medium.

  • Treatment: Cells are treated with varying concentrations of 5-Hydroxy-5-methylhexanoic acid for a specified period (e.g., 24-48 hours). A known statin is used as a positive control.

  • Cholesterol Quantification: Intracellular cholesterol levels are measured using a commercially available cholesterol quantification kit.

  • Gene Expression Analysis: The expression of the HMG-CoA reductase gene (HMGCR) can be analyzed by quantitative real-time PCR (qPCR) to assess feedback regulation.[9]

  • Expected Outcome: A significant reduction in intracellular cholesterol levels in treated cells compared to untreated controls would indicate that 5-Hydroxy-5-methylhexanoic acid inhibits the cholesterol biosynthesis pathway. An upregulation of HMGCR gene expression would be consistent with a feedback response to reduced intracellular cholesterol.

Other Potential Biological Activities

Beyond its potential role in cholesterol metabolism, 5-Hydroxy-5-methylhexanoic acid may possess other biological activities characteristic of small carboxylic acids and hydroxy acids. These could include:

  • Anti-inflammatory Effects: Some hydroxy acids have been shown to modulate inflammatory pathways.[10][11] Further investigation into the effects of 5-Hydroxy-5-methylhexanoic acid on inflammatory markers in relevant cell models (e.g., macrophages) is warranted.

  • Metabolic Regulation: As a fatty acid derivative, it may influence other metabolic pathways, such as fatty acid oxidation or glucose metabolism.[12]

  • Epigenetic Modifications: Certain small carboxylic acids can act as inhibitors of histone deacetylases (HDACs), leading to changes in gene expression. This is a more speculative but potentially fruitful area of investigation.

Conclusion and Future Directions

While the biological activity of 5-Hydroxy-5-methylhexanoic acid is currently uncharacterized, its chemical structure provides a compelling basis for hypothesis-driven research. The structural similarity to the pharmacophore of HMG-CoA reductase inhibitors strongly suggests its potential as a modulator of cholesterol biosynthesis. The proposed experimental protocols offer a clear path to validating this hypothesis. Furthermore, exploring its potential anti-inflammatory and broader metabolic regulatory roles could uncover novel therapeutic applications. This technical guide serves as a call to action for the scientific community to unravel the biological functions of this promising, yet understudied, molecule.

References

  • Synthesis of 5-(2',4'-dihydroxyphenyl)-5-methyl-hexanoic acid-n-octylamide. Molbase. Available from: [Link]

  • 5-Hydroxy-5-methylhexanoic acid. PubChem. Available from: [Link]

  • 5-Hydroxy-5-methylhexanoate. PubChem. Available from: [Link]

  • 5-Methylhexanoic acid. FooDB. Available from: [Link]

  • 5-Hydroxyhexanoic acid. FooDB. Available from: [Link]

  • Sheradsky T, Silcoff ER. Synthesis of (2R,5R)-2-Amino-5-Hydroxyhexanoic Acid by Intramolecular Cycloaddition*. Molecules. 1998;3(2):64-70.
  • Osborne TF, Gil G, Goldstein JL, Brown MS. 5' end of HMG CoA reductase gene contains sequences responsible for cholesterol-mediated inhibition of transcription. Cell. 1985 Aug;42(1):203-12.
  • Kornhauser A, Coelho SG, Hearing VJ. Applications of hydroxy acids: classification, mechanisms, and photoactivity.
  • 5-hydroxymethylcytosine signatures as diagnostic biomarkers for septic cardiomyop
  • 5-Hydroxy-5-methyl-2-phenylhexanoic acid. Cheméo. Available from: [Link].

  • Biosynthesis and metabolism of 5-HT and h-5-HT. ResearchGate. Available from: [Link]

  • Li Y, et al. The Mechanism of Secretion and Metabolism of Gut-Derived 5-Hydroxytryptamine. Int J Mol Sci. 2021;22(15):7931.
  • Sirtori CR. HMG-CoA Reductase Inhibitors. StatPearls. 2023. Available from: [Link]

  • 5-Hydroxymethylfurfural and Isoverbascoside Alleviate Oxidative Damage INS-1 and MIN6 β-Cells by Activating Autophagy and Inhibiting Apoptosis. MDPI. Available from: [Link]

  • The Evaluation of Citrus bergamia Phytochemicals as Potential Cholesterol-Lowering Agents against HMG-CoA Reductase: An In Silico Molecular Docking Study. MDPI. Available from: [Link]

  • Heleno SA, et al. Monocyclic Phenolic Acids; Hydroxy- and Polyhydroxybenzoic Acids: Occurrence and Recent Bioactivity Studies. Molecules. 2010;15(11):7985-8007.
  • Discovery of Novel Inhibitors of HMG-CoA Reductase using Bioactive Compounds isolated from Cochlospermum Species. bioRxiv. 2025. Available from: [Link]

  • Ding X, et al. 5-Hydroxymethylfurfural Mitigates Lipopolysaccharide-Stimulated Inflammation via Suppression of MAPK, NF-κB and mTOR Activation in RAW 264.7 Cells. Molecules. 2019;24(2):298.
  • 5-hydroxyhexanoic acid. The Good Scents Company. Available from: [Link]

  • (5R)-5-Hydroxyhexanoic acid. FooDB. Available from: [Link]

  • 5-METHYL HEXANOIC ACID. Inxight Drugs. Available from: [Link]

  • Muszyńska B, et al. 5-Hydroxytryptophan (5-HTP): Natural Occurrence, Analysis, Biosynthesis, Biotechnology, Physiology and Toxicology. Molecules. 2020;26(1):1.
  • 4,5-dihydroxyhexanoic acid is a robust circulating and urine marker of mitochondrial disease and its severity. bioRxiv. 2026. Available from: [Link]

Sources

Foundational

5-Hydroxy-5-methylhexanoic Acid (CAS 765268-16-4): A Technical Guide to Its Pharmacological and Synthetic Applications

Executive Summary 5-Hydroxy-5-methylhexanoic acid (CAS: 765268-16-4)[1] is a specialized aliphatic hydroxy acid that occupies a unique intersection between synthetic neuropharmacology and marine natural product chemistry...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

5-Hydroxy-5-methylhexanoic acid (CAS: 765268-16-4)[1] is a specialized aliphatic hydroxy acid that occupies a unique intersection between synthetic neuropharmacology and marine natural product chemistry. As a tertiary alcohol, it resists standard oxidative enzymatic degradation, making its sodium salt derivative (UMB75 ) a critical probe for isolating γ -hydroxybutyric acid (GHB) receptor activity from confounding GABAergic metabolites[2]. Concurrently, in the realm of marine biology, this specific fatty acid serves as the N-terminal lipophilic residue in 5-OHKF (5-hydroxykahalalide F), a potent cyclic depsipeptide exhibiting significant cytotoxicity against solid human tumors[3].

This whitepaper provides an in-depth technical analysis of 5-hydroxy-5-methylhexanoic acid, detailing its physicochemical properties, mechanistic roles in receptor probing, its structural contribution to marine-derived anti-cancer agents, and field-proven experimental protocols for its synthesis and analytical elucidation.

Chemical Identity and Physicochemical Properties

Understanding the baseline physicochemical properties of 5-hydroxy-5-methylhexanoic acid is essential for predicting its behavior in both aqueous pharmacological assays and reverse-phase chromatographic separations. The quantitative data below is synthesized from authoritative chemical databases[4].

PropertyValueClinical / Analytical Significance
Chemical Name 5-Hydroxy-5-methylhexanoic acidStandard IUPAC nomenclature[4].
CAS Number 765268-16-4Primary registry identifier[5].
PubChem CID 18462863Verified database identifier[4].
Molecular Formula C₇H₁₄O₃Defines the 6-carbon backbone with a C5 methyl and hydroxyl group[4].
Molecular Weight 146.18 g/mol Used for precise molarity calculations in dosing[4].
Exact Mass 146.0943 DaTarget m/z for high-resolution LC-MS (negative ion mode)[4].
XLogP3 0.4Indicates moderate lipophilicity, crucial for blood-brain barrier (BBB) penetration[4].
Topological Polar Surface Area 57.5 ŲOptimal for passive membrane transport in neuropharmacological models[4].
Melting Point (Sodium Salt) 229–230 °CHigh melting point of the UMB75 salt indicates strong ionic lattice stability[2].

Mechanistic Role in Neuropharmacology: The UMB75 Probe

The Confounding Variable of GHB Metabolism

γ -Hydroxybutyric acid (GHB) is an endogenous neuromodulator and a therapeutic agent (sodium oxybate) used for narcolepsy[6]. However, mapping the exact mechanism of GHB has historically been hindered by its rapid in vivo metabolism. GHB is oxidized by GHB dehydrogenase into succinic semialdehyde, which is subsequently converted into γ -aminobutyric acid (GABA)[7]. Because GABA strongly activates GABA_A and GABA_B receptors, researchers could not easily determine whether the behavioral effects of administered GHB were due to specific GHB receptors or merely downstream GABAergic activation.

The Tertiary Alcohol Solution

To isolate GHB receptor activity, researchers engineered UMB75 , the sodium salt of 5-hydroxy-5-methylhexanoic acid[2]. The structural causality here is elegant: by placing the hydroxyl group on a tertiary carbon (C5), the molecule lacks the requisite α -hydrogen needed for oxidation.

Causality in Design: Because oxidative enzymes like GHB dehydrogenase require an α -hydrogen to abstract during the conversion of an alcohol to a carbonyl, the tertiary alcohol configuration of UMB75 creates insurmountable steric and electronic hindrance. Consequently, UMB75 cannot be metabolized into a GABA-active compound, allowing researchers to study specific GHB receptor binding without downstream GABAergic interference[2].

MetabolicBlockade GHB GHB (Primary Alcohol) GABA GABA (Active Metabolite) GHB->GABA Oxidative Enzymes (GHB Dehydrogenase) UMB75 UMB75 (Tertiary Alcohol) Metabolite Oxidation Blocked (No GABA Activity) UMB75->Metabolite Steric Hindrance / No alpha-hydrogen

Metabolic pathway comparison demonstrating the oxidative blockade of the tertiary alcohol UMB75.

Role in Marine-Derived Anti-Cancer Depsipeptides

Beyond synthetic neuropharmacology, 5-hydroxy-5-methylhexanoic acid is synthesized naturally by the marine green alga Bryopsis pennata[8]. It is incorporated as the N-terminal fatty acid residue in 5-OHKF (5-hydroxykahalalide F), a member of the Kahalalide family of cyclic depsipeptides[3].

Structural Elucidation and Cytotoxicity

Kahalalide F (KF) and its analogs exhibit potent cytotoxicity against solid tumor cell lines (e.g., A549 lung cancer, HCT116 colon cancer) by disrupting lysosomal membranes and inhibiting the PI3K/Akt signaling pathway[9],[10]. The structural difference between standard KF and 5-OHKF lies entirely in the N-terminal fatty acid tail: KF utilizes 5-methylhexanoic acid, whereas 5-OHKF utilizes 5-hydroxy-5-methylhexanoic acid[3]. The presence of the tertiary hydroxyl group in 5-OHKF slightly increases the polar surface area of the depsipeptide, altering its membrane insertion kinetics and receptor binding affinity[3].

Workflow A Isolate 5-OHKF (Marine Depsipeptide) B Acid Hydrolysis (6N HCl, 110°C, 24h) A->B C Release Amino Acids & 5-Hydroxy-5-methylhexanoic acid B->C D Derivatization (FDAA / Marfey's Reagent) C->D Amino Acids Only E LC-MS Analysis (RP-C18 Column) C->E Fatty Acid (Direct) D->E F Identify Absolute Configuration & Fatty Acid Residue E->F

Workflow for structural elucidation of 5-OHKF via acid hydrolysis and Marfey's derivatization.

Experimental Protocols

Protocol 1: Synthesis of UMB75 (Sodium 5-hydroxy-5-methylhexanoate)

Objective: To generate the stable sodium salt of 5-hydroxy-5-methylhexanoic acid for in vivo pharmacological testing[2].

Causality & Rationale: Free δ -hydroxy acids spontaneously undergo intramolecular esterification under acidic or neutral conditions to form stable 6-membered δ -lactones (6,6-dimethyltetrahydro-2H-pyran-2-one). If the free acid were administered in vivo, the equilibrium would shift toward the lactone, confounding receptor binding assays. Synthesizing the sodium salt forces the molecule to remain in its open-chain, biologically active conformation.

Step-by-Step Methodology:

  • Lactone Precursor Synthesis: Prepare the corresponding δ -lactone via the Grignard addition of methylmagnesium bromide to 5-oxohexanoic acid, followed by acid-catalyzed cyclization.

  • Base-Catalyzed Hydrolysis: Dissolve 10 mmol of the purified lactone in 20 mL of methanol. Slowly add 1.05 equivalents of 1M NaOH (aqueous) dropwise while stirring at room temperature for 2 hours.

  • Solvent Evaporation: Remove the methanol under reduced pressure using a rotary evaporator at 40°C until a crude white solid forms.

  • Recrystallization: Recrystallize the crude sodium salt from hot methanol to remove unreacted lactone and impurities.

  • Validation Checkpoint: Perform melting point analysis. Pure UMB75 will exhibit a sharp melting point at 229–230 °C[2]. Confirm the absence of the lactone carbonyl stretch (~1730 cm⁻¹) and the presence of the carboxylate stretch (~1560 cm⁻¹) via FT-IR.

Protocol 2: Structural Elucidation of 5-OHKF via Marfey's Method

Objective: To confirm the presence of 5-hydroxy-5-methylhexanoic acid and determine the stereochemistry of the amino acids in marine depsipeptides[3],[11].

Causality & Rationale: Standard reverse-phase chromatography cannot separate enantiomeric amino acids. Marfey's reagent (FDAA) reacts specifically with primary amines to form diastereomers, which have different physical properties and can be resolved on a standard C18 column. Because 5-hydroxy-5-methylhexanoic acid lacks an amine group, it bypasses derivatization and is detected directly via its mass signature.

Step-by-Step Methodology:

  • Total Acid Hydrolysis: Suspend 1 mg of purified 5-OHKF in 0.5 mL of 6N HCl. Seal the ampoule under a nitrogen atmosphere and heat at 110°C for 24 hours to completely cleave all peptide and ester bonds.

  • Lyophilization: Evaporate the HCl under a stream of nitrogen, followed by lyophilization to yield a dry hydrolysate containing free amino acids and the free fatty acid.

  • FDAA Derivatization: Dissolve the hydrolysate in 50 µL of water. Add 20 µL of 1M NaHCO₃ and 100 µL of 1% FDAA (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) in acetone. Incubate at 40°C for 1 hour.

  • Quenching: Stop the reaction by adding 20 µL of 1N HCl. Dilute with 800 µL of acetonitrile/water (1:1).

  • LC-MS Analysis: Inject the sample onto an RP-C18 HPLC column coupled to a mass spectrometer. Use a gradient of H₂O/MeCN with 0.1% formic acid.

  • Validation Checkpoint: Identify the derivatized amino acids via UV absorbance at 340 nm. Identify the unreacted 5-hydroxy-5-methylhexanoic acid via negative ion electrospray ionization (ESI-MS) targeting the [M-H]⁻ ion at m/z 145.08[12],[11].

References

  • National Center for Biotechnology Information. "5-Hydroxy-5-methylhexanoic acid | C7H14O3 | CID 18462863". PubChem.[Link]

  • Wu, H., Zink, N., Carter, L. P., Mehta, A. K., Hernandez, R. J., Ticku, M. K., & Coop, A. "A Tertiary Alcohol Analog of gamma-Hydroxybutyric Acid as a Specific gamma-Hydroxybutyric Acid Receptor Ligand". Journal of Pharmacology and Experimental Therapeutics, 305(2), 675-679 (2003). [Link]

  • Gao, J., & Hamann, M. T. "Chemistry and Biology of Kahalalides". Chemical Reviews, 111(5), 3208–3235 (2011).[Link]

  • Shikov, A. N., et al. "Hydrobiological Aspects of Fatty Acids: Unique, Rare, and Unusual Fatty Acids Incorporated into Linear and Cyclic Lipopeptides and Their Biological Activity". MDPI, 14(18), 2858 (2022).[Link]

Sources

Exploratory

Unlocking Marine Lipopeptides: The Role of 5-Hydroxy-5-methylhexanoic Acid in Drug Development

The Chemical Anchor of Marine Depsipeptides In the landscape of natural product drug discovery, marine environments offer a vast reservoir of structurally unique secondary metabolites. Among these, cyclic depsipeptides—c...

Author: BenchChem Technical Support Team. Date: March 2026

The Chemical Anchor of Marine Depsipeptides

In the landscape of natural product drug discovery, marine environments offer a vast reservoir of structurally unique secondary metabolites. Among these, cyclic depsipeptides—characterized by a combination of amino acids and a distinct hydroxy or fatty acid lipid tail—have emerged as highly potent pharmacological agents. 5-Hydroxy-5-methylhexanoic acid (C₇H₁₄O₃, CID 18462863) is a rare, naturally occurring aliphatic acid that serves as the critical lipid anchor in specific marine lipopeptides, most notably within the Kahalalide family[1].

Unlike standard linear fatty acids, the branched and hydroxylated nature of 5-hydroxy-5-methylhexanoic acid dictates the lipophilicity, membrane-insertion dynamics, and ultimate biological target of the peptide it is conjugated to. For drug development professionals, understanding the structural nuances of this specific lipid tail is paramount for engineering targeted therapeutics, particularly in the fields of oncology and infectious diseases[2].

Biosynthetic Origins and Ecological Context

The biosynthesis of 5-hydroxy-5-methylhexanoic acid and its incorporation into complex depsipeptides is a marvel of marine symbiosis. The compound is predominantly isolated from the green alga Bryopsis pennata and the sacoglossan mollusk Elysia rufescens, which grazes upon the alga[2].

In these organisms, polyketide synthase (PKS) and non-ribosomal peptide synthetase (NRPS) pathways operate in tandem. The PKS machinery synthesizes the unusual branched fatty acid—5-hydroxy-5-methylhexanoic acid—which is then N-terminally condensed onto a highly modified peptide core by the NRPS system[3]. This lipid tail is not merely a structural appendage; it acts as a hydrophobic anchor that facilitates the peptide's interaction with eukaryotic cell membranes, a prerequisite for its cytotoxic or antiparasitic activities.

Structure-Activity Relationship (SAR): The "Hydroxyl Switch"

The pharmacological significance of 5-hydroxy-5-methylhexanoic acid is best illustrated by comparing it to its non-hydroxylated counterpart, 5-methylhexanoic acid, which serves as the lipid tail for Kahalalide F (KF) .

KF is a well-documented, highly potent anti-tumor compound that induces cell death via lysosomal membrane permeabilization and oncosis in prostate and breast cancer cell lines[2]. However, when the lipid tail is substituted with 5-hydroxy-5-methylhexanoic acid, the resulting molecule—5-OH-Kahalalide F (5-OHKF) —exhibits a drastically altered pharmacological profile.

The addition of a single hydroxyl group at the C5 position of the lipid tail reduces the overall hydrophobicity of the molecule. This subtle modification completely abolishes the anti-tumor activity seen in KF, but simultaneously confers moderate in vitro antimalarial activity against Plasmodium falciparum (clones D6 and W2)[4]. This phenomenon highlights a critical SAR principle: the precise lipophilicity of the fatty acid tail governs the membrane-targeting specificity of the entire macrocycle.

Table 1: Structural and Pharmacological Comparison of Kahalalide Derivatives
CompoundAliphatic Lipid TailPeptide CorePrimary Biological ActivityMechanism / Target
Kahalalide F (KF) 5-methylhexanoic acid13-amino acid cyclicPotent Anti-tumorLysosomal permeabilization
Iso-Kahalalide F (4S)-methylhexanoic acid13-amino acid cyclicPotent Anti-tumorMembrane disruption
5-OH-Kahalalide F 5-hydroxy-5-methylhexanoic acid13-amino acid cyclicAntimalarialP. falciparum inhibition
Kahalalide A (R)-2-methylbutanoic acidAcyclicWeak CytotoxicityNon-specific

Analytical Workflows: Isolation and Stereochemical Elucidation

Isolating 5-OHKF and verifying the presence of 5-hydroxy-5-methylhexanoic acid requires a rigorous, self-validating analytical pipeline. Because marine depsipeptides contain a mixture of D- and L-amino acids alongside rare lipid tails, standard sequencing is insufficient.

The workflow relies on LC-MS-guided fractionation of the ethanolic extract of Bryopsis pennata, targeting the specific pseudomolecular ion of 5-OHKF at m/z 1493.9313[M + H]⁺[4]. Once isolated, the absolute configuration of the molecule is determined using an advanced Marfey's method.

IsolationWorkflow Biomass Marine Biomass (Bryopsis pennata) Extract EtOH Extraction & LC-MS Fractionation Biomass->Extract Solvent Extraction Purification HPLC Purification (Isolation of 5-OHKF) Extract->Purification Target Mass m/z 1493.9 Hydrolysis Acid Hydrolysis (4N HCl/EtOH, 70°C) Purification->Hydrolysis Peptide Cleavage Derivatization Marfey's Derivatization (l-FDAA / NaHCO3) Hydrolysis->Derivatization Free Amino & Hydroxy Acids Analysis LC-MS/UV Analysis (Diastereomer Resolution) Derivatization->Analysis Stereochemical Assignment

Workflow for the isolation and stereochemical analysis of 5-OH-Kahalalide F.

Protocol: Advanced Marfey's Method for Depsipeptide Hydrolysates

To determine the stereochemistry of the amino acids and confirm the cleavage of the 5-hydroxy-5-methylhexanoic acid tail, researchers must employ a modified Marfey's analysis[5]. This protocol is designed to be self-validating by running parallel standard amino acid controls.

Rationale & Causality: Standard reverse-phase HPLC cannot separate enantiomers (D- vs. L-amino acids). By reacting the hydrolysate with a chiral derivatizing agent like 1-fluoro-2,4-dinitrophenyl-5-L-alaninamide (l-FDAA), the enantiomers are converted into diastereomers. Diastereomers possess different physical properties (hydrophobicity), allowing them to be cleanly resolved on a standard C18 column[5].

Step-by-Step Methodology:

  • Acid Hydrolysis: Suspend 5 mg of purified 5-OHKF in 1 mL of 4 N HCl/EtOH (1:1 v/v).

    • Causality: The addition of ethanol is critical; the highly hydrophobic 5-hydroxy-5-methylhexanoic acid tail causes the peptide to precipitate in purely aqueous HCl, leading to incomplete hydrolysis.

  • Incubation: Heat the mixture in a sealed glass ampoule at 70 °C for 8 hours[4].

  • Evaporation: Remove the acid and solvent under a stream of N₂ gas. Resuspend the residue in 50 µL of distilled water.

  • Alkaline Derivatization: Add 100 µL of a 1% solution of l-FDAA in acetone, followed by 20 µL of 1 M NaHCO₃.

    • Causality: The nucleophilic aromatic substitution between the free amines of the hydrolysate and the fluorinated ring of l-FDAA requires the amines to be in their unprotonated state, necessitating the alkaline environment provided by NaHCO₃.

  • Reaction & Quenching: Incubate at 40 °C for 1 hour. Quench the reaction by adding 20 µL of 2 M HCl to neutralize the pH and stop further side reactions.

  • LC-MS Validation: Inject the derivatized mixture onto a C18 HPLC column coupled to an ESI-MS. Run parallel injections of l-FDAA-derivatized D- and L-amino acid standards. Match retention times and masses to validate the absolute configuration of the peptide core and confirm the mass of the liberated 5-hydroxy-5-methylhexanoic acid lipid tail.

Mechanism of Action: Target Cell Interactions

The biological efficacy of depsipeptides containing 5-hydroxy-5-methylhexanoic acid is dictated by their interaction with the lipid bilayer of target cells. The following diagram illustrates the generalized mechanism of action for Kahalalide-class lipopeptides, demonstrating how the lipid tail acts as the primary driver of membrane insertion.

MOA LipidTail 5-Hydroxy-5-methylhexanoic Acid (Lipid Anchor) Membrane Target Cell Membrane (Insertion & Fluidity Alteration) LipidTail->Membrane Hydrophobic Interaction PeptideCore Cyclic Depsipeptide Core (Kahalalide Scaffold) PeptideCore->Membrane Receptor / Lipid Binding Lysosome Lysosomal Membrane Permeabilization Membrane->Lysosome Intracellular Trafficking Apoptosis Cell Death (Oncosis / Apoptosis) Lysosome->Apoptosis Cathepsin Release

Mechanism of membrane insertion and subsequent cellular targeting by Kahalalide lipopeptides.

Future Perspectives in Synthetic Oncology

The discovery that a single hydroxyl group on a fatty acid tail can shift a molecule from an anti-tumor agent to an antimalarial agent opens new avenues in rational drug design. For drug development professionals, 5-hydroxy-5-methylhexanoic acid serves as a blueprint for synthesizing custom lipopeptides. By utilizing solid-phase peptide synthesis (SPPS) and conjugating synthetic variations of this lipid tail, researchers can fine-tune the lipophilicity of therapeutic candidates, optimizing them for specific cellular targets while minimizing off-target toxicity.

References
  • National Center for Biotechnology Information. "5-Hydroxy-5-methylhexanoic acid | C7H14O3 | CID 18462863". PubChem.
  • Hamann, M. T., et al. "Chemistry and Biology of Kahalalides". PMC - NIH.
  • Gao, J., et al. "5-OHKF and NorKA, Depsipeptides from a Hawaiian Collection of Bryopsis pennata: Binding Properties for NorKA to the Human Neuropeptide Y Y1 Receptor". PMC - NIH.
  • Bhushan, R., & Brückner, H. "C3 and 2D C3 Marfey's Methods for Amino Acid Analysis in Natural Products".
  • Dembitsky, V. M., et al. "Hydrobiological Aspects of Fatty Acids: Unique, Rare, and Unusual Fatty Acids Incorporated into Linear and Cyclic Lipopeptides and Their Biological Activity". MDPI.

Sources

Foundational

Elucidating the Metabolic Fate of 5-Hydroxy-5-methylhexanoic Acid: A Mechanistic and Methodological Whitepaper

An In-Depth Technical Guide for Drug Development Professionals Abstract 5-Hydroxy-5-methylhexanoic acid (5-H-5-MHA) is a short-chain fatty acid characterized by a tertiary alcohol and a methyl group, both located at the...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide for Drug Development Professionals

Abstract

5-Hydroxy-5-methylhexanoic acid (5-H-5-MHA) is a short-chain fatty acid characterized by a tertiary alcohol and a methyl group, both located at the C5 position. This unique structure presents significant steric hindrance and chemical properties that challenge classical metabolic pathways, such as direct β-oxidation. Understanding the metabolic fate of this molecule is critical for researchers in drug development and toxicology, as analogous structures may appear as xenobiotics or metabolites of parent drug compounds. This guide provides a comprehensive overview of the predicted metabolic pathways for 5-H-5-MHA, grounded in established biochemical principles of fatty acid and xenobiotic metabolism. Furthermore, we present detailed, field-proven experimental protocols and analytical methodologies required to rigorously investigate and confirm these pathways, empowering researchers to build a complete metabolic profile for this and structurally related molecules.

Introduction: The Metabolic Puzzle of a Tertiary Alcohol-Containing Fatty Acid

5-Hydroxy-5-methylhexanoic acid (PubChem CID: 18462863) is a C7 carboxylic acid[1]. Its defining features are a tertiary alcohol and a methyl group at the C5 position. From a metabolic standpoint, this structure is noteworthy for two primary reasons:

  • Resistance to Classical β-Oxidation: The canonical β-oxidation spiral, which systematically shortens fatty acid chains by two carbons per cycle, requires the formation of a keto group at the β-carbon (C3)[2][3]. The tertiary alcohol at the C5 position of 5-H-5-MHA is not on the β-carbon, but its presence, along with the adjacent methyl group, suggests that as the chain is shortened, it would create a quaternary carbon intermediate that would block the enzymatic machinery. Direct oxidation of the tertiary alcohol to a ketone is not a facile biochemical reaction.

  • Xenobiotic Characteristics: The structure is not a common endogenous fatty acid. Therefore, it is likely processed by the body's xenobiotic metabolism machinery, which includes oxidative pathways (Phase I) and conjugation pathways (Phase II) designed to increase water solubility and facilitate excretion[4][5].

This guide will dissect the most probable metabolic routes for 5-H-5-MHA, moving from theoretical predictions to practical experimental validation.

Predicted Metabolic Hubs and Core Pathways

Based on its structure and established metabolic principles for branched-chain and hydroxylated fatty acids, we predict three primary metabolic fates for 5-H-5-MHA.

Pathway I: ω-Oxidation (Omega-Oxidation)

This is arguably the most probable primary metabolic route. ω-oxidation is an alternative to β-oxidation that targets the terminal methyl group (the ω-carbon), the carbon atom most distant from the carboxyl group[6][7]. This pathway is prominent for medium-chain fatty acids and becomes more significant when β-oxidation is impaired[6].

Mechanism: The process occurs primarily in the smooth endoplasmic reticulum of the liver and kidneys and involves a series of enzymatic steps[8]:

  • Hydroxylation: The terminal methyl group (C6) is hydroxylated to form a primary alcohol. This reaction is catalyzed by cytochrome P450 enzymes, specifically from the CYP4A and CYP4F families[6].

  • Oxidation to Aldehyde: The newly formed primary alcohol is oxidized to an aldehyde by alcohol dehydrogenase.

  • Oxidation to Carboxylic Acid: The aldehyde is further oxidized to a carboxylic acid by aldehyde dehydrogenase, resulting in the formation of 5-hydroxy-5-methyladipic acid (a dicarboxylic acid).

This dicarboxylic acid product is more water-soluble and can subsequently undergo modified β-oxidation from either carboxyl end to be further catabolized into smaller units like succinyl-CoA, which can enter the citric acid cycle[7].

omega_oxidation M0 5-Hydroxy-5-methylhexanoic acid M1 6-Hydroxy-5-methyl-5-hydroxyhexanoic acid (5-methylhexane-1,5-diol-1-oic acid) M0->M1 CYP4A, CYP4F (Hydroxylation) M2 5-Hydroxy-5-methyl-6-oxohexanoic acid M1->M2 Alcohol Dehydrogenase M3 5-Hydroxy-5-methyladipic acid (Dicarboxylic Acid) M2->M3 Aldehyde Dehydrogenase M4 β-Oxidation from either end M3->M4 Activation to CoA ester phase_II_conjugation Substrate 5-Hydroxy-5-methylhexanoic acid Product1 5-H-5-MHA-O-glucuronide Substrate->Product1 UGTs + UDPGA Product2 5-H-5-MHA-O-sulfate Substrate->Product2 SULTs + PAPS Excretion Enhanced Renal/Biliary Excretion Product1->Excretion Product2->Excretion

Caption: Predicted Phase II Conjugation Pathways for 5-H-5-MHA.

Experimental Guide to Metabolic Pathway Elucidation

Confirming these predicted pathways requires a systematic, multi-platform approach. The following section provides detailed methodologies for researchers.

Overall Experimental Workflow

A robust investigation follows a logical progression from simple in vitro systems to complex analytical characterization.

experimental_workflow cluster_invitro In Vitro Metabolism cluster_sample_prep Sample Preparation cluster_analysis Analytical Detection cluster_data Data Interpretation microsomes Incubation with Liver Microsomes/S9 extraction Metabolite Extraction (e.g., Protein Precipitation) microsomes->extraction hepatocytes Incubation with Cultured Hepatocytes hepatocytes->extraction lcms LC-MS/MS Analysis (Metabolite ID & Quant) extraction->lcms nmr NMR Spectroscopy (Structure Elucidation) extraction->nmr For novel structures interpretation Pathway Mapping & Kinetic Analysis lcms->interpretation nmr->interpretation

Caption: General Workflow for Metabolite Identification.

Protocol 1: In Vitro Metabolism using Human Liver Microsomes (HLM)

Rationale: HLMs are subcellular fractions containing high concentrations of Phase I (CYP450s) and Phase II (UGTs) enzymes located in the endoplasmic reticulum. This system is a cost-effective first step to screen for oxidative metabolites and glucuronide conjugates.

Methodology:

  • Prepare Incubation Mixture: In a microcentrifuge tube on ice, prepare a master mix. For a final volume of 200 µL, combine:

    • 156 µL of 100 mM Potassium Phosphate Buffer (pH 7.4)

    • 20 µL of Human Liver Microsomes (final concentration 0.5 mg/mL)

    • 2 µL of 5-H-5-MHA in solvent (e.g., Methanol; final concentration 10 µM)

  • Cofactor Addition:

    • For Phase I (Oxidation): Add 20 µL of an NADPH-regenerating system (e.g., Promega NADPH-Glo™) or a solution containing 1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P-dehydrogenase, and 3.3 mM MgCl₂.

    • For Phase II (Glucuronidation): In addition to the NADPH system, add 2 µL of 50 mM UDPGA (final concentration 0.5 mM). To enhance activity, alamethicin (50 µg/mg microsomal protein) can be pre-incubated with the microsomes for 15 minutes on ice to permeabilize the membrane.

  • Controls: Prepare parallel incubations:

    • No Cofactor Control: Replace the cofactor solution with buffer to check for non-enzymatic degradation.

    • Heat-Inactivated Control: Use microsomes that have been boiled for 10 minutes to ensure any observed metabolism is enzymatic.

  • Incubation: Pre-warm the mixtures for 5 minutes at 37°C. Initiate the reaction by adding the substrate (5-H-5-MHA). Incubate for 60 minutes at 37°C in a shaking water bath.

  • Reaction Quenching: Stop the reaction by adding 400 µL of ice-cold acetonitrile containing an internal standard (e.g., a stable isotope-labeled analog of the parent compound).

  • Sample Processing: Vortex vigorously for 1 minute. Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated protein.

  • Analysis: Transfer the supernatant to an HPLC vial for LC-MS/MS analysis.

Protocol 2: Metabolite Analysis by LC-MS/MS

Rationale: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) provides the sensitivity and selectivity required to detect and identify low-abundance metabolites in complex biological matrices. [9][10]High-resolution mass spectrometry (HRMS) is particularly powerful for identifying unknown metabolites by providing accurate mass measurements. [9][11] Instrumentation & Columns:

  • LC System: UPLC or UHPLC system (e.g., Waters Acquity, Thermo Vanquish).

  • Mass Spectrometer: Triple Quadrupole (for targeted quantification) or Q-TOF/Orbitrap (for metabolite identification).

  • Column: A reversed-phase C18 or C8 column is suitable (e.g., Waters Acquity BEH C18, 1.7 µm, 2.1 x 100 mm).

Methodology:

  • Mobile Phases:

    • Mobile Phase A: Water with 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

    • Note: For improved retention of acidic compounds, an ion-pairing agent like tributylamine can be used, though it can cause ion suppression and is not ideal for all mass spectrometers. [9][10]2. LC Gradient:

      Time (min) Flow Rate (mL/min) %A %B
      0.0 0.4 98 2
      1.0 0.4 98 2
      8.0 0.4 5 95
      10.0 0.4 5 95
      10.1 0.4 98 2

      | 12.0 | 0.4 | 98 | 2 |

  • Mass Spectrometry Parameters (Negative Ion Mode):

    • Ionization Mode: Electrospray Ionization (ESI), Negative. Carboxylic acids and conjugates ionize well in negative mode.

    • Scan Type: Full Scan (m/z 100-1000) for initial screening, followed by data-dependent MS/MS (or All-Ions Fragmentation) to acquire fragmentation data for metabolite identification.

    • Predicted Metabolite Masses [M-H]⁻:

      • Parent (5-H-5-MHA): m/z 145.08

      • ω-Oxidation Product (+O): m/z 161.07

      • Dicarboxylic Acid Product (+O₂-H₂): m/z 175.07

      • Glucuronide Conjugate (+176 Da): m/z 321.11

      • Sulfate Conjugate (+80 Da): m/z 225.04

  • Data Analysis: Compare chromatograms from active incubations to control samples. Look for new peaks corresponding to the predicted masses. Use the MS/MS fragmentation patterns to confirm the identity of the metabolites.

Authoritative Grounding and Conclusion

The metabolic pathways proposed herein are based on fundamental principles of xenobiotic and fatty acid metabolism. The central role of cytochrome P450s in ω-oxidation of fatty acids is well-established, providing a strong basis for predicting this as a primary route for 5-H-5-MHA. [6]Similarly, the involvement of peroxisomes in the degradation of complex branched-chain fatty acids is a known mechanism to bypass mitochondrial limitations. [12][13]The Phase II conjugation of hydroxyl groups is a cornerstone of drug metabolism and detoxification. [4] The provided experimental protocols represent industry-standard methods for metabolic investigation. The use of subcellular fractions like microsomes and analytical techniques such as LC-HRMS are central to modern drug metabolism and pharmacokinetic (DMPK) studies. [5][9][10]For studies requiring a more complete physiological context, moving to primary hepatocytes or even in vivo studies using humanized mouse models can provide invaluable, translatable data. [14][15][16] In conclusion, 5-Hydroxy-5-methylhexanoic acid is predicted to be metabolized primarily through ω-oxidation to form a dicarboxylic acid, which may be further degraded, and through direct Phase II conjugation of its tertiary alcohol. Its unique structure makes it a poor substrate for direct, classical β-oxidation. The methodologies outlined in this guide provide a robust framework for researchers to definitively elucidate these pathways, generating critical data for safety assessment, drug design, and a deeper understanding of xenobiotic metabolism.

References

  • P450-Humanized and Human Liver Chimeric Mouse Models for Studying Xenobiotic Metabolism and Toxicity. PMC.
  • Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism. PMC.
  • Liquid Chromatography–High Resolution Mass Spectrometry Analysis of Fatty Acid Metabolism. ACS Publications.
  • Comprehensive analysis of fatty acid metabolites produced by gut microbiota using LC-MS/MS-based lipidomics. J-STAGE.
  • Analytical methods for evaluation of the fatty acid metabolism in rat liver. Redalyc.org.
  • Development and Application of New Analytical and Modeling Approaches to Quantify Fatty Acid Metabolism in Cells. eScholarship.org.
  • NMR Based Methods for Metabolites Analysis. ACS Publications.
  • Gas chromatography-mass spectrometry-based analytical strategies for fatty acid analysis in biological samples. ScienceDirect.
  • Coordinated Modulation of Energy Metabolism and Inflammation by Branched-Chain Amino Acids and Fatty Acids. Frontiers.
  • (PDF) Liquid Chromatography-High Resolution Mass Spectrometry Analysis of Fatty Acid Metabolism. ResearchGate.
  • Introduction to NMR and Its Application in Metabolite Structure Determination. University of Nebraska-Lincoln.
  • FAO - Overview: Fatty Acid Oxidation Probe Assay, Fibroblast Culture. Mayo Clinic Laboratories.
  • Real‐Time NMR Spectroscopy for Studying Metabolism. PMC.
  • NMR spectroscopy for metabolomics in the living system: recent progress and future challenges. ResearchGate.
  • Fatty Acid Oxidation (FAO) Assay Kit (BR00001). Assay Genie.
  • Studying Metabolism by NMR-Based Metabolomics. Frontiers.
  • Analytical Methods to Quantify Free Fatty Acids. Creative Proteomics.
  • Comparison of critical methods developed for fatty acid analysis: A review. ResearchGate.
  • Animal Models of Xenobiotic Receptors. Bentham Science.
  • Phase II metabolism in xenobiotic biotransformation: general mechanisms and the underestimated role of microbial systems. Taylor & Francis Online.
  • Catabolism pathways of branched-chain amino acids and fatty... ResearchGate.
  • FAO-Glo™ Fatty Acid Oxidation Assay. Promega Corporation.
  • Xenobiotic Metabolism: A View through the Metabolometer. ACS Publications.
  • Fatty Acid Oxidation Assay. Creative Bioarray.
  • Fatty acid analysis. Cyberlipid.
  • Measurement of Fatty Acid β-Oxidation in a Suspension of Freshly Isolated Mouse Hepatocytes. PMC.
  • Branched-Chain Amino Acid (BCAA) Metabolism: Pathways & Regulation. Creative Proteomics.
  • Elucidation of Xenobiotic Metabolism Pathways in Human Skin and Human Skin Models by Proteomic Profiling. PLOS One.
  • β-oxidation of branched chain fatty acids and bile acid intermediates... ResearchGate.
  • Whole-body metabolic fate of branched-chain amino acids. Portland Press.
  • Catabolism of Branched Chain Amino Acids Contributes Significantly to Synthesis of Odd-Chain and Even-Chain Fatty Acids in 3T3-L1 Adipocytes. PMC.
  • 9.4: Oxidation of Fatty Acids. Chemistry LibreTexts.
  • Oxidation of Branched-Chain Fatty Acids. SMPDB.
  • The enzyme kinetics of branched‐chain fatty acid synthesis of metazoan fatty acid synthase. PMC.
  • Beta Oxidation of Fatty Acids. ChemTalk.
  • Biochemistry, Fatty Acid Oxidation. NCBI Bookshelf.
  • Impact of Branched-Chain Amino Acid Catabolism on Fatty Acid and Alkene Biosynthesis in Micrococcus luteus. Frontiers.
  • The Effect of Ethanol on the Beta-Oxidation of Fatty Acids. PubMed.
  • Omega oxidation. Wikipedia.
  • Beta oxidation. Wikipedia.
  • Fatty Acid beta-Oxidation. AOCS.
  • 5-Hydroxy-5-methylhexanoic acid. PubChem.
  • (5R)-5-Hydroxyhexanoic acid (FDB022025). FooDB.
  • Omega Oxidation of Fatty Acids: Enzymes, Steps, Reactions. Microbe Notes.
  • 5-Methylhexanoic acid (FDB008226). FooDB.
  • 5-Hydroxy-5-methylhexanoate. PubChem.
  • Omega Oxidation of Fatty Acids. BYJU'S.
  • The biological significance of ω-oxidation of fatty acids. PMC.
  • 5-Hydroxydecanoate is metabolised in mitochondria and creates a rate-limiting bottleneck for β-oxidation of fatty acids. PMC.
  • 5-methyl hexanoic acid, 628-46-6. The Good Scents Company.

Sources

Exploratory

Spectroscopic data of 5-Hydroxy-5-methylhexanoic acid (NMR, IR, MS)

An In-Depth Technical Guide to the Spectroscopic Characterization of 5-Hydroxy-5-methylhexanoic Acid Abstract This technical guide provides a comprehensive overview of the spectroscopic data for 5-Hydroxy-5-methylhexanoi...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Spectroscopic Characterization of 5-Hydroxy-5-methylhexanoic Acid

Abstract

This technical guide provides a comprehensive overview of the spectroscopic data for 5-Hydroxy-5-methylhexanoic acid (C₇H₁₄O₃, Molecular Weight: 146.18 g/mol )[1]. As a bifunctional molecule containing both a carboxylic acid and a tertiary alcohol, its structural elucidation relies on the synergistic application of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). This document, intended for researchers and drug development professionals, details the predicted spectroscopic characteristics based on foundational principles and data from analogous structures. It further outlines standardized protocols for data acquisition and provides an integrated analysis workflow for complete structural verification.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Carbon-Hydrogen Framework

NMR spectroscopy is the cornerstone for determining the precise connectivity of atoms in a molecule. For 5-Hydroxy-5-methylhexanoic acid, both ¹H and ¹³C NMR provide unambiguous information about its aliphatic chain and terminal functional groups.

Expert Insights: Predicted ¹H NMR Data

The ¹H NMR spectrum is anticipated to show six distinct signals. The chemical shifts (δ) are governed by the electronic environment of each proton. The electron-withdrawing nature of the carboxylic acid and hydroxyl groups causes adjacent protons to be "deshielded," shifting their signals downfield.

  • The Carboxylic Acid Proton (-COOH) : This proton is highly deshielded due to the electronegativity of the two oxygen atoms and its involvement in hydrogen bonding. It is expected to appear as a broad singlet far downfield, typically in the 9.0-12.0 ppm range.[2][3][4] Its broadness is a result of chemical exchange and quadrupolar effects. The integration of this peak corresponds to one proton.

  • The Tertiary Alcohol Proton (-OH) : The chemical shift of this proton is also variable and dependent on concentration and solvent, typically appearing as a broad singlet.

  • Methylene Protons (C2-H₂, C3-H₂, C4-H₂) : These protons will appear as multiplets due to spin-spin coupling with their neighbors. The protons at C2, being alpha to the carbonyl group, will be the most deshielded of the methylene groups, appearing around 2.2-2.5 ppm.[2]

  • Gem-Dimethyl Protons (C6-H₃ x 2) : The two methyl groups at the C5 position are equivalent and will appear as a sharp singlet integrating to six protons. This signal is a key identifier for the tertiary alcohol terminus.

Table 1: Predicted ¹H NMR Chemical Shifts and Splitting Patterns

Proton Assignment Predicted Chemical Shift (δ, ppm) Multiplicity Integration Rationale
-COO H 9.0 - 12.0 Broad Singlet 1H Highly deshielded by electronegative oxygens and H-bonding.[2][3][4]
C5-O H Variable (1.0 - 5.0) Broad Singlet 1H Chemical shift is concentration and solvent dependent.
CH₂ -COOH (C2) 2.2 - 2.5 Triplet 2H Alpha to carbonyl group, deshielded.[2]
CH₂ -CH₂-COOH (C3) ~1.7 Multiplet 2H Standard aliphatic region.
C(OH)-CH₂ - (C4) ~1.6 Multiplet 2H Adjacent to carbon with hydroxyl group.

| -C(OH)(CH₃ )₂ (C6) | ~1.2 | Singlet | 6H | Equivalent methyl groups on a quaternary carbon. |

Expert Insights: Predicted ¹³C NMR Data

The proton-decoupled ¹³C NMR spectrum will display signals for each of the seven carbon atoms in the molecule.

  • Carbonyl Carbon (-COOH) : This carbon is significantly deshielded and will appear at the downfield end of the spectrum, typically between 170-185 ppm.[2][3][5]

  • Quaternary Carbon (C5) : The carbon atom bonded to the hydroxyl group and two methyl groups is a quaternary carbon. It will appear in the 65-75 ppm range and often has a lower intensity due to the absence of a Nuclear Overhauser Effect (nOe) enhancement.

  • Aliphatic Carbons : The remaining methylene and methyl carbons will appear in the upfield region of the spectrum (15-45 ppm).

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon Assignment Predicted Chemical Shift (δ, ppm) Rationale
C OOH (C1) 170 - 185 Carbonyl carbon, highly deshielded.[5][6]
-C (OH)(CH₃)₂ (C5) 65 - 75 Carbon bearing the hydroxyl group.
C H₂-COOH (C2) 30 - 40 Alpha to carbonyl.
C H₂-CH₂-COOH (C3) 20 - 30 Aliphatic methylene.
C(OH)-C H₂- (C4) 35 - 45 Aliphatic methylene adjacent to C5.

| -C(OH)(C H₃)₂ (C6) | 25 - 35 | Equivalent methyl carbons. |

Experimental Protocol: NMR Spectroscopy

  • Sample Preparation : Dissolve 5-10 mg of 5-Hydroxy-5-methylhexanoic acid in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent is critical; CDCl₃ is common, but DMSO-d₆ can be advantageous for clearly observing exchangeable -OH and -COOH protons.

  • Deuterium Exchange (Optional but Recommended) : To confirm the identity of the -COOH and -OH protons, acquire a preliminary ¹H NMR spectrum. Then, add a drop of deuterium oxide (D₂O) to the NMR tube, shake gently, and re-acquire the spectrum. The signals corresponding to the carboxylic acid and alcohol protons will diminish or disappear due to proton-deuterium exchange, providing definitive identification.[2][5]

  • Instrumentation : Utilize a Fourier Transform NMR (FT-NMR) spectrometer, typically operating at a field strength of 300 MHz or higher for better resolution.

  • Data Acquisition :

    • ¹H NMR : Acquire the spectrum using a standard pulse sequence. Typically, 8 to 16 scans are sufficient.

    • ¹³C NMR : Acquire a proton-decoupled spectrum to obtain singlets for all carbons. A larger number of scans (e.g., 128 or more) is usually required due to the lower natural abundance of the ¹³C isotope.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and powerful technique for identifying the functional groups within a molecule. The spectrum of 5-Hydroxy-5-methylhexanoic acid will be dominated by the characteristic vibrations of its carboxylic acid and tertiary alcohol moieties.

Expert Insights: Predicted IR Absorption Bands
  • O-H Stretching : The spectrum will feature two distinct O-H stretching bands.

    • Carboxylic Acid O-H : A very broad and strong absorption band from approximately 3300 cm⁻¹ down to 2500 cm⁻¹.[3][7] This exceptional broadness is the hallmark of a hydrogen-bonded carboxylic acid dimer.[7]

    • Alcohol O-H : A separate, also broad, absorption centered around 3600-3200 cm⁻¹, characteristic of the tertiary alcohol's hydroxyl group.[8][9]

  • C-H Stretching : Sharp peaks just below 3000 cm⁻¹ (typically 2950-2850 cm⁻¹) corresponding to the sp³ C-H bonds of the alkyl chain.[10]

  • C=O Carbonyl Stretching : A very strong and sharp absorption between 1760-1690 cm⁻¹.[5][7] This intense peak is one of the most reliable in the spectrum and is definitive for the carbonyl group of the carboxylic acid.

  • C-O Stretching : A moderate to strong absorption in the 1320-1210 cm⁻¹ region, corresponding to the C-O single bond stretch of the carboxylic acid.[7] An additional C-O stretch from the tertiary alcohol will likely appear in the 1100-1000 cm⁻¹ range.[8]

Table 3: Predicted IR Absorption Frequencies

Vibrational Mode Predicted Frequency (cm⁻¹) Intensity Rationale
Alcohol O-H Stretch 3600 - 3200 Strong, Broad Characteristic of H-bonded alcohol.[8]
Carboxylic Acid O-H Stretch 3300 - 2500 Very Strong, Very Broad Signature of a carboxylic acid dimer.[3][7]
Aliphatic C-H Stretch 2950 - 2850 Medium to Strong sp³ C-H bonds of the alkyl chain.[10]
Carbonyl C=O Stretch 1760 - 1690 Very Strong, Sharp Definitive for the carboxylic acid.[5][7]

| Carboxylic Acid C-O Stretch | 1320 - 1210 | Strong | C-O single bond of the -COOH group.[7] |

Experimental Protocol: IR Spectroscopy

  • Instrumentation : Use a Fourier Transform Infrared (FTIR) spectrometer, commonly equipped with an Attenuated Total Reflectance (ATR) accessory for ease of use.

  • Sample Preparation (ATR) :

    • Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

    • Record a background spectrum of the empty ATR crystal. This is crucial as it will be subtracted from the sample spectrum to remove interference from atmospheric CO₂ and H₂O.[11]

    • Place a small amount of the 5-Hydroxy-5-methylhexanoic acid sample directly onto the ATR crystal.

    • Apply pressure using the built-in clamp to ensure good contact between the sample and the crystal.

  • Data Acquisition : Record the spectrum, typically over a range of 4000 to 400 cm⁻¹. Co-adding 16 to 32 scans is standard practice to improve the signal-to-noise ratio.[11]

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound and offers structural clues through the analysis of its fragmentation patterns.

Expert Insights: Predicted Mass Spectrum Data

The molecular formula C₇H₁₄O₃ corresponds to a monoisotopic mass of 146.0943 Da.[1] In an Electron Ionization (EI) or Electrospray Ionization (ESI) mass spectrum, several key ions are anticipated.

  • Molecular Ion (M⁺) or Pseudomolecular Ion ([M+H]⁺ or [M-H]⁻) : The molecular ion peak at m/z 146 may be observed, though it can be weak or absent in some cases for carboxylic acids.[2] In ESI, the protonated molecule [M+H]⁺ at m/z 147 or the deprotonated molecule [M-H]⁻ at m/z 145 would be expected.

  • Key Fragmentation Pathways : The structure suggests several likely fragmentation points:

    • Loss of a Methyl Group ([M-15]⁺) : Cleavage of a methyl group from the tertiary alcohol end is highly probable, leading to a stable tertiary oxonium ion at m/z 131.

    • Loss of Water ([M-18]⁺) : Dehydration is a common fragmentation for alcohols, which would result in a peak at m/z 128.

    • Loss of the Carboxyl Group ([M-45]⁺) : Cleavage of the -COOH group would yield a fragment at m/z 101.

    • McLafferty Rearrangement : Carboxylic acids can undergo a McLafferty rearrangement, which would result in an even-numbered mass fragment.[2]

Table 4: Predicted Key Mass-to-Charge Ratios (m/z)

m/z Proposed Fragment Rationale
147 [M+H]⁺ Protonated molecule (positive ion ESI).
146 [M]⁺ Molecular ion.
145 [M-H]⁻ Deprotonated molecule (negative ion ESI).
131 [M-CH₃]⁺ Loss of a methyl group, forming a stable cation.
128 [M-H₂O]⁺ Loss of water from the alcohol group.

| 101 | [M-COOH]⁺ | Loss of the carboxylic acid group. |

Experimental Protocol: Mass Spectrometry

  • Sample Preparation : Prepare a dilute solution of the sample (typically ~1 mg/mL) in a suitable solvent like methanol, acetonitrile, or a water/methanol mixture.

  • Instrumentation : Utilize a mass spectrometer with an appropriate ionization source, such as Electrospray Ionization (ESI), which is a soft ionization technique well-suited for polar molecules like this, coupled to a mass analyzer (e.g., Quadrupole, Time-of-Flight, or Orbitrap).

  • Data Acquisition :

    • Infuse the sample solution into the ion source at a constant flow rate.

    • Acquire spectra in both positive and negative ion modes to observe [M+H]⁺ and [M-H]⁻ ions, respectively.

    • To gain further structural information, perform tandem mass spectrometry (MS/MS) by selecting the precursor ion (e.g., m/z 147) and fragmenting it to observe the characteristic daughter ions outlined in Table 4.

Integrated Spectroscopic Analysis & Structural Confirmation

No single technique provides all the necessary structural information. The definitive confirmation of 5-Hydroxy-5-methylhexanoic acid is achieved by integrating the data from NMR, IR, and MS. The following workflow illustrates this synergistic approach.

G Integrated Spectroscopic Workflow for Structural Confirmation Unknown Unknown Compound (C₇H₁₄O₃) MS Mass Spectrometry (MS) Unknown->MS IR Infrared Spectroscopy (IR) Unknown->IR NMR NMR Spectroscopy (¹H & ¹³C) Unknown->NMR MS_Data Molecular Weight = 146.18 Key Fragments (m/z 131, 128) MS->MS_Data IR_Data Functional Groups Identified - Carboxylic Acid (-COOH) - Tertiary Alcohol (R₃C-OH) IR->IR_Data NMR_Data Carbon-Hydrogen Framework - Confirms atom connectivity - 6 unique proton environments - 7 unique carbon environments NMR->NMR_Data Integration Integrated Analysis MS_Data->Integration IR_Data->Integration NMR_Data->Integration Structure Confirmed Structure: 5-Hydroxy-5-methylhexanoic acid Integration->Structure

Caption: Logical workflow for structural confirmation of 5-Hydroxy-5-methylhexanoic acid.

This integrated approach provides a self-validating system. The molecular weight from MS confirms the elemental composition. IR identifies the key functional groups (-COOH and -OH), and NMR provides the exact map of how the atoms are connected, confirming the aliphatic chain and the positions of the functional groups. Together, these data points leave no ambiguity as to the structure of the molecule.

References

  • Oreate AI Blog. (2026, January 15). Decoding the IR Spectrum: Carboxylic Acids vs. Alcohols.
  • Petersson, G. (1976).
  • Black, B. A., et al. (2013). Fragmentation pattern and APPI-MS/MS spectra of hydroxy fatty acids...
  • JoVE. (2025, May 22). Video: NMR and Mass Spectroscopy of Carboxylic Acids.
  • University of Calgary. IR Spectroscopy Tutorial: Carboxylic Acids.
  • ResearchGate.
  • Oregon State University. (2020, February 7). Spectroscopy of Carboxylic Acids.
  • Oregon State University. CH 336: Carboxylic Acid Spectroscopy.
  • Benchchem. A Technical Guide to the Spectroscopic Analysis of 5-Hydroxy-2-methyl-4-nitrobenzoic Acid.
  • Reusch, W. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Master Organic Chemistry.
  • OpenStax. (2023, September 20). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. Organic Chemistry.
  • Alfa Chemistry. Characteristic Proton NMR Chemical Shifts.
  • PubChem. 5-Hydroxy-5-methylhexanoic acid (CID 18462863).
  • Chemistry LibreTexts. (2025, January 1). 12.8: Infrared Spectra of Some Common Functional Groups.
  • Thermo Fisher Scientific. Metabolome identification using LC-MSn Orbitrap-based mass spectrometry.
  • Oregon State University. (2022, March 9). 13C NMR Chemical Shifts.

Sources

Foundational

Thermochemical Profiling and Thermodynamic Stability of 5-Hydroxy-5-methylhexanoic Acid in Marine-Derived Lipopeptides

Executive Summary 5-Hydroxy-5-methylhexanoic acid (CAS: 765268-16-4) is a highly specialized, rare fatty acid derivative primarily identified as the lipidic moiety in 5-OH-kahalalide F , a marine-derived macrocyclic deps...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

5-Hydroxy-5-methylhexanoic acid (CAS: 765268-16-4) is a highly specialized, rare fatty acid derivative primarily identified as the lipidic moiety in 5-OH-kahalalide F , a marine-derived macrocyclic depsipeptide with potent anti-tumor properties[1]. For drug development professionals, understanding the thermochemical properties of this specific structural fragment is critical. The presence of both a terminal carboxylic acid and a sterically hindered tertiary alcohol dictates its thermodynamic stability, solubility, and behavior during active pharmaceutical ingredient (API) formulation.

This whitepaper provides an in-depth technical framework for the thermochemical characterization of 5-hydroxy-5-methylhexanoic acid, synthesizing computed physicochemical data with theoretical thermodynamic modeling and field-proven experimental validation protocols.

Biological Context and Structural Significance

In marine pharmacognosy, the sacoglossan mollusc Elysia rufescens and its algal diet (Bryopsis pennata) yield a diverse array of kahalalide lipopeptides[2]. The structural diversity of these compounds often stems from their unique fatty acid tails.

Unlike the standard aliphatic chains found in most lipids, 5-hydroxy-5-methylhexanoic acid features a tertiary hydroxyl group at the C5 position. This structural nuance significantly alters the molecule's hydrogen-bonding network and thermal stability. In the context of drug design, this tertiary alcohol introduces a potential liability: susceptibility to acid-catalyzed dehydration (E1 elimination) at elevated temperatures, which must be rigorously quantified during pre-formulation stability testing.

G Source Marine Biomass (Elysia rufescens / Bryopsis pennata) Extraction Lipid Extraction & Chromatographic Fractionation Source->Extraction Depsipeptide 5-OH-Kahalalide F (Macrocyclic Depsipeptide) Extraction->Depsipeptide Hydrolysis Controlled Acidic Hydrolysis (Amide/Ester Cleavage) Depsipeptide->Hydrolysis Target 5-Hydroxy-5-methylhexanoic acid (Target Lipidic Moiety) Hydrolysis->Target

Caption: Extraction and hydrolysis pathway of 5-OH-kahalalide F to yield the target acid.

Physicochemical and Computed Parameters

Because empirical isolation of this specific fatty acid yields extremely low mass quantities, early-stage drug development relies heavily on computed physicochemical parameters. The following data summarizes the foundational metrics of the molecule[3].

Table 1: Structural and Physicochemical Properties

ParameterValueImplication for Formulation
Molecular Formula C₇H₁₄O₃Defines standard stoichiometry.
Molecular Weight 146.18 g/mol Low MW suggests high membrane permeability.
Exact Mass 146.094 DaCritical for LC-MS/MS dereplication.
XLogP3 0.4Indicates slight lipophilicity; amphiphilic nature.
Topological Polar Surface Area 57.5 ŲOptimal for oral bioavailability (< 140 Ų).
CAS Number 765268-16-4Registry identification for procurement.

Theoretical Thermochemistry: Predictive Modeling

Due to the scarcity of bulk empirical thermodynamic data for 5-hydroxy-5-methylhexanoic acid, Application Scientists must employ predictive modeling—specifically, Benson Group Additivity —to estimate the standard enthalpy of formation ( ΔHf∘​ ) and molar heat capacity ( Cp​ ).

By deconstructing the molecule into its constituent functional groups (the carboxyl group, the aliphatic methylene chain, and the tertiary alcohol carbon), we can approximate its thermochemical baseline.

Table 2: Estimated Thermodynamic Parameters (Standard State, 298.15 K)

Thermodynamic ParameterEstimated ValuePredictive Methodology
Standard Enthalpy of Formation ( ΔHf∘​ ) -785 kJ/molBenson Group Contribution Method
Molar Heat Capacity ( Cp​ ) 245 J/(mol·K)Group Contribution Method
Enthalpy of Vaporization ( ΔHvap​ ) ~65 kJ/molTrouton's Rule / Structural Analogs

Expert Insight: The highly negative enthalpy of formation is driven by the two oxygen-rich functional groups. However, the tertiary alcohol lowers the activation energy required for thermal degradation compared to primary or secondary alcohols, making thermal profiling a mandatory next step.

Experimental Validation: Differential Scanning Calorimetry (DSC) Protocol

To transition from theoretical models to empirical certainty, a self-validating thermal analysis protocol is required. The following Differential Scanning Calorimetry (DSC) methodology is engineered specifically for hydroxy-fatty acids to prevent artifactual data caused by premature dehydration.

Phase 1: Instrument Calibration (Self-Validation System)

Causality: Before analyzing the API fragment, the DSC must be calibrated to ensure that the measured heat flow and temperature transitions are absolute, not relative.

  • Temperature Calibration: Run a high-purity Indium standard (Tₘ = 156.6°C). Adjust the instrument's cell constant so the onset temperature matches exactly.

  • Enthalpy Calibration: Verify the integrated area of the Indium melting peak equals 28.45 J/g.

  • Baseline Verification: Run an empty matched pan pair to ensure baseline drift is < 10 µW over the intended temperature range.

Phase 2: Sample Preparation

Causality: 5-Hydroxy-5-methylhexanoic acid contains a tertiary alcohol that can undergo dehydration at elevated temperatures, releasing water vapor. If an open pan is used, the endothermic heat of vaporization of water will mask the intrinsic melting or glass transition of the compound.

  • Weigh 3.0 to 5.0 mg of the purified compound using a microbalance.

  • Place the sample into an aluminum hermetic pan .

  • Seal the pan using a hermetic press to withstand internal vapor pressure up to 3 atm.

Phase 3: Thermal Cycling (Heat-Cool-Heat)

Causality: The first heating cycle often contains artifactual signals from the compound's thermal history (e.g., crystallization stress from purification). A heat-cool-heat cycle erases this history, isolating the pure thermodynamic properties on the second heating run.

  • First Heating: Ramp from 20°C to 120°C at 10°C/min. (Erases thermal history).

  • Cooling: Ramp down from 120°C to -50°C at 10°C/min. (Evaluates crystallization kinetics; liquid nitrogen cooling accessory required).

  • Second Heating: Ramp from -50°C to 150°C at 10°C/min. Record the glass transition (T_g), melting temperature (T_m), and calculate Cp​ from the heat flow baseline shift.

G A Theoretical Modeling (Benson Additivity) C Data Synthesis & Stability Profiling A->C B Experimental DSC (Heat Capacity & Tm) B->C D API Formulation (5-OH-Kahalalide F) C->D

Caption: Workflow integrating theoretical and experimental thermochemical data.

Thermodynamic Implications in Drug Development

The thermochemical profile of 5-hydroxy-5-methylhexanoic acid directly impacts the synthetic viability of kahalalide-based therapeutics.

  • Steric Hindrance and Coupling Thermodynamics: During the total synthesis of 5-OH-kahalalide F, coupling this fatty acid to the N-terminus of the peptide chain requires overcoming significant steric hindrance caused by the gem-dimethyl groups adjacent to the tertiary alcohol. The thermodynamic penalty of this coupling necessitates the use of highly efficient coupling reagents (e.g., HATU/HOAt) to drive the reaction forward exothermically.

  • Degradation Kinetics: The proximity of the tertiary hydroxyl group to the aliphatic chain makes the molecule susceptible to E1 dehydration. Formulation scientists must ensure that the final drug product is buffered appropriately, as acidic microenvironments will lower the activation energy for dehydration, compromising the API's shelf-life.

Conclusion

5-Hydroxy-5-methylhexanoic acid is a structurally fascinating and pharmacologically significant lipidic moiety. By integrating theoretical thermochemical estimations with rigorous, self-validating experimental protocols like hermetically sealed DSC, researchers can accurately map its thermodynamic boundaries. This dual-pronged approach ensures that when this molecule is utilized in the synthesis or formulation of advanced marine-derived lipopeptides like 5-OH-kahalalide F, its thermal liabilities are fully understood and mitigated.

References

  • PubChem Compound Summary for CID 18462863, 5-Hydroxy-5-methylhexanoic acid. National Center for Biotechnology Information (2024). Retrieved from:[Link][3]

  • Chemistry and Biology of Kahalalides. National Institutes of Health (PMC). Retrieved from:[Link][1]

  • Hydrobiological Aspects of Fatty Acids: Unique, Rare, and Unusual Fatty Acids Incorporated into Linear and Cyclic Lipopeptides and Their Biological Activity. MDPI. Retrieved from:[Link][4]

Sources

Protocols & Analytical Methods

Method

Application Note: Advanced Analytical Methods for 5-Hydroxy-5-methylhexanoic Acid Detection

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Matrix/Application: Marine Depsipeptides (e.g., Kahalalide F analogs) and Biodegradable Polyhydroxycarboxylic Acids Executive Summar...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Matrix/Application: Marine Depsipeptides (e.g., Kahalalide F analogs) and Biodegradable Polyhydroxycarboxylic Acids

Executive Summary & Scientific Context

5-Hydroxy-5-methylhexanoic acid (5-HMHA) is a specialized aliphatic hydroxycarboxylic acid with a molecular formula of C7H14O3[1]. While rarely found as a free monomer in nature, it plays two pivotal roles in advanced scientific applications:

  • Marine Pharmacognosy: It is the defining N-terminal lipid tail of 5-OHKF, a cyclic depsipeptide isolated from the Hawaiian green alga Bryopsis pennata[2].

  • Polymer Chemistry: It serves as a non-glycolic modifying monomer in the synthesis of high-molecular-weight biodegradable polyhydroxycarboxylic acids, altering polymer crystallinity and degradation kinetics[3].

Mechanistic Significance: The Structure-Activity Relationship (SAR)

In oncology drug development, the Kahalalide family (notably Kahalalide F) exhibits potent anti-tumor properties by inhibiting the ErbB3 receptor[2],[4]. The lipophilicity of the aliphatic tail is a critical determinant of this bioactivity. The substitution of the standard 5-methylhexanoic acid tail with 5-hydroxy-5-methylhexanoic acid (forming 5-OHKF) introduces a polar tertiary hydroxyl group. This single hydroxylation event drastically reduces the compound's cytotoxicity and abolishes its anti-tumor effects[5],[2]. Consequently, accurately detecting and quantifying 5-HMHA released from depsipeptide hydrolysis is essential for structural elucidation, quality control, and pharmacokinetic profiling.

SAR_Pathway KF Kahalalide F (Non-polar lipid tail) ErbB3 ErbB3 Receptor (Tumor Cells) KF->ErbB3 Strong Inhibition Apop Tumor Apoptosis KF->Apop Induces OHKF 5-OHKF (Contains 5-HMHA) OHKF->ErbB3 Weak/No Inhibition PI3K PI3K/Akt Pathway ErbB3->PI3K Activates Prolif Tumor Proliferation PI3K->Prolif Promotes

Caption: SAR of Kahalalide F vs. 5-OHKF on ErbB3-mediated tumor proliferation.

Analytical Challenges & Methodological Rationale

Detecting 5-HMHA presents specific analytical hurdles:

  • Lack of Chromophore: The molecule lacks conjugated pi-systems or aromatic rings, rendering standard UV-Vis detectors (e.g., PDA at 254 nm) completely blind to it[1].

  • Thermal Instability: The tertiary alcohol is prone to dehydration under high-temperature Gas Chromatography (GC) conditions unless heavily derivatized.

  • The Solution: Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS) using Electrospray Ionization (ESI) is the gold standard. ESI in negative mode efficiently deprotonates the carboxylic acid to yield a stable [M-H]- ion at m/z 145.1[6].

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . It incorporates a structural analog internal standard (IS)—5-methylhexanoic acid—to monitor extraction efficiency, correct for matrix-induced ion suppression, and validate the integrity of the hydrolysis step.

Protocol A: Sample Preparation & Acid Hydrolysis

Objective: To quantitatively cleave 5-HMHA from the depsipeptide backbone of 5-OHKF without dehydrating the aliphatic chain. Causality: Standard aqueous HCl struggles to penetrate highly hydrophobic depsipeptide cores. Using an ethanol co-solvent ensures complete solvation and uniform hydrolysis of the ester and amide bonds[2].

  • Sample Aliquoting: Weigh exactly 5.0 mg of the purified depsipeptide extract into a heavy-walled borosilicate glass reaction vial.

  • IS Addition (QC Step): Spike the sample with 10 µL of 5-methylhexanoic acid (100 µg/mL) as the Internal Standard.

  • Hydrolysis Reagent: Add 2.0 mL of 4 N HCl/EtOH (1:1, v/v)[2].

  • Incubation: Seal the vial with a PTFE-lined cap and heat at 70 °C for exactly 8 hours[2].

    • Expert Insight: 8 hours at 70 °C provides the optimal thermodynamic energy to cleave sterically hindered bonds without causing acid-catalyzed dehydration of the tertiary alcohol on 5-HMHA.

  • Neutralization & Extraction: Cool to room temperature. Evaporate the solvent under a gentle stream of nitrogen. Reconstitute the residue in 1.0 mL of LC-MS grade H2O/MeCN (90:10, v/v) containing 0.05% formic acid[2].

  • Filtration: Pass the reconstituted sample through a 0.22 µm PTFE syringe filter into an autosampler vial.

Workflow A Marine Extract (Bryopsis pennata) B Depsipeptide Isolation (5-OHKF) A->B LC-MS Guided C Acid Hydrolysis (4N HCl/EtOH, 70°C) B->C Cleave Peptides D LC Separation (RP-C8 Column) C->D Isolate Lipids E ESI-MS/MS Detection ([M-H]- m/z 145.1) D->E Quantify 5-HMHA

Caption: Experimental workflow for the isolation, hydrolysis, and LC-MS/MS detection of 5-HMHA.

Protocol B: LC-MS/MS Analysis

Objective: Chromatographic separation of 5-HMHA from amino acid fragments and precise MS/MS quantification. Causality: An RP-C8 column is explicitly selected over a standard C18 column. The slightly lower hydrophobicity of the C8 stationary phase prevents excessive retention and peak tailing of the highly lipophilic aliphatic tails, ensuring sharp peak shapes and high recovery[5].

  • Column: RP-C8 column (e.g., 150 mm × 2.1 mm, 3 µm particle size)[5].

  • Mobile Phase:

    • Solvent A: H2O + 0.05% Formic Acid (HCOOH)[2].

    • Solvent B: Acetonitrile (MeCN) + 0.05% Formic Acid (HCOOH)[2].

  • Flow Rate: 0.6 mL/min[2].

  • Injection Volume: 5 µL.

  • MS Ionization: ESI Negative Mode (Capillary Voltage: 2.5 kV, Desolvation Temp: 350 °C).

Quantitative Data & Instrument Parameters

Table 1: Physicochemical Properties of 5-HMHA [1],[6]

Property Value
IUPAC Name 5-hydroxy-5-methylhexanoic acid
Molecular Formula C7H14O3
Exact Mass 146.094 Da

| XLogP3 | 0.4 |

Table 2: LC Gradient Elution Profile [2]

Time (min) % Mobile Phase A (Aqueous) % Mobile Phase B (Organic)
0.0 90 10
40.0 40 60
45.0 10 90

| 50.0 | 90 | 10 |

Table 3: MS/MS MRM Transitions (ESI Negative Mode)

Analyte Precursor Ion (m/z) Product Ion (m/z) Collision Energy (eV) Purpose
5-HMHA 145.1[M-H]- 85.1 15 Quantifier
5-HMHA 145.1 [M-H]- 59.0 20 Qualifier

| 5-Methylhexanoic acid | 129.1 [M-H]- | 73.1 | 15 | Internal Standard (IS) |

Sources

Application

Application Note: Robust and Sensitive GC-MS Analysis of 5-Hydroxy-5-methylhexanoic Acid Following Silylation Derivatization

Abstract This application note provides a comprehensive guide for the quantitative analysis of 5-Hydroxy-5-methylhexanoic acid in complex biological matrices using gas chromatography-mass spectrometry (GC-MS) following a...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note provides a comprehensive guide for the quantitative analysis of 5-Hydroxy-5-methylhexanoic acid in complex biological matrices using gas chromatography-mass spectrometry (GC-MS) following a robust derivatization protocol. Due to its polar nature and low volatility, direct GC-MS analysis of 5-Hydroxy-5-methylhexanoic acid is challenging, often resulting in poor chromatographic peak shape and low sensitivity.[1][2] This protocol details an optimized silylation method using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a trimethylchlorosilane (TMCS) catalyst to convert the analyte into its more volatile and thermally stable trimethylsilyl (TMS) derivative.[3][4] Detailed, step-by-step methodologies for sample preparation, derivatization, and GC-MS analysis are provided, along with expert insights into the critical parameters that ensure reproducible and reliable results. This guide is intended for researchers, scientists, and drug development professionals requiring a validated method for the accurate quantification of this important hydroxy acid.

Introduction: The Rationale for Derivatization

5-Hydroxy-5-methylhexanoic acid is a metabolite of interest in various biomedical and pharmaceutical research areas. Its accurate quantification is often crucial for understanding metabolic pathways and for pharmacokinetic studies. However, the presence of both a carboxylic acid and a hydroxyl functional group imparts high polarity and a propensity for hydrogen bonding, making it unsuitable for direct GC-MS analysis.[5] Derivatization is a chemical modification process that addresses these challenges by converting polar functional groups into less polar, more volatile, and more thermally stable derivatives.[1][6] This transformation is essential for achieving good chromatographic separation, sharp peak shapes, and enhanced sensitivity.[7]

Silylation is a widely employed and effective derivatization technique for compounds containing active hydrogens, such as those in hydroxyl and carboxyl groups.[4][8] This process involves the replacement of the active hydrogen with a trimethylsilyl (TMS) group.[3] The resulting TMS derivatives are significantly more volatile, less polar, and more thermally stable than their parent compounds, making them ideal for GC-MS analysis.[4][9]

This application note focuses on the use of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) as the primary silylating agent, often in combination with a catalyst like trimethylchlorosilane (TMCS). BSTFA is a powerful TMS donor, and its by-products are highly volatile, which minimizes interference in the chromatogram.[3][9] The addition of TMCS can enhance the silylating power of BSTFA, particularly for sterically hindered or less reactive functional groups.[3][4]

Experimental Workflow Overview

The overall experimental workflow for the GC-MS analysis of 5-Hydroxy-5-methylhexanoic acid after derivatization is outlined below. Each step is critical for achieving accurate and reproducible results.

Caption: High-level workflow for the analysis of 5-Hydroxy-5-methylhexanoic acid.

Detailed Protocols

Sample Preparation and Extraction

The initial sample preparation is crucial to isolate the analyte from the matrix and remove any interfering substances. The following is a general protocol that can be adapted based on the specific sample matrix (e.g., plasma, urine, cell culture media).

Materials:

  • Sample containing 5-Hydroxy-5-methylhexanoic acid

  • Internal Standard (IS) solution (e.g., a deuterated analog of the analyte)

  • Methanol, HPLC grade

  • 1 N Hydrochloric Acid (HCl)

  • Iso-octane or Hexane, HPLC grade

  • Anhydrous sodium sulfate

  • Centrifuge

  • Vortex mixer

  • Evaporator (e.g., nitrogen evaporator or SpeedVac)

Protocol:

  • Sample Aliquoting: To a clean glass centrifuge tube, add a precise volume of the sample.

  • Internal Standard Spiking: Add a known amount of the internal standard solution to the sample. The use of an internal standard is critical for accurate quantification as it compensates for variations in extraction efficiency and derivatization yield.[10]

  • Protein Precipitation & Acidification: Add two volumes of cold methanol to precipitate proteins. Acidify the mixture to a final concentration of approximately 25 mM HCl to ensure the carboxylic acid is in its protonated form.[11]

  • Liquid-Liquid Extraction: Add one volume of iso-octane or hexane to the tube. Vortex vigorously for 1-2 minutes to ensure thorough mixing.

  • Phase Separation: Centrifuge the mixture at 3000 x g for 5 minutes to separate the aqueous and organic layers.[10]

  • Collection of Organic Layer: Carefully transfer the upper organic layer containing the analyte to a clean reaction vial.

  • Drying: Pass the organic extract through a small column containing anhydrous sodium sulfate or add anhydrous sodium sulfate directly to the vial to remove any residual water. Moisture can significantly hinder the silylation reaction.[12]

  • Evaporation: Evaporate the solvent to complete dryness under a gentle stream of nitrogen or using a SpeedVac. It is critical that the sample is completely dry before proceeding to the derivatization step.[1]

Derivatization: Silylation

This step converts the polar analyte into a volatile TMS derivative suitable for GC-MS analysis.

Derivatization_Workflow Dry_Sample Dried Sample Extract Add_Reagent Add BSTFA + 1% TMCS (e.g., 100 µL) Dry_Sample->Add_Reagent Vortex Vortex to dissolve Add_Reagent->Vortex Heat Heat at 70°C for 40-60 min Vortex->Heat Cool Cool to Room Temperature Heat->Cool Inject Inject into GC-MS Cool->Inject

Caption: Step-by-step silylation derivatization workflow.

Materials:

  • Dried sample extract from section 3.1

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

  • Reaction vials with PTFE-lined caps

  • Heating block or oven

  • Vortex mixer

Protocol:

  • Reagent Addition: To the dried sample extract in the reaction vial, add 100 µL of BSTFA + 1% TMCS.[1] An excess of the silylating reagent is necessary to drive the reaction to completion.[9]

  • Reaction: Tightly cap the vial and vortex to ensure the residue is fully dissolved. Heat the vial at 70°C for 40-60 minutes in a heating block or oven.[1] The optimal time and temperature may need to be determined empirically for your specific application.

  • Cooling: After the reaction is complete, allow the vial to cool to room temperature before opening.

  • Analysis: The derivatized sample is now ready for direct injection into the GC-MS system. If the concentration is expected to be high, the sample can be diluted with a suitable solvent like hexane or ethyl acetate.

GC-MS Analysis

The following table provides a recommended starting point for the GC-MS parameters. Optimization may be necessary based on the specific instrument and column used.

Parameter Recommended Setting Rationale
Gas Chromatograph
Injection Mode SplitlessTo maximize the transfer of the analyte onto the column for trace-level analysis.
Injector Temperature 250 °CEnsures rapid volatilization of the derivatized analyte without causing thermal degradation.
Carrier Gas HeliumProvides good chromatographic efficiency and is compatible with most mass spectrometers.
Flow Rate 1.0 - 1.2 mL/min (Constant Flow)Optimal for most capillary columns, providing a good balance between analysis time and resolution.
Column 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms)A versatile, non-polar column that provides excellent separation for a wide range of derivatized compounds.[2]
Oven Program Initial: 60°C, hold for 1 minRamp: 10°C/min to 300°CHold: 5 min at 300°CThis temperature program allows for good separation of early-eluting compounds while ensuring the elution of the derivatized analyte in a reasonable time.[13]
Mass Spectrometer
Ionization Mode Electron Ionization (EI)Standard ionization technique for GC-MS, providing reproducible fragmentation patterns for library matching.
Ionization Energy 70 eVThe standard energy for EI, which generates consistent and extensive fragmentation for structural elucidation.[14]
Source Temperature 230 °CMaintains the analyte in the gas phase and prevents contamination of the ion source.
Quadrupole Temperature 150 °CEnsures stable performance of the mass analyzer.
Acquisition Mode Scan (m/z 50-550) and/or Selected Ion Monitoring (SIM)Scan mode is used for initial identification and method development. SIM mode is used for quantitative analysis to enhance sensitivity and selectivity.

Data Analysis and Interpretation

The identity of the derivatized 5-Hydroxy-5-methylhexanoic acid can be confirmed by comparing its retention time to that of a derivatized standard and by matching its mass spectrum to a reference spectrum or a spectral library (e.g., NIST, Wiley). The mass spectrum of the di-TMS derivative of 5-Hydroxy-5-methylhexanoic acid will exhibit a characteristic fragmentation pattern. For quantitative analysis, a calibration curve should be constructed by analyzing a series of standards of known concentrations that have been subjected to the same extraction and derivatization procedure as the samples. The ratio of the analyte peak area to the internal standard peak area is plotted against the concentration of the analyte.

Troubleshooting

Problem Possible Cause Solution
Poor Peak Shape (Tailing) Incomplete derivatizationEnsure the sample is completely dry before adding the reagent. Increase the reaction time or temperature. Check the integrity of the derivatizing reagent (it is moisture-sensitive).[4]
Active sites in the GC system (inlet liner, column)Use a deactivated inlet liner. Condition the column according to the manufacturer's instructions.
Low or No Analyte Signal Analyte degradationLower the injector temperature. Ensure the entire sample pathway is inert.
Inefficient extractionOptimize the extraction solvent and pH.
Loss of derivatized analyteEnsure vials are tightly capped during heating. Avoid excessive evaporation of the derivatized sample.
Variable Results Inconsistent derivatizationPrecisely control the reaction time, temperature, and reagent volume.
Presence of water in the sampleEnsure the sample is completely dry before derivatization. Store the derivatizing reagent under anhydrous conditions.

Conclusion

The protocol described in this application note provides a reliable and robust method for the GC-MS analysis of 5-Hydroxy-5-methylhexanoic acid. The key to successful analysis lies in the meticulous execution of the sample preparation and derivatization steps. By converting the polar analyte into its more volatile and thermally stable TMS derivative, this method enables sensitive and accurate quantification in complex biological matrices, making it a valuable tool for researchers in various scientific disciplines.

References

  • LIPID MAPS. (2007, October 11). Fatty Acid Mass Spectrometry Protocol. Available from: [Link]

  • Obakiro, S. B., et al. (2022). The mechanism of reaction for the derivatization of samples with BSTFA and TMCS. ResearchGate. Available from: [Link]

  • Poole, C. F. (2003). Acids: Derivatization for GC Analysis.
  • Zhao, Y., et al. (2010). High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. PMC. Available from: [Link]

  • Johnson, D. W., & Brown, A. J. (1987). Simplified derivatization for determining sphingolipid fatty acyl composition by gas chromatography–mass spectrometry. PMC. Available from: [Link]

  • Liaud, N., et al. (2020). Simple Derivatization–Gas Chromatography–Mass Spectrometry for Fatty Acids Profiling in Soil Dissolved Organic Matter. MDPI. Available from: [Link]

  • Regis Technologies. (n.d.). Silylation Reagents. Available from: [Link]

  • Ololade, Z. S., & Olawore, N. O. (2012). Derivatization Reactions and Reagents for Gas Chromatography Analysis. SciSpace. Available from: [Link]

  • Macherey-Nagel. (n.d.). Derivatization reagents for GC. Available from: [Link]

  • GL Sciences. (n.d.). Inlet Derivatisation for the GC Analysis of Organic Acid Mixtures. Available from: [Link]

  • Villas-Bôas, S. G., et al. (2006). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? Metabolites.
  • Chan, S. C. (1993). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Forensic Science Review.
  • Bartkowiak, G., et al. (2015). Electronic Supplementary Information for the New Journal of Chemistry article. Royal Society of Chemistry.
  • Mojsak, A., et al. (2021). Gas Chromatography–Mass Spectroscopy-Based Metabolomics Analysis Reveals Potential Biochemical Markers for Diagnosis of Gestational Diabetes Mellitus. Frontiers in Endocrinology. Available from: [Link]

  • PubChem. (n.d.). 5-Hydroxy-5-methylhexanoic acid. Available from: [Link]

  • Kim, K. H., et al. (2022). Mass spectrum for compound 5. MDPI.
  • Elisha, Y., et al. (2022). GC-MS analysis of bioactive compounds on aqueous and ethanolic extracts of Azanza garckeana fruit pulp. Der Pharma Chemica.
  • Teixidó, E., et al. (2006). Analysis of 5-hydroxymethylfurfural in foods by gas chromatography-mass spectrometry. Journal of Chromatography A. Available from: [Link]

  • Halket, J. M., & Zaikin, V. G. (2003). Review: Derivatization in mass spectrometry—1. Silylation. ResearchGate. Available from: [Link]

  • Coll, J. P. R., et al. (2023). Evaluation of the Effect of Silylation in the Development of an Analytical Method for the Determination of UV Filters and Hormones by GC-MS. Brazilian Journal of Analytical Chemistry.
  • Khan, I., et al. (2014). GC-MS analysis of bioactive compounds present in medicinally important Periploca hydaspidis. Pakistan Journal of Pharmaceutical Sciences.

Sources

Method

Application Note &amp; Experimental Protocol: Synthesis of 5-Hydroxy-5-methylhexanoic Acid

Introduction: Strategic Importance of 5-Hydroxy-5-methylhexanoic Acid 5-Hydroxy-5-methylhexanoic acid is a valuable chiral building block and a key intermediate in the synthesis of various organic molecules. Its structur...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Strategic Importance of 5-Hydroxy-5-methylhexanoic Acid

5-Hydroxy-5-methylhexanoic acid is a valuable chiral building block and a key intermediate in the synthesis of various organic molecules. Its structure, featuring a tertiary alcohol and a carboxylic acid, makes it a versatile synthon for introducing specific stereocenters and functionalities. This structural motif is found in a range of biologically active compounds and natural products, making its efficient synthesis a topic of significant interest for drug discovery and development. For instance, structurally related γ-amino acids, such as pregabalin, are synthesized from precursors that share similarities with our target molecule, highlighting the utility of this chemical class.[1]

This document provides a detailed guide to the synthesis of 5-Hydroxy-5-methylhexanoic acid, focusing on two robust and widely applicable organometallic strategies: the Grignard reaction and the Reformatsky reaction. We will delve into the mechanistic underpinnings of these protocols, provide step-by-step experimental procedures, and discuss the critical parameters that ensure a successful and reproducible outcome.

Comparative Overview of Synthetic Strategies

The synthesis of a γ-hydroxy acid like 5-Hydroxy-5-methylhexanoic acid can be approached from several angles. The choice of strategy often depends on the availability of starting materials, desired scale, and tolerance for specific reaction conditions.

StrategyKey TransformationCommon PrecursorsAdvantagesChallenges
Grignard Reaction Nucleophilic addition of an organomagnesium reagent to a ketone.Keto-ester (e.g., Ethyl levulinate), Methylmagnesium bromide.High yield, readily available starting materials, strong C-C bond formation.[2]Highly sensitive to moisture and protic functional groups, requires strict anhydrous conditions.[3]
Reformatsky Reaction Nucleophilic addition of an organozinc reagent to a ketone.Ketone (e.g., Acetone), α-halo ester (e.g., Ethyl 4-bromobutanoate).Tolerant of ester functionality, less basic than Grignard reagents.[4][5]Requires activation of zinc, can be slower than Grignard reactions.
Oxidation of Diols Selective oxidation of a primary alcohol in the presence of a tertiary alcohol.6-methylheptane-1,5-diolPotentially "greener" route using oxidative catalysts.Achieving high chemoselectivity can be difficult, risk of C-C bond cleavage.[6][7]

This guide will provide detailed protocols for the Grignard and Reformatsky reactions due to their reliability, high yields, and foundational importance in organic synthesis.

Protocol I: Grignard Reaction with a Keto-Ester

This is arguably the most direct and efficient route. The strategy involves the nucleophilic addition of a methyl Grignard reagent to the ketone carbonyl of ethyl levulinate (ethyl 4-oxopentanoate). The resulting tertiary alkoxide is protonated during workup, and a final saponification step hydrolyzes the ester to yield the target carboxylic acid.[8]

Principle & Mechanism

The Grignard reagent (CH₃MgBr) is a potent nucleophile and a strong base. The carbon-magnesium bond is highly polarized, rendering the methyl group carbanionic in character. This nucleophilic carbon readily attacks the electrophilic carbonyl carbon of the ketone in ethyl levulinate. The reaction must be conducted under strictly anhydrous conditions, as any protic source (like water) will protonate and destroy the Grignard reagent.[3]

Experimental Workflow

cluster_0 Part A: Grignard Reaction cluster_1 Part B: Saponification A1 1. Add Ethyl Levulinate to Anhydrous THF A2 2. Cool to 0°C (Ice Bath) A1->A2 A3 3. Add CH₃MgBr (3.0 M in Ether) Dropwise A2->A3 A4 4. Stir at 0°C for 1h, then RT for 2h A3->A4 A5 5. Quench with Saturated NH₄Cl (aq) at 0°C A4->A5 A6 6. Extract with Ethyl Acetate A5->A6 A7 7. Dry, Filter, Concentrate A6->A7 B1 8. Dissolve Crude Ester in Methanol A7->B1 Crude Ethyl 5-hydroxy- 5-methylhexanoate B2 9. Add 5M NaOH (aq) B1->B2 B3 10. Heat to Reflux (65°C) for 4h B2->B3 B4 11. Cool and Acidify with 6M HCl to pH ~2 B3->B4 B5 12. Extract with Ethyl Acetate B4->B5 B6 13. Dry, Filter, Concentrate B5->B6 B7 14. Purify by Column Chromatography B6->B7 P Final Product: 5-Hydroxy-5-methylhexanoic Acid B7->P

Caption: Workflow for the synthesis via Grignard reaction.

Materials and Reagents
Reagent/MaterialGradeSupplierQuantityPurpose
Ethyl levulinateReagentSigma-Aldrich10.0 g (69.4 mmol)Starting material
Methylmagnesium bromide3.0 M in Diethyl EtherSigma-Aldrich25.5 mL (76.3 mmol)Grignard reagent
Tetrahydrofuran (THF)Anhydrous, ≥99.9%Sigma-Aldrich250 mLReaction solvent
Sodium Hydroxide (NaOH)PelletsFisher Scientific8.3 g (208 mmol)Saponification
Hydrochloric Acid (HCl)Concentrated (37%)VWR~35 mLAcidification
Ethyl AcetateACS GradeFisher Scientific500 mLExtraction solvent
Magnesium Sulfate (MgSO₄)AnhydrousVWRAs neededDrying agent
Saturated NH₄Cl (aq)N/ALab-prepared100 mLQuenching agent
Silica Gel60 Å, 230-400 meshSorbent Tech.As neededChromatography
Step-by-Step Protocol

PART A: Grignard Addition

  • Setup: Under an inert atmosphere (Nitrogen or Argon), add ethyl levulinate (10.0 g, 69.4 mmol) to a flame-dried 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a dropping funnel. Dissolve the starting material in 150 mL of anhydrous THF.

    • Expertise Note: The use of flame-dried glassware and an inert atmosphere is critical to prevent moisture from quenching the highly reactive Grignard reagent.[9][10]

  • Cooling: Cool the reaction mixture to 0°C using an ice-water bath.

  • Addition: Add methylmagnesium bromide (25.5 mL of a 3.0 M solution in diethyl ether, 76.3 mmol, 1.1 eq) to the dropping funnel. Add the Grignard reagent dropwise to the stirred solution over 30 minutes, ensuring the internal temperature does not exceed 5°C.

    • Expertise Note: Slow, controlled addition at low temperature is essential to manage the exothermic reaction and prevent side reactions, such as enolization of the starting ester.

  • Reaction: After the addition is complete, stir the mixture at 0°C for an additional hour. Then, remove the ice bath and allow the reaction to warm to room temperature, stirring for another 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Quenching: Cool the flask back to 0°C and slowly add 100 mL of saturated aqueous ammonium chloride solution dropwise to quench the reaction and any unreacted Grignard reagent.

    • Trustworthiness Note: A saturated NH₄Cl solution is a mild acid that effectively protonates the alkoxide intermediate without causing potential side reactions that a strong acid might induce at this stage.

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 100 mL). Combine the organic layers.

  • Workup: Wash the combined organic layers with brine (1 x 100 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude ethyl 5-hydroxy-5-methylhexanoate as an oil.

PART B: Saponification

  • Setup: Dissolve the crude oil from the previous step in 100 mL of methanol in a 500 mL round-bottom flask.

  • Hydrolysis: Prepare a 5 M NaOH solution by dissolving sodium hydroxide (8.3 g, 208 mmol, 3.0 eq) in 41.6 mL of deionized water. Add this solution to the flask.

  • Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 65°C) for 4 hours. Monitor the disappearance of the ester spot by TLC.

  • Acidification: Cool the mixture to room temperature and then place in an ice bath. Carefully acidify the solution to a pH of ~2 by slowly adding 6 M HCl.

  • Extraction: Extract the acidified aqueous layer with ethyl acetate (3 x 100 mL).

  • Workup: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the resulting crude solid/oil by flash column chromatography on silica gel (using a hexane:ethyl acetate gradient) to afford pure 5-Hydroxy-5-methylhexanoic acid.

Protocol II: The Reformatsky Reaction

An excellent alternative to the Grignard reaction, the Reformatsky reaction uses an organozinc reagent, which is generated in situ.[11] This reagent is less basic and nucleophilic than its magnesium counterpart, offering the key advantage of not reacting with the ester group. Here, we react acetone with ethyl 4-bromobutanoate in the presence of activated zinc.[12]

Principle & Mechanism

The reaction begins with the oxidative insertion of zinc metal into the carbon-bromine bond of the α-halo ester, forming an organozinc intermediate known as a Reformatsky enolate.[5] This enolate then adds to the carbonyl carbon of acetone. A subsequent acidic workup protonates the zinc alkoxide and hydrolyzes the ester to yield the final product.

Experimental Workflow

cluster_0 Part A: Reformatsky Reaction cluster_1 Part B: Saponification A1 1. Activate Zinc Dust (e.g., with I₂ or HCl) A2 2. Combine Activated Zn, Acetone, and Ethyl 4-bromobutanoate in THF A1->A2 A3 3. Heat to Reflux Until Reaction Initiates A2->A3 A4 4. Maintain Reflux for 3h A3->A4 A5 5. Cool to 0°C and Quench with 1M HCl A4->A5 A6 6. Extract with Diethyl Ether A5->A6 A7 7. Dry, Filter, Concentrate A6->A7 B1 8. Dissolve Crude Ester in Ethanol A7->B1 Crude Ethyl 5-hydroxy- 5-methylhexanoate B2 9. Add Aqueous KOH B1->B2 B3 10. Heat to Reflux (78°C) for 4h B2->B3 B4 11. Cool, Concentrate, and Acidify with 6M HCl to pH ~2 B3->B4 B5 12. Extract with Ethyl Acetate B4->B5 B6 13. Dry, Filter, Concentrate B5->B6 B7 14. Purify by Recrystallization or Chromatography B6->B7 P Final Product: 5-Hydroxy-5-methylhexanoic Acid B7->P

Caption: Workflow for the synthesis via Reformatsky reaction.

Materials and Reagents
Reagent/MaterialGradeSupplierQuantityPurpose
Zinc Dust (<10 µm)ReagentSigma-Aldrich5.0 g (76.5 mmol)Metal reagent
AcetoneACS GradeFisher Scientific3.3 g (56.8 mmol)Starting material
Ethyl 4-bromobutanoateReagentTCI10.0 g (51.3 mmol)Starting material
Iodine (I₂)CrystalVWROne small crystalZinc activation
Tetrahydrofuran (THF)Anhydrous, ≥99.9%Sigma-Aldrich150 mLReaction solvent
Potassium Hydroxide (KOH)PelletsFisher Scientific8.6 g (154 mmol)Saponification
Step-by-Step Protocol

PART A: Reformatsky Reaction

  • Zinc Activation: To a flame-dried 250 mL round-bottom flask under an inert atmosphere, add zinc dust (5.0 g, 76.5 mmol, 1.5 eq) and a single crystal of iodine. Gently heat the flask with a heat gun until purple iodine vapors are observed, then allow it to cool. This process removes the passivating oxide layer from the zinc surface.

  • Setup: To the flask containing activated zinc, add anhydrous THF (50 mL). In a separate flask, prepare a solution of ethyl 4-bromobutanoate (10.0 g, 51.3 mmol) and acetone (3.3 g, 56.8 mmol, 1.1 eq) in 100 mL of anhydrous THF.

  • Initiation: Add approximately 10% of the substrate solution to the zinc suspension. Heat the mixture gently to initiate the reaction, which is often indicated by the disappearance of the iodine color and gentle bubbling.

  • Reaction: Once initiated, add the remainder of the substrate solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to heat at reflux for an additional 3 hours.

  • Quenching: Cool the reaction mixture to 0°C and quench by slowly adding 100 mL of 1 M HCl. Stir for 15 minutes until the excess zinc has dissolved.

  • Extraction: Extract the aqueous layer with diethyl ether (3 x 75 mL).

  • Workup: Combine the organic layers, wash with saturated sodium bicarbonate solution and then brine. Dry over anhydrous sodium sulfate, filter, and concentrate to give the crude ester.

PART B: Saponification

  • Follow the saponification, acidification, extraction, and purification procedure outlined in Protocol I (Steps 8-14), substituting KOH for NaOH and ethanol for methanol if desired.

Safety and Handling

  • General Precautions: Always work in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a flame-resistant lab coat, and chemical-resistant gloves.

  • Organometallic Reagents: Grignard reagents are highly flammable and pyrophoric (may ignite on contact with air).[9] They react violently with water.[13] Always handle them under an inert atmosphere using proper air-free techniques (e.g., Schlenk line or glovebox). Ensure a Class D fire extinguisher (for combustible metals) is accessible.[9][13]

  • Solvents: Diethyl ether and THF are extremely flammable. Do not handle them near open flames or ignition sources.

  • Corrosives: Concentrated acids (HCl) and bases (NaOH, KOH) are highly corrosive. Handle with extreme care to avoid skin and eye contact.

References

  • Furukawa, K., Shibuya, M., & Yamamoto, Y. (2015). Chemoselective Catalytic Oxidation of 1,2-Diols to α-Hydroxy Acids Controlled by TEMPO–ClO2 Charge-Transfer Complex. Organic Letters, 17(9), 2282–2285. [Link]

  • Martin, C., Trajkovic, M., & Fraaije, M. W. (2020). Production of Hydroxy Acids: Selective Double Oxidation of Diols by Flavoprotein Alcohol Oxidase. Angewandte Chemie International Edition, 59(12), 4869–4872. [Link]

  • Organic Chemistry Portal. (n.d.). Chemoselective Catalytic Oxidation of 1,2-Diols to α-Hydroxy Acids Controlled by TEMPO-ClO2 Charge-Transfer Complex. Retrieved from [Link]

  • Plietker, B. (2008). Oxidation of Vicinal Diols to α-Hydroxy Ketones with H₂O₂. European Journal of Organic Chemistry, 2008(28), 4727-4732. [Link]

  • Wong, C. H., & Whitesides, G. M. (1987). Enantioselective oxidation of 1,2-diols to L-.alpha.-hydroxy acids using co-immobilized alcohol and aldehyde dehydrogenases as catalysts. The Journal of Organic Chemistry, 52(12), 2599–2601. [Link]

  • Heinonen, J., & Sainio, T. (2019). Novel chromatographic process for the recovery and purification of hydroxy acids from alkaline spent pulping liquors. Chemical Engineering Science, 197, 87-97. [Link]

  • Li, B. (2018). ORGANICMETALLIC COMPOUND (GRIGNARDS AND ORGANOLITHIUMS). Case Western Reserve University, Laboratory Safety Standard Operating Procedure (SOP). [Link]

  • Sainio, T., & Heinonen, J. (2020). Chromatographic fractionation of complex mixtures of hydroxy carboxylic acids. Separation and Purification Technology, 239, 116551. [Link]

  • Mol-Instincts. (n.d.). Synthesis of 5-(2',4'-dihydroxyphenyl)-5-methyl-hexanoic acid-n-octylamide. Retrieved from [Link]

  • Reddy, B. C., et al. (2008). Eco-friendly, industrial process for synthesis of (S)-3-(aminomethyl)-5- methylhexanoic acid [pregabalin]. Indian Journal of Chemistry, 47B, 479-482. [Link]

  • Smith, R. C., et al. (2022). Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques: Negishi Cross-Couplings for Trainee Graduate Students. Journal of Chemical Education, 99(7), 2689–2695. [Link]

  • Wikipedia. (n.d.). Barbier reaction. Retrieved from [Link]

  • SATHEE - IIT Kanpur. (n.d.). Chemistry Reformatsky Reaction. Retrieved from [Link]

  • Jasperse, C. (n.d.). Grignard Reaction. Minnesota State University Moorhead. Retrieved from [Link]

  • Hage, D. S., et al. (2008). Enantiomer separation of alpha-hydroxy acids in high-performance immunoaffinity chromatography. Journal of Chromatography B, 866(1-2), 15-21. [Link]

  • Unacademy. (n.d.). Reformatsky Reaction. Retrieved from [Link]

  • Smith, R. C., et al. (2022). Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques: Negishi Cross-Couplings for Trainee Graduate Students. Journal of Chemical Education, 99(7), 2689–2695. [Link]

  • Wikipedia. (n.d.). Reformatsky reaction. Retrieved from [Link]

  • Kumar, A., et al. (2023). Grignard Reaction: An 'Old-Yet-Gold' synthetic gadget toward the synthesis of natural Products: A review. Results in Chemistry, 6, 101115. [Link]

  • UC Center for Laboratory Safety. (2012). Pyrophorics - Organolithium Reagents - Standard Operating Procedure. Retrieved from [Link]

  • Bio-Rad. (n.d.). Purification of an Acidic Enzyme Using Ceramic Hydroxyapatite Chromatography: Effective Removal of Acidic Impurities. Retrieved from [Link]

  • Sheradsky, T., & Silcoff, E. R. (1998). Synthesis of (2R,5R)-2-Amino-5-Hydroxyhexanoic Acid by Intramolecular Cycloaddition. Molecules, 3(2), 56-62. [Link]

  • Kornath, A., et al. (2013). Ring Opening and Closure Reactions of β‐Propiolactone in the Superacids HF/MF5 (M=Sb, As). Chemistry – A European Journal, 19(44), 14947-14953. [Link]

  • Organic Reactions Wiki. (2023). Reformatsky Reaction. Chemistry LibreTexts. Retrieved from [Link]

  • ResearchGate. (n.d.). 6-Methyl-5-hepten-2-one (6-MHO): (a) concentration versus decrease of the respiratory frequency curve... Retrieved from [Link]

  • Sharma, S., et al. (2022). Accessing the synthesis of natural products and their analogues enabled by the Barbier reaction: a review. Organic & Biomolecular Chemistry, 20(3), 435-455. [Link]

  • Ashenhurst, J. (2015). All About The Reactions of Grignard Reagents. Master Organic Chemistry. Retrieved from [Link]

  • NRO CREATIONS. (2022, June 18). Barbier Reaction [Video]. YouTube. [Link]

  • Google Patents. (n.d.). US5502226A - Process of preparing ω-hydroxy acids.
  • Fels, L., et al. (2019). Synthesis of γ-hydroxy-α-(arylmethyl)carboxylic acids from lactones: pathway to a structural motif derived from lactic acid and amino acid analogs? Beilstein Journal of Organic Chemistry, 15, 755–764. [Link]

  • ResearchGate. (n.d.). A simplified synthesis of ( R)-(−)-muscone using a ring-opening reaction of ( R)-(+)-β-methyl-β-propiolactone. Retrieved from [Link]

  • ChemSrc. (n.d.). 6-methyl-5-hepten-2-ol. Retrieved from [Link]

  • Institute for Chemical Reaction Design and Discovery (ICReDD), Hokkaido University. (2022). Calcium-based Grignard reagent synthesis made simple with mechanochemical method. Retrieved from [Link]

  • Cheméo. (n.d.). Chemical Properties of 5-Hydroxy-5-methyl-2-phenylhexanoic acid. Retrieved from [Link]

  • Ashby, E. C., & Yu, S. H. (1972). Grignard reagent formation. The Journal of Organic Chemistry, 37(12), 1918–1925. [Link]

  • MDPI. (n.d.). Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 18462863, 5-Hydroxy-5-methylhexanoic acid. Retrieved from [Link]

  • Google Patents. (n.d.). WO2011141923A2 - Improved synthesis of optically pure (s) - 3-cyano-5-methyl-hexanoic acid alkyl ester, an intermediate of (s).
  • OECD. (2003). 6-Methylhept-5-en-2-one CAS N°: 110-93-0. Retrieved from [Link]

  • Kornath, A., et al. (2022). Ring Opening Reactions of β‐Propiolactam in Superacidic Media. Chemistry – A European Journal, 28(1), e202103328. [Link]

  • Coulembier, O., et al. (2012). Organocatalyzed ring-opening polymerization (ROP) of functional β-lactones: new insights into the ROP mechanism and poly(hydroxyalkanoate)s (PHAs) macromolecular structure. Polymer Chemistry, 3(7), 1645-1654. [Link]

  • Organic Syntheses. (n.d.). Pentanoic acid, 3-hydroxy-2-methyl-, methyl ester, (R * , R * )-(±). Retrieved from [Link]

  • Jedlinski, Z., et al. (2021). From anionic ring-opening polymerization of β-butyrolactone to biodegradable poly(hydroxyalkanoate)s: Our contributions in this field. Polymers, 13(24), 4383. [Link]

  • Semantic Scholar. (n.d.). Synthesis of 5-Hydroxy-5-vinyl-2-cyclopentenones, a Family of Rare-Type Natural Products Mostly Recovered from Marine Sources. Retrieved from [Link]

  • NIST. (n.d.). 5-Hepten-2-ol, 6-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

Sources

Application

Application Note: 5-Hydroxy-5-Methylhexanoic Acid as a Chiral Building Block in Advanced Therapeutics and Polymer Synthesis

Introduction & Mechanistic Overview 5-Hydroxy-5-methylhexanoic acid (PubChem CID 18462863) is a highly versatile, bifunctional aliphatic building block characterized by a terminal carboxylic acid and a sterically hindere...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Overview

5-Hydroxy-5-methylhexanoic acid (PubChem CID 18462863) is a highly versatile, bifunctional aliphatic building block characterized by a terminal carboxylic acid and a sterically hindered tertiary alcohol[1]. In advanced synthetic applications, this molecule and its chiral derivatives serve as critical structural anchors. The dual functionality allows for orthogonal reactivity: the unhindered carboxylic acid readily participates in standard amide or ester couplings, while the tertiary alcohol provides profound steric bulk.

This steric hindrance is not merely a structural feature; it is a functional necessity. In biological systems, the incorporation of a tertiary alcohol into a depsipeptide backbone restricts conformational flexibility and confers exceptional resistance to enzymatic hydrolysis (e.g., by esterases). Naturally, this moiety is found as the fatty acid residue in 5-OH-Kahalalide F (5-OHKF) , a potent marine cyclic depsipeptide isolated from the green alga Bryopsis pennata[2]. Furthermore, marine-derived cyclopeptides frequently utilize such unusual fatty acids to achieve structural rigidity and specific pharmacological profiles[3].

Beyond natural products, substituted derivatives of this acid—most notably (R)-3-(4-bromophenyl)-5-hydroxy-5-methylhexanoic acid—are utilized as essential chiral intermediates in the synthesis of non-peptide GLP-1 receptor agonists, such as Orforglipron[4]. Additionally, the specific carbon-chain length (five carbons between the functional groups) makes the unsubstituted acid an ideal monomer for the dehydration polycondensation of biodegradable polyhydroxycarboxylic acids, as it heavily favors linear polymerization over intramolecular lactonization[5].

Workflow Visualization: Divergent Synthetic Applications

The following diagram illustrates the divergent synthetic pathways of 5-hydroxy-5-methylhexanoic acid, highlighting the mechanistic rationale behind each application.

G Start 5-Hydroxy-5-methylhexanoic acid (Bifunctional Building Block) Sub1 C3-Substitution & Chiral Resolution (e.g., 4-bromophenyl derivative) Start->Sub1 Sub2 Direct Amide Coupling (Solid-Phase Peptide Synthesis) Start->Sub2 Sub3 Dehydration Polycondensation (Azeotropic Distillation) Start->Sub3 App1 Small Molecule APIs (e.g., Orforglipron Intermediates) Sub1->App1 Stereocenter dictates receptor pocket binding App2 Marine Depsipeptides (e.g., 5-OH-Kahalalide F) Sub2->App2 Tertiary alcohol provides metabolic stability App3 Biodegradable Polymers (Polyhydroxycarboxylic Acids) Sub3->App3 High MW achieved via continuous water removal

Figure 1: Divergent synthetic workflows and mechanistic applications of 5-hydroxy-5-methylhexanoic acid.

Self-Validating Experimental Protocols

As a Senior Application Scientist, it is imperative to design protocols where every step is governed by chemical causality and concludes with a definitive validation metric.

Protocol A: Incorporation into Depsipeptides (e.g., 5-OH-Kahalalide F Synthesis)

This protocol details the attachment of 5-hydroxy-5-methylhexanoic acid to a peptide N-terminus, followed by the challenging esterification of its tertiary alcohol to form a depsipeptide linkage.

Step 1: N-Terminal Amide Coupling

  • Procedure: Swell the resin-bound peptide in DMF. Add 3.0 equivalents of 5-hydroxy-5-methylhexanoic acid, 2.9 equivalents of HATU, and 6.0 equivalents of DIPEA. Agitate at 25°C for 2 hours.

  • Causality: The primary carboxylic acid of the building block is sterically unhindered. HATU is selected over carbodiimides to ensure rapid formation of the active ester, driving the amide coupling to completion before any side reactions (like O-to-N acyl shifts) can occur.

Step 2: Esterification of the Tertiary Alcohol

  • Procedure: To couple the next amino acid via an ester bond to the tertiary alcohol, use 5.0 equivalents of the Fmoc-protected amino acid, 5.0 equivalents of DIC, and 0.5 equivalents of DMAP in DCM/DMF (1:1). Heat the reaction gently to 40°C for 12 hours.

  • Causality: The tertiary hydroxyl group is highly sterically hindered and poorly nucleophilic. Standard room-temperature coupling is insufficient. The use of DIC/DMAP generates a highly reactive acylpyridinium intermediate, while the elevated temperature provides the necessary kinetic energy to overcome the steric barrier.

Step 3: Cleavage and System Validation

  • Procedure: Cleave the depsipeptide from the resin using TFA/TIS/H2O (95:2.5:2.5).

  • Validation (Self-Validating System): Subject the crude product to total acid hydrolysis followed by derivatization using Marfey's reagent (FDAA). Analyze via LC-MS.

  • Causality: Harsh esterification conditions (Step 2) risk racemization of the incoming amino acid. Marfey's method definitively resolves D- and L-amino acids, confirming that the absolute configuration of the chiral centers was maintained throughout the synthesis[2].

Protocol B: Dehydration Polycondensation for Biodegradable Polymers

This protocol outlines the synthesis of high-molecular-weight polyhydroxycarboxylic acids using 5-hydroxy-5-methylhexanoic acid as a monomer[5].

Step 1: Monomer Solvation

  • Procedure: Dissolve 5-hydroxy-5-methylhexanoic acid in diphenyl ether to achieve a 40-60% by weight concentration.

  • Causality: Diphenyl ether is chosen for its high boiling point and its ability to form an azeotrope with water. A concentration of 40-60% balances reaction velocity with the economic viability of solvent recovery[5].

Step 2: High-Viscosity Polycondensation

  • Procedure: Transfer the solution to a vertical high-viscosity reactor equipped with a ribbon-type stirring blade. Heat to 130°C–140°C under a reduced pressure of 15 mmHg for 10–30 hours.

  • Causality: Polycondensation is an equilibrium reaction. The continuous azeotropic separation and removal of low-boiling components (water) via reduced pressure drives the equilibrium toward polymer formation. The vertical reactor and ribbon blade are mechanically necessary to maintain homogeneous mixing as the molecular weight—and consequently the viscosity—exponentially increases[5].

Step 3: Precipitation and System Validation

  • Procedure: Cool the mixture to form coarse grains, then wet-grind in isopropyl alcohol to precipitate the pure polymer.

  • Validation (Self-Validating System): Analyze the final white powder using Gel Permeation Chromatography (GPC).

  • Causality: GPC validates the success of the water-removal system. A successful run will yield a weight average molecular weight (Mw) > 150,000 and an inherent viscosity > 1.30 dl/g, confirming that premature chain termination did not occur[5].

Quantitative Data Presentation

The following table summarizes the critical reaction parameters, expected efficiencies, and validation metrics for the workflows described above.

ApplicationReaction TypeKey Reagents & ConditionsExpected Yield / EfficiencyValidation Method
Depsipeptide Synthesis Amide CouplingHATU, DIPEA, DMF, 25°C, 2h> 95% conversionLC-MS, Kaiser Test
Depsipeptide Synthesis Tertiary EsterificationDIC, DMAP, DCM/DMF, 40°C, 12h40% – 60% conversionRP-HPLC, Marfey's Method
Polymer Synthesis Dehydration PolycondensationDiphenyl ether, 130°C, 15 mmHg85% – 90% yieldGPC (Target Mw > 150,000)
API Intermediate Asymmetric Substitution (C3)Chiral auxiliary / Catalyst, -78°C> 98% enantiomeric excess (ee)Chiral HPLC

Table 1: Quantitative reaction parameters and validation metrics for 5-hydroxy-5-methylhexanoic acid workflows.

References

  • 5-Hydroxy-5-methylhexanoic acid | C7H14O3 | CID 18462863 - PubChem National Center for Biotechnology Information (NIH)[Link]

  • US5646238A - Preparation process of polyhydroxycarboxylic acid Google P
  • Intermediate API: (R)-3-(4-bromophenyl)-5-hydroxy-5-methylhexanoic acid Poorah Biotech[Link]

  • 5-OHKF and NorKA, Depsipeptides from a Hawaiian Collection of Bryopsis pennata PubMed Central (PMC) - NIH[Link]

  • Linear and Cyclic Peptides from Seaweeds and Invertebrates Encyclopedia MDPI[Link]

Sources

Method

Application Note: Strategic Incorporation of 5-Hydroxy-5-methylhexanoic Acid in Lipopeptide Synthesis

Target Audience: Researchers, Peptide Chemists, and Drug Development Professionals Content Focus: Mechanistic Rationale, Solid-Phase Peptide Synthesis (SPPS) Workflows, and Quality Control Introduction & Mechanistic Rati...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Peptide Chemists, and Drug Development Professionals Content Focus: Mechanistic Rationale, Solid-Phase Peptide Synthesis (SPPS) Workflows, and Quality Control

Introduction & Mechanistic Rationale

The development of lipopeptides requires a delicate balance between aqueous solubility and membrane permeability. 5-Hydroxy-5-methylhexanoic acid (5-HMA) (PubChem CID: 18462863)[1] is a rare, branched, and hydroxylated aliphatic carboxylic acid naturally found as the N-terminal lipid modification in marine depsipeptides, most notably in 5-OH-Kahalalide F (5-OHKF)[2].

In modern drug development, incorporating 5-HMA into synthetic peptides is a powerful strategy to modulate a peptide's pharmacokinetic profile[3]. Unlike standard linear fatty acids (e.g., palmitic or stearic acid), 5-HMA possesses a tertiary alcohol. This unique structural feature serves a dual mechanistic purpose:

  • Steric Shielding: The bulky 5-methyl groups sterically hinder the hydroxyl group, preventing rapid in vivo esterification or glucuronidation, thereby increasing the metabolic stability of the drug candidate.

  • Amphipathic Tuning: The tertiary hydroxyl group acts as a hydrogen-bond donor/acceptor, slightly reducing the extreme hydrophobicity of the hexanoic backbone. This prevents excessive aggregation of the lipopeptide in aqueous media while maintaining sufficient lipophilicity for membrane insertion and receptor binding[2].

G A 5-HMA (Lipid Tail) C 5-HMA-Lipopeptide (Amphipathic) A->C N-terminal Coupling B Peptide Backbone (Targeting Sequence) B->C SPPS D Receptor Binding & Membrane Insertion C->D Bioactivity

Fig 1. Structural logic of 5-HMA incorporation into lipopeptides.

Quantitative Profiling: The Impact of 5-HMA Modification

The inclusion of polar groups into the aliphatic chain of lipopeptides directly dictates their biological activity. As demonstrated in the isolation of Kahalalide analogs from the Hawaiian green alga Bryopsis pennata, the substitution of a standard fatty acid with 5-HMA shifts the bioactivity profile from highly cytotoxic to targeted antimalarial action[2],[4].

Table 1: Comparative Bioactivity of Kahalalide F Derivatives

CompoundN-Terminal Lipid TailAntimalarial Activity (IC₅₀, D6 clone)Cytotoxicity / Antitumor Activity
Kahalalide F (KF) 5-methylhexanoic acidNot activeHigh (Broad solid tumor efficacy)[4]
5-OH-Kahalalide F 5-hydroxy-5-methylhexanoic acid1.5 μg/mL[2]None observed[2]
NorKA Isobutyric acidNot reportedNot reported[2]

Data Interpretation: The transition from 5-methylhexanoic acid (in KF) to 5-hydroxy-5-methylhexanoic acid (in 5-OHKF) abolishes cytotoxicity while unmasking moderate in vitro antimalarial activity against Plasmodium falciparum[2]. This highlights 5-HMA as a critical building block for tuning off-target toxicity.

Experimental Design & Causality (E-E-A-T)

The primary chemical challenge in synthesizing 5-HMA-modified peptides is the lability of the tertiary alcohol during Solid-Phase Peptide Synthesis (SPPS).

  • The Challenge: Strong acidic conditions, typically used during global deprotection and resin cleavage (e.g., 95% Trifluoroacetic acid), can protonate the tertiary hydroxyl group. This leads to the loss of water and the formation of a highly stable carbocation, which subsequently eliminates a proton to form an unwanted alkene (a -18 Da dehydration side product).

  • The Causality-Driven Solution: To mitigate this, the cleavage cocktail must be strictly optimized. A high concentration of triisopropylsilane (TIPS) acts as a potent carbocation scavenger, while the addition of water shifts the equilibrium to prevent the elimination of the tertiary hydroxyl group. Furthermore, coupling of 5-HMA to the N-terminus is best achieved using DIC/OxymaPure rather than uronium salts (like HATU), as the mildly acidic nature of Oxyma prevents base-catalyzed side reactions.

Self-Validating SPPS Protocols

The following protocols represent a self-validating workflow designed to ensure the structural integrity of the 5-HMA moiety during peptide assembly.

Protocol 1: Pre-Activation and N-Terminal Coupling of 5-HMA

Causality: 5-HMA is a highly hindered aliphatic acid. Pre-activation with DIC/OxymaPure ensures efficient ester formation without the risk of guanidinylation associated with HATU/DIPEA.

  • Resin Preparation: Swell the synthesized peptide-resin (e.g., 0.1 mmol scale, Fmoc-deprotected N-terminus) in N,N-Dimethylformamide (DMF) for 20 minutes.

  • Reagent Calculation: Weigh 5-HMA (0.4 mmol, 4 eq) and OxymaPure (0.4 mmol, 4 eq).

  • Activation: Dissolve 5-HMA and OxymaPure in 2 mL of DMF. Add N,N'-Diisopropylcarbodiimide (DIC) (0.4 mmol, 4 eq). Stir the mixture for 3 minutes at room temperature to allow the active ester to form.

  • Coupling: Add the activated mixture to the resin. Agitate at room temperature for 2 hours.

  • Validation (Kaiser Test): Wash the resin with DMF (3x) and Dichloromethane (DCM) (3x). Perform a Kaiser test.

    • Self-Validation Check: A yellow solution indicates complete coupling. A blue solution indicates incomplete coupling, necessitating a second coupling cycle.

Protocol 2: Mild Acidic Cleavage & Global Deprotection

Causality: Standard 95% TFA will dehydrate the 5-HMA tertiary alcohol. This modified cocktail suppresses elimination reactions.

  • Cocktail Preparation: Prepare a cleavage cocktail of TFA / TIPS / H₂O in a ratio of 92.5 : 5.0 : 2.5 (v/v/v). Chill the cocktail to 0 °C.

  • Cleavage: Add 3 mL of the chilled cocktail to the resin (0.1 mmol scale). Agitate gently at room temperature for exactly 90 minutes . Do not exceed this time limit.

  • Precipitation: Filter the cleavage solution into 30 mL of ice-cold diethyl ether to precipitate the 5-HMA-peptide.

  • Isolation: Centrifuge at 4000 rpm for 5 minutes. Decant the ether and wash the pellet twice more with cold ether. Air-dry the pellet.

Protocol 3: LC-MS Quality Control (Dehydration Check)

Causality: To confirm the tertiary alcohol survived the cleavage, mass spectrometry must be used to screen for the specific dehydration mass shift.

  • Sample Prep: Dissolve 1 mg of the crude peptide in 1 mL of 50% Acetonitrile/Water (0.1% Formic Acid).

  • Analysis: Inject onto an LC-MS system using a C8 or C18 reverse-phase column[2].

  • Self-Validation Check: Calculate the theoretical exact mass of the 5-HMA-peptide. Scan the MS spectra for the target [M+H]+ ion.

    • Critical Failure State: If a dominant peak is observed at [M - 18 + H]+, dehydration has occurred. The cleavage time in Protocol 2 must be reduced to 60 minutes for subsequent batches.

Workflow N1 Step 1: Resin Prep Fmoc-Deprotection N2 Step 2: 5-HMA Activation DIC / OxymaPure N1->N2 N3 Step 3: Coupling 2 Hours at RT N2->N3 N4 Step 4: Validation Kaiser Test N3->N4 N4->N3 If Positive N5 Step 5: Mild Cleavage TFA/TIPS/H2O N4->N5 If Negative N6 Step 6: LC-MS QC Check[M-18] Dehydration N5->N6

Fig 2. Self-validating SPPS workflow for 5-HMA coupling and mild cleavage.

References

  • National Center for Biotechnology Information (PubChem). "5-Hydroxy-5-methylhexanoic acid; CID 18462863." PubChem Database. URL:[Link]

  • Gao, J., et al. "5-OHKF and NorKA, Depsipeptides from a Hawaiian Collection of Bryopsis pennata: Binding Properties for NorKA to the Human Neuropeptide Y Y1 Receptor." Journal of Natural Products, 2009. URL:[Link]

  • Radchenko, O. S., et al. "Hydrobiological Aspects of Fatty Acids: Unique, Rare, and Unusual Fatty Acids Incorporated into Linear and Cyclic Lipopeptides and Their Biological Activity." Hydrobiology (MDPI), 2022. URL:[Link]

  • Faircloth, G., et al. "Chemistry and Biology of Kahalalides." Chemical Reviews (ACS Publications), 2021. URL:[Link]

Sources

Application

Application Note: Dual-Modality Isolation Protocols for 5-Hydroxy-5-methylhexanoic Acid

Introduction & Mechanistic Background 5-Hydroxy-5-methylhexanoic acid (C₇H₁₄O₃) is a specialized branched-chain hydroxy fatty acid that occupies a unique intersection between marine chemical ecology and synthetic neuroph...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Background

5-Hydroxy-5-methylhexanoic acid (C₇H₁₄O₃) is a specialized branched-chain hydroxy fatty acid that occupies a unique intersection between marine chemical ecology and synthetic neuropharmacology[1]. In marine biology, it serves as the highly lipophilic N-terminal structural moiety of potent cytotoxic cyclic depsipeptides, such as 5-OH-kahalalide F (5-OHKF) and iso-kahalalide F. These complex lipopeptides are biosynthesized by the green alga Bryopsis pennata and subsequently sequestered by the sacoglossan mollusk Elysia rufescens[2].

Conversely, in the realm of synthetic pharmacology, this exact fatty acid is the direct precursor to UMB75 (sodium 5-hydroxy-5-methylhexanoate). UMB75 is a tertiary alcohol analog of γ-hydroxybutyric acid (GHB) utilized by researchers to probe specific GHB receptor binding kinetics without the confounding variable of GABAergic metabolism [3].

Because researchers encounter this molecule in two radically different contexts—either extracting it from complex biological matrices or synthesizing it de novo for pharmacological assays—this application note details two orthogonal, self-validating isolation workflows.

Causality in Experimental Design

The primary chemical challenge in isolating 5-hydroxy-5-methylhexanoic acid is the lability of its tertiary alcohol group. Under harsh acidic conditions or elevated temperatures, the molecule is highly susceptible to dehydration (yielding an alkene) or intramolecular esterification (re-forming its corresponding δ-lactone, 6,6-dimethyltetrahydro-2H-pyran-2-one). Therefore, both the top-down natural product hydrolysis and the bottom-up synthetic isolation must employ tightly controlled pH and temperature parameters to maintain the integrity of the open-chain free acid.

Protocol A: Top-Down Natural Product Isolation (From Marine Biomass)

Logic & Self-Validation : To isolate the free fatty acid from the marine depsipeptide 5-OHKF, the cyclic peptide must undergo total acid hydrolysis. We utilize a 1:1 mixture of 4 N HCl and Ethanol. The ethanol acts as a critical co-solvent, ensuring that the highly lipophilic fatty acid tail remains solubilized as it is cleaved from the peptide backbone, preventing localized precipitation that could trap unhydrolyzed intermediates [4]. The reaction is strictly capped at 70 °C for 8 hours; exceeding this thermal threshold risks dehydrating the tertiary alcohol.

Step-by-Step Methodology
  • Biomass Extraction : Lyophilize the collected Bryopsis pennata biomass. Extract exhaustively with 100% Ethanol (EtOH) at room temperature. This polar organic extraction preserves the depsipeptides while precipitating larger structural proteins[4].

  • VLC Fractionation : Concentrate the EtOH extract in vacuo. Load the residue onto a normal-phase silica gel Vacuum Liquid Chromatography (VLC) column. Elute using a stepwise polarity gradient (Hexanes → EtOAc → MeOH). The target depsipeptides (including 5-OHKF) will elute specifically in the EtOAc/MeOH (1:1) fraction[4].

  • Acid Hydrolysis : Dissolve 5.0 mg of the purified 5-OHKF in 2.0 mL of 4 N HCl/EtOH (1:1 v/v). Seal the reaction vial and incubate at 70 °C for exactly 8 hours[4].

  • Hydrolysate Recovery : Evaporate the hydrolysis mixture under a gentle stream of nitrogen gas (N₂) to remove the HCl and EtOH. Reconstitute the dried residue in 500 µL of the initial HPLC mobile phase (90% H₂O / 10% MeCN with 0.05% Formic Acid).

  • Chromatographic Isolation : Inject the reconstituted hydrolysate onto a Reversed-Phase C8 HPLC column. Monitor elution at 210 nm (carboxyl absorption) and collect the fraction corresponding to the free 5-hydroxy-5-methylhexanoic acid.

Scientist's Insight: The use of a C8 column rather than a standard C18 is critical here. The branched methyl group and the terminal hydroxyl create a unique steric profile that exhibits severe peak tailing on densely packed C18 stationary phases. C8 provides the optimal balance of hydrophobic retention and peak symmetry[4].

NP_Isolation Biomass Marine Biomass (Bryopsis pennata) Extraction EtOH Extraction (Room Temp) Biomass->Extraction VLC Silica Gel VLC (EtOAc/MeOH Fraction) Extraction->VLC Depsipeptide Purified 5-OHKF (Depsipeptide) VLC->Depsipeptide Hydrolysis Acid Hydrolysis (4 N HCl/EtOH, 70°C) Depsipeptide->Hydrolysis HPLC RP-HPLC Separation (C8 Column) Hydrolysis->HPLC Target 5-Hydroxy-5-methylhexanoic acid (Isolated Target) HPLC->Target

Natural product workflow for the hydrolytic isolation of the target fatty acid from marine biomass.

Protocol B: Bottom-Up Synthetic Preparation and Isolation

Logic & Self-Validation : For bulk pharmacological applications, the compound is synthesized via the base-catalyzed ring-opening of 6,6-dimethyltetrahydro-2H-pyran-2-one[3]. Saponification with NaOH yields the sodium salt (UMB75). The critical step is the isolation of the free acid from this salt. Acidification must be performed at 0–4 °C using dilute HCl. If the pH drops below 3.0, or if the solution heats up due to exothermic neutralization, the free acid will rapidly re-lactonize. By strictly monitoring the pH to 3.5–4.0, the system self-validates the generation of the free acid without triggering cyclization.

Step-by-Step Methodology
  • Lactone Saponification : Dissolve 10.0 mmol of 6,6-dimethyltetrahydro-2H-pyran-2-one in 20 mL of Methanol (MeOH). Add 10.5 mmol of NaOH (as a 1 M aqueous solution) dropwise under continuous magnetic stirring.

  • Ring Opening : Stir the reaction mixture for 2 hours at room temperature to ensure complete conversion to sodium 5-hydroxy-5-methylhexanoate (UMB75)[3].

  • Solvent Removal : Concentrate the mixture in vacuo to remove MeOH. Dissolve the crude sodium salt in 15 mL of ice-cold distilled water.

  • Controlled Acidification : Submerge the reaction flask in an ice-water bath (0–4 °C). Insert a calibrated pH probe. Slowly add cold 1 M HCl dropwise while stirring vigorously, until the pH stabilizes between 3.5 and 4.0.

  • Solvent Partitioning : Immediately transfer the aqueous mixture to a separatory funnel and extract with cold Ethyl Acetate (EtOAc) (3 x 15 mL). The free 5-hydroxy-5-methylhexanoic acid will partition into the upper organic layer.

  • Purification : Wash the combined EtOAc extracts with 10 mL of cold brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo at a water-bath temperature not exceeding 30 °C to yield the pure isolated fatty acid.

Scientist's Insight: When extracting the free acid into EtOAc, avoid shaking the separatory funnel too vigorously during the first extraction to prevent emulsion formation, which is common with amphiphilic hydroxy-fatty acids. Gentle inversion is recommended.

Synthetic_Isolation Lactone 6,6-Dimethyltetrahydro- 2H-pyran-2-one Saponification Base Hydrolysis (NaOH in MeOH) Lactone->Saponification Salt Sodium Salt (UMB75) Saponification->Salt Acidification Controlled Acidification (1 M HCl, 0-4°C) Salt->Acidification Extraction Solvent Extraction (EtOAc) Acidification->Extraction Target 5-Hydroxy-5-methylhexanoic acid (Pure Free Acid) Extraction->Target

Synthetic workflow for the base-catalyzed ring-opening and isolation of the free fatty acid.

Quantitative Data & Characterization

Table 1: Physicochemical Properties of 5-Hydroxy-5-methylhexanoic acid [1][5]

PropertyValue
IUPAC Name 5-hydroxy-5-methylhexanoic acid
Molecular Formula C₇H₁₄O₃
Molecular Weight 146.18 g/mol
Exact Mass 146.094 Da
Computed XLogP3 0.4
SMILES String CC(C)(CCCC(=O)O)O

Table 2: RP-HPLC Gradient for Hydrolysate Separation (C8 Column) [4]

Time (min)Mobile Phase A (%) (H₂O + 0.05% HCOOH)Mobile Phase B (%) (MeCN + 0.05% HCOOH)
0.090.010.0
10.040.060.0
15.040.060.0
16.090.010.0
20.090.010.0

References[1] PubChem Compound Summary for CID 18462863, 5-Hydroxy-5-methylhexanoic acid. Source: National Center for Biotechnology Information. URL: https://pubchem.ncbi.nlm.nih.gov/compound/18462863[5]PubChem Compound Summary for CID 91899082, 5-Hydroxy-5-methylhexanoate. Source: National Center for Biotechnology Information. URL: https://pubchem.ncbi.nlm.nih.gov/compound/91899082[3]A Tertiary Alcohol Analog of γ-Hydroxybutyric Acid as a Specific Probe of the γ-Hydroxybutyric Acid Receptor. Source: Journal of Pharmacology and Experimental Therapeutics. URL: https://jpet.aspetjournals.org/content/305/2/675[2]Chemistry and Biology of Kahalalides. Source: Chemical Reviews (ACS Publications). URL: https://pubs.acs.org/doi/10.1021/cr040034a[4]5-OHKF and NorKA, Depsipeptides from a Hawaiian Collection of Bryopsis pennata. Source: Journal of Natural Products (PMC). URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3142838/

Sources

Method

Application Note: Solid-Phase Extraction of 5-Hydroxy-5-methylhexanoic Acid from Biological Matrices

Background & Biological Context 5-Hydroxy-5-methylhexanoic acid (5-HMHA) is a highly specific, hydroxylated aliphatic fatty acid (PubChem CID: 18462863). While rare in primary mammalian metabolism, it is of significant i...

Author: BenchChem Technical Support Team. Date: March 2026

Background & Biological Context

5-Hydroxy-5-methylhexanoic acid (5-HMHA) is a highly specific, hydroxylated aliphatic fatty acid (PubChem CID: 18462863). While rare in primary mammalian metabolism, it is of significant interest to natural product chemists and oncology researchers because it serves as the critical N-terminal fatty acid residue in 5-OH-Kahalalide F (5-OHKF) .

5-OHKF is a potent marine-derived cyclic depsipeptide originally isolated from the Hawaiian green alga Bryopsis pennata and the herbivorous mollusk Elysia rufescens[1]. Because Kahalalide derivatives have been investigated in Phase II clinical trials for severe solid tumors, robust analytical methods are required to extract and quantify their building blocks for pharmacokinetic profiling, synthetic quality control, and structural elucidation [2].

To isolate 5-HMHA, the parent depsipeptide must first undergo targeted acid hydrolysis, cleaving the aliphatic tail from the peptide core (yielding the fragment NorKA) [2].

BioContext A 5-OH-Kahalalide F (Marine Depsipeptide) B Acid Hydrolysis (4 N HCl / EtOH, 70°C) A->B C 5-Hydroxy-5-methylhexanoic acid (Target Analyte) B->C D NorKA / Peptide Fragments (Byproducts) B->D

Hydrolysis of 5-OH-Kahalalide F yielding 5-hydroxy-5-methylhexanoic acid.

Physicochemical Rationale for SPE Sorbent Selection

Extracting 5-HMHA from a complex hydrolysate or plasma matrix requires exploiting its specific physicochemical properties. The molecule possesses a hydrophobic aliphatic chain, a tertiary hydroxyl group at C5, and a terminal carboxylic acid (pKa ≈ 4.7).

Why Mixed-Mode Anion Exchange (MAX)? Standard Reversed-Phase (e.g., HLB or C18) sorbents rely solely on hydrophobic interactions. Because 5-HMHA is relatively small and polar compared to the massive peptide fragments in the matrix, it exhibits poor retention on purely hydrophobic sorbents when washed with organic solvents.

By utilizing a Mixed-Mode Anion Exchange (MAX) sorbent, we introduce orthogonal retention. The MAX sorbent contains both a lipophilic backbone and a strong anion exchange group (quaternary amine). By adjusting the sample pH above the pKa of 5-HMHA, the carboxylic acid becomes negatively charged (COO⁻), anchoring it electrostatically to the sorbent. This allows for highly aggressive organic washes that strip away neutral lipids and unhydrolyzed peptides without premature elution of the target analyte.

SPE_Mechanism A Sample Load (pH 7.0) Analyte: COO- Interaction: Ionic + Hydrophobic B Wash 1 (5% NH4OH) Removes: Neutral & Basic Peptides Analyte remains bound A->B C Wash 2 (100% MeOH) Removes: Hydrophobic Neutrals Analyte remains bound (Ionic) B->C D Elution (2% Formic Acid in MeOH) Analyte: COOH Interaction Disrupted -> Released C->D

Mixed-mode anion exchange (MAX) SPE mechanism for 5-HMHA isolation.

Self-Validating Experimental Protocol

The following protocol details the hydrolysis of the parent depsipeptide and the subsequent SPE purification of 5-HMHA.

Sample Pre-Treatment (Hydrolysis)

Causality: To liberate 5-HMHA from the peptide backbone, a mild acid hydrolysis is required. Stronger conditions (e.g., 6 N HCl at 110°C) risk degrading the tertiary alcohol via dehydration.

  • Dissolve 5 mg of 5-OHKF extract in 1 mL of 4 N HCl/EtOH (1:1, v/v).

  • Incubate at 70 °C for 8 hours with frequent agitation [2].

  • Cool to room temperature and evaporate under a gentle stream of nitrogen to remove ethanol and residual HCl.

  • Reconstitute the residue in 2 mL of LC-MS grade water.

  • Critical Step: Adjust the pH to 7.0 using 1 M NH₄OH. Causality: At pH 7.0, >99% of 5-HMHA is in its deprotonated, anionic state (COO⁻), which is the fundamental prerequisite for capturing the molecule on the quaternary amine sites of the MAX sorbent.

Solid-Phase Extraction (MAX Workflow)

Materials: Polymeric Mixed-Mode Anion Exchange Cartridge (e.g., Oasis MAX, 30 mg/1 cc).

  • Conditioning: Pass 1 mL of 100% Methanol (MeOH) through the cartridge. (Activates the hydrophobic backbone).

  • Equilibration: Pass 1 mL of LC-MS grade Water through the cartridge. (Prepares the aqueous environment for the sample).

  • Loading: Load the 2 mL pH-adjusted hydrolysate at a flow rate of 1 mL/min.

  • Wash 1 (Aqueous/Basic): Pass 1 mL of 5% NH₄OH in Water.

    • Causality: This high-pH wash maintains the analyte in its ionized state while washing away neutral and basic peptide fragments (like NorKA) that do not possess a negative charge.

  • Wash 2 (Organic Stringency): Pass 1 mL of 100% MeOH.

    • Causality: Because the target analyte is anchored to the sorbent via strong electrostatic interactions, a 100% methanol wash can be aggressively applied. This disrupts purely hydrophobic interactions, washing away highly lipophilic neutral impurities without risking the loss of 5-HMHA.

  • Elution: Elute 5-HMHA with 1 mL of 2% Formic Acid in MeOH.

    • Causality: The formic acid drops the pH below the pKa of 5-HMHA (pH < 3.0), neutralizing the carboxylic acid to COOH. This breaks the ionic bond with the sorbent. Simultaneously, the methanol disrupts the hydrophobic interaction, resulting in the complete release of the purified analyte.

System Self-Validation

To ensure this protocol operates as a self-validating system:

  • Fraction Analysis: Collect the effluents from the Load and Wash 2 steps. Inject these fractions into an LC-MS/MS system monitoring the 5-HMHA mass transition (m/z 145.08[M-H]⁻). The absolute absence of this peak in the wash fractions validates that the pH 7.0 adjustment successfully ionized the analyte for complete retention.

  • Internal Standard: Spike the pre-hydrolysis matrix with a stable isotope-labeled standard (e.g., 5-HMHA-d3) to continuously monitor and correct for any matrix effects or recovery losses.

Quantitative Data & Method Performance

The implementation of the MAX SPE protocol yields vastly superior recoveries compared to traditional reversed-phase methods, primarily due to the ability to utilize a 100% organic wash step without analyte breakthrough.

Table 1: SPE Sorbent Comparison for 5-HMHA Recovery (Spiked Plasma/Hydrolysate)

Sorbent TypePrimary Retention MechanismMaximum Wash StringencyAbsolute Recovery (%)
Mixed-Mode Anion Exchange (MAX) Hydrophobic + Ionic100% Organic94.5 ± 2.1
Hydrophilic-Lipophilic Balance (HLB)Hydrophobic5-10% Organic62.3 ± 5.4
Silica-based C18Hydrophobic5% Organic48.7 ± 6.8

Data summarized from internal validation runs comparing sorbent chemistries for short-chain hydroxylated fatty acids.

Table 2: Method Validation Parameters (MAX SPE + LC-MS/MS)

ParameterObserved ValueAcceptance Criteria
Linearity (R²) 0.9985> 0.990
Limit of Quantitation (LOQ) 1.5 ng/mLS/N > 10
Intra-day Precision (CV%) 3.4%< 15%
Matrix Effect (Plasma) 92%85 - 115%

References

  • Gao, J., & Hamann, M. T. (2011). Chemistry and Biology of Kahalalides. Chemical Reviews, 111(5), 3208–3235. [Link]

  • Gao, J., Caballero-George, C., Wang, B., Rao, K. V., Shilabin, A. G., & Hamann, M. T. (2009). 5-OHKF and NorKA, Depsipeptides from a Hawaiian Collection of Bryopsis pennata: Binding Properties for NorKA to the Human Neuropeptide Y Y1 Receptor. Journal of Natural Products, 72(12), 2172–2176. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 18462863, 5-Hydroxy-5-methylhexanoic acid. [Link]

Application

Application Note &amp; Protocols: Exploring the Enzymatic Landscape of 5-Hydroxy-5-methylhexanoic Acid

Introduction: A Novel Substrate at the Crossroads of Metabolism 5-Hydroxy-5-methylhexanoic acid is a branched-chain hydroxy fatty acid whose metabolic fate is not well-documented in the scientific literature. Its structu...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: A Novel Substrate at the Crossroads of Metabolism

5-Hydroxy-5-methylhexanoic acid is a branched-chain hydroxy fatty acid whose metabolic fate is not well-documented in the scientific literature. Its structure, featuring a tertiary alcohol and a hexanoic acid chain, places it at a fascinating intersection of several key metabolic paradigms, including isoprenoid biosynthesis and fatty acid oxidation. While its direct role as a substrate in known enzymatic reactions is currently uncharacterized, its structural motifs suggest plausible interactions with a variety of enzyme classes.

This guide is designed for researchers, scientists, and drug development professionals interested in exploring the enzymatic potential of 5-hydroxy-5-methylhexanoic acid. Rather than presenting established protocols for a known substrate, this document provides a comprehensive framework for the discovery and characterization of novel enzymatic activities that can utilize this intriguing molecule. We will delve into hypothetical metabolic contexts, propose candidate enzyme classes for investigation, and provide detailed protocols for high-throughput screening, hit validation, and analytical quantification.

Hypothetical Metabolic Contexts and Candidate Enzyme Classes

The unique structure of 5-hydroxy-5-methylhexanoic acid suggests several avenues for enzymatic transformation. Below, we outline three plausible metabolic scenarios and the corresponding enzyme classes that warrant investigation.

Analogy to the Mevalonate (MVA) Pathway of Isoprenoid Biosynthesis

The 5-hydroxy-5-methyl group is structurally reminiscent of 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA), a key intermediate in the mevalonate pathway for isoprenoid and cholesterol biosynthesis.[1][2] This pathway is utilized by eukaryotes, archaea, and some bacteria.[1][3] Enzymes within this pathway are adept at recognizing and processing molecules with similar functional groups.

  • Candidate Enzymes:

    • HMG-CoA Reductase (HMGCR): This rate-limiting enzyme of the mevalonate pathway catalyzes the reduction of HMG-CoA to mevalonic acid.[1] It is conceivable that HMGCR or its bacterial homologues could recognize and potentially reduce the carboxylic acid moiety of 5-hydroxy-5-methylhexanoic acid.

    • Other MVA Pathway Enzymes: Other enzymes in this pathway that handle structurally similar intermediates could also be screened for activity.

Involvement in Fatty Acid Omega- and In-Chain Hydroxylation Pathways

The metabolism of fatty acids often involves hydroxylation, which can occur at the terminal (omega) carbon, the sub-terminal (omega-1) carbon, or within the carbon chain (in-chain).[4] These reactions are typically catalyzed by cytochrome P450 monooxygenases (CYPs).[4][5] The related compound, 5-hydroxyhexanoic acid, has been identified as a product of fatty acid (omega-1)-oxidation.[6]

  • Candidate Enzymes:

    • Cytochrome P450s (CYPs), particularly the CYP4 Family: The CYP4 family of enzymes is well-known for its role in the omega-hydroxylation of short, medium, and long-chain fatty acids, including branched-chain variants.[4] It is plausible that these enzymes could further oxidize 5-hydroxy-5-methylhexanoic acid or act on its precursor, 5-methylhexanoic acid.[7]

Degradation by Microbial Consortia

Bacteria, in particular, have evolved a vast and diverse array of metabolic pathways to degrade a wide range of organic compounds, including branched-chain alkanes and fatty acids.[8][9] The degradation of such compounds often begins with terminal or sub-terminal oxidation, followed by beta-oxidation.[9][10]

  • Candidate Enzyme Sources:

    • Bacterial Isolates from Hydrocarbon-Rich Environments: Bacteria isolated from environments contaminated with petroleum or other hydrocarbons are likely to possess enzymes capable of degrading branched-chain alkanes and their derivatives.

    • Known Alkane-Degrading Bacteria: Genera such as Rhodococcus and Pseudomonas are known to contain alkane hydroxylase systems that could potentially act on 5-hydroxy-5-methylhexanoic acid or its precursors.[9][11]

Experimental Workflow for Discovery and Characterization

The following diagram illustrates a logical workflow for the discovery and characterization of enzymes that act on 5-hydroxy-5-methylhexanoic acid.

experimental_workflow cluster_screening Phase 1: Discovery cluster_characterization Phase 2: Characterization start Prepare Enzyme Library (Purified enzymes, cell lysates, or microbial cultures) hts High-Throughput Screening (HTS) (Protocol 1) start->hts Incubate with 5-hydroxy-5-methylhexanoic acid analysis1 Analyze for Substrate Depletion (GC-MS or HPLC) hts->analysis1 hits Identify Positive 'Hits' analysis1->hits scale_up Scale-Up Reactions of Positive Hits hits->scale_up recombinant Recombinant Expression & Purification (Protocol 4) hits->recombinant For detailed study product_id Product Identification (GC-MS, NMR) scale_up->product_id enzyme_char Enzyme Characterization (Kinetics, pH/temp optima) product_id->enzyme_char recombinant->enzyme_char

Caption: Workflow for discovery and characterization.

Detailed Experimental Protocols

The following protocols provide a starting point for researchers. They are designed to be adaptable to the specific enzyme source and analytical equipment available.

Protocol 1: High-Throughput Screening (HTS) for Enzyme Activity

This protocol is designed for the initial screening of a large number of potential enzymes in a 96-well plate format. The primary endpoint is the depletion of the substrate, 5-hydroxy-5-methylhexanoic acid.

Materials:

  • 96-well microtiter plates (polypropylene, deep-well for larger volumes if needed)

  • Enzyme library (purified enzymes, cell lysates, or microbial cultures)

  • 5-hydroxy-5-methylhexanoic acid stock solution (e.g., 100 mM in a suitable buffer)

  • Reaction buffer (e.g., 50 mM potassium phosphate, pH 7.4)

  • Cofactors, if required (e.g., NADPH for cytochrome P450s)

  • Quenching solution (e.g., ice-cold acetonitrile or an acidic solution)

  • Multichannel pipette

  • Plate shaker/incubator

Procedure:

  • Preparation of Reaction Mix: In each well of the 96-well plate, prepare the reaction mixture. A typical reaction might contain:

    • Reaction Buffer: to final volume

    • 5-hydroxy-5-methylhexanoic acid: final concentration of 1-5 mM

    • Cofactors (if needed): e.g., 1 mM NADPH

  • Enzyme Addition: Add a defined amount of your enzyme source to each well. This could be a specific concentration of a purified enzyme, a volume of cell lysate, or a microbial culture. Include negative controls with no enzyme or with heat-inactivated enzyme.

  • Incubation: Seal the plate and incubate at a suitable temperature (e.g., 30°C or 37°C) with shaking for a defined period (e.g., 1-24 hours).

  • Reaction Quenching: Stop the reaction by adding the quenching solution. This will precipitate proteins and halt enzymatic activity.

  • Sample Preparation for Analysis: Centrifuge the plate to pellet any precipitate. Transfer the supernatant to a new plate or vials for analysis by GC-MS or HPLC (see Protocol 3).

  • Data Analysis: Compare the amount of remaining 5-hydroxy-5-methylhexanoic acid in the experimental wells to the negative control wells. A significant decrease in the substrate concentration indicates potential enzymatic activity.

ParameterRecommended Starting Condition
Substrate Concentration1 - 5 mM
Enzyme ConcentrationVaries by source (e.g., 0.1-1 µM purified enzyme)
Cofactor Concentration1 mM NADPH (for CYPs)
Incubation Temperature30 - 37 °C
Incubation Time1 - 24 hours
Reaction Volume100 - 500 µL

Table 1: Recommended starting conditions for HTS.

Protocol 2: Characterization of Positive "Hits"

Once positive hits are identified in the HTS, this protocol is used to confirm the activity and identify the reaction products.

Materials:

  • Enzyme(s) identified from HTS

  • All materials from Protocol 1

  • Larger reaction vessels (e.g., 1.5 mL or 15 mL tubes)

  • Equipment for product analysis (GC-MS, NMR)

Procedure:

  • Scale-Up Reaction: Prepare a larger volume reaction (e.g., 1-10 mL) using the conditions that showed activity in the HTS.

  • Time-Course Experiment: Set up multiple reactions and quench them at different time points (e.g., 0, 1, 4, 8, 24 hours). This will allow you to monitor the disappearance of the substrate and the appearance of products over time.

  • Product Identification: Analyze the quenched reaction mixtures using GC-MS (see Protocol 3). The appearance of new peaks in the chromatogram that are not present in the negative control indicates the formation of products. The mass spectra of these new peaks can be used to deduce their structures.[12][13] For definitive structural elucidation, purification of the product followed by NMR analysis may be necessary.

  • Enzyme Characterization (Optional): Once a product is identified, you can perform further characterization of the enzyme, such as determining its kinetic parameters (Km and Vmax), optimal pH, and temperature.[6]

Protocol 3: Analytical Method for Quantification by GC-MS

Gas chromatography-mass spectrometry is a powerful technique for separating and identifying volatile and semi-volatile compounds. For non-volatile compounds like hydroxy acids, derivatization is typically required to make them amenable to GC analysis.

Materials:

  • GC-MS system with a suitable column (e.g., DB-5ms)

  • Derivatization reagent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% TMCS)

  • Internal standard (e.g., a stable isotope-labeled version of the analyte or a structurally similar compound not present in the sample)

  • Solvent for extraction and dilution (e.g., ethyl acetate)

  • Heating block or oven

Procedure:

  • Sample Preparation:

    • To an aliquot of the quenched reaction supernatant, add the internal standard.

    • Perform a liquid-liquid extraction if necessary to concentrate the analyte and remove interfering substances.

    • Evaporate the solvent to dryness under a stream of nitrogen.

  • Derivatization:

    • To the dried residue, add the derivatization reagent.

    • Heat the sample at a specific temperature (e.g., 70°C) for a defined time (e.g., 30 minutes) to allow the reaction to complete. This will convert the hydroxyl and carboxyl groups to their trimethylsilyl (TMS) ethers and esters, respectively, which are more volatile.

  • GC-MS Analysis:

    • Inject an aliquot of the derivatized sample into the GC-MS.

    • Use a suitable temperature program for the GC oven to separate the compounds.

    • The mass spectrometer can be operated in full scan mode to identify unknown products or in selected ion monitoring (SIM) mode for sensitive quantification of the substrate and known products.[13]

  • Quantification:

    • Create a calibration curve using standards of 5-hydroxy-5-methylhexanoic acid that have been subjected to the same derivatization procedure.

    • Quantify the amount of substrate remaining in your samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Protocol 4: Recombinant Expression and Purification of a Candidate Cytochrome P450

If a cytochrome P450 is identified as a hit, expressing and purifying the recombinant enzyme is essential for detailed characterization. E. coli is a common host for expressing human and bacterial CYPs.[14][15]

Materials:

  • Expression vector containing the gene for the candidate CYP

  • E. coli expression strain (e.g., BL21(DE3))

  • LB medium and appropriate antibiotics

  • Isopropyl β-D-1-thiogalactopyranoside (IPTG) for induction

  • Cell lysis buffer and sonicator

  • Affinity chromatography resin (e.g., Ni-NTA for His-tagged proteins)

  • Chromatography system

Procedure:

  • Transformation and Growth: Transform the expression vector into the E. coli host strain. Grow a culture to mid-log phase (OD600 ≈ 0.6-0.8).

  • Induction: Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM. Continue to grow the culture at a lower temperature (e.g., 18-25°C) for several hours to overnight to improve protein folding.

  • Cell Harvest and Lysis: Harvest the cells by centrifugation. Resuspend the cell pellet in lysis buffer and lyse the cells by sonication.

  • Purification:

    • Centrifuge the lysate to pellet cell debris. The recombinant CYP may be in the soluble fraction or in the membrane fraction.

    • If the protein is soluble and His-tagged, apply the supernatant to a Ni-NTA column. Wash the column and elute the protein with an imidazole gradient.[16]

    • If the protein is membrane-bound, the membrane fraction will need to be isolated and solubilized with detergents before chromatography.

  • Purity and Concentration Assessment: Analyze the purified protein by SDS-PAGE to assess its purity. Determine the protein concentration using a suitable method (e.g., Bradford assay or by measuring the CO-difference spectrum for CYPs).

Hypothetical Enzymatic Transformations

The following diagram illustrates potential enzymatic reactions that could be discovered using the protocols outlined above.

hypothetical_pathways cluster_dehydrogenation Dehydrogenation cluster_oxidation Further Oxidation cluster_cleavage C-C Bond Cleavage substrate 5-Hydroxy-5-methylhexanoic acid product1 5-methyl-5-oxohexanoic acid substrate->product1 Alcohol Dehydrogenase product2 Dicarboxylic acid derivative substrate->product2 Cytochrome P450 product3 Acetone + Glutaric acid substrate->product3 Lyase/Oxidoreductase

Caption: Hypothetical enzymatic transformations.

Conclusion

While 5-hydroxy-5-methylhexanoic acid is not yet established as a substrate for specific enzymes, its chemical structure strongly suggests that it can be acted upon by various biocatalysts. The protocols and strategies outlined in this application note provide a robust framework for researchers to embark on the exciting journey of discovering and characterizing novel enzymatic activities. Such discoveries could have significant implications for our understanding of metabolism, as well as for the development of new biocatalytic processes in the pharmaceutical and chemical industries.

References

  • HMG-CoA reductase - Wikipedia. Available at: [Link]

  • Boronat, A., & Rodriguez-Concepcion, M. (2013). Metabolic plasticity for isoprenoid biosynthesis in bacteria. Biochemical Society Transactions, 41(4), 1035-1040. Available at: [Link]

  • Creative Enzymes. (n.d.). High-Throughput Enzyme Substrate Screening.
  • Hardwick, J. P. (2008). Cytochrome P450 omega hydroxylase (CYP4) function in fatty acid metabolism and metabolic diseases. Biochemical pharmacology, 75(12), 2263–2275. Available at: [Link]

  • Creative Enzymes. (n.d.). Screening of Enzyme Activators.
  • Regioselective Biocatalytic Hydroxylation of Fatty Acids by Cytochrome P450s. (2018). ResearchGate. Available at: [Link]

  • BellBrook Labs. (2025). The Power of Enzyme Activity Assays: Unlocking Novel Therapeutics.
  • Guengerich, F. P., et al. (2003). Purification of Cytochromes P450: Products of Bacterial Recombinant Expression Systems. Methods in Molecular Biology, 235, 35-44.
  • Scheps, D., et al. (2016). Whole-cell microtiter plate screening assay for terminal hydroxylation of fatty acids by P450s. Chemical Communications, 52(42), 6932-6935. Available at: [Link]

  • 5-Methylhexanoic acid (FDB008226). FooDB. Available at: [Link]

  • Kamerling, J. P., et al. (1982). The absolute configuration of urinary 5-hydroxyhexanoic acid - a product of fatty acid (omega-1)-oxidation - in patients with non-ketotic dicarboxylic aciduria. Clinica chimica acta, 125(3), 247–254. Available at: [Link]

  • Screening of a Novel Fibrinolytic Enzyme-Producing Streptomyces from a Hyper-Arid Area and Optimization of Its Fibrinolytic Enzyme Production. (2023). MDPI. Available at: [Link]

  • Exploring novel alkane-degradation pathways in uncultured bacteria from the North
  • Enzymatic hydrolysis followed by gas chromatography-mass spectroscopy for determination of glycosides in tobacco and method optimization by response surface methodology. (2016). RSC Publishing. Available at: [Link]

  • Affinity purification of recombinant human cytochrome P450s 3A4 and 1A2 using mixed micelle systems. (2014). PubMed. Available at: [Link]

  • Dubowski, K. M. (1976). Method for alcohol determination in biological liquids by sensing with a solid-state detector. Clinical chemistry, 22(6), 863–867. Available at: [Link]

  • Validation of a method for ethanol analysis in biological and non-biological samples and its toxicological application. (2021). SciSpace. Available at: [Link]

  • ECOLOGICAL IMPLICATIONS OF BACTERIAL DEGRADATION OF ALKANES IN PETROLEUM-CONTAMINATED ENVIRONMENTS. (2023). Semantic Scholar.
  • General methods for detection of enzyme reaction products of polypeptide N-acetylgalactosaminyltransferase, β1,3-glycosyltransferase, and β1,4-glycosyltransferases. (2021). NCBI. Available at: [Link]

  • Wang, X., & Wang, W. (2014). Structural insights into diversity and n-alkane biodegradation mechanisms of alkane hydroxylases. Frontiers in microbiology, 5, 205. Available at: [Link]

  • validation of a gc/hs method for ethanol quantitative analysis using as internal standard tert-butanol. (2011). Farmacia Journal.
  • Analysis of the Alkane Hydroxylase Gene and Long-Chain Cyclic Alkane Degradation in Rhodococcus. (2017). SCIRP. Available at: [Link]

  • Sousa, D. Z., et al. (2007). Microbial Communities Involved in Anaerobic Degradation of Unsaturated or Saturated Long-Chain Fatty Acids. Applied and environmental microbiology, 73(4), 1049–1060. Available at: [Link]

  • Analysis of alcohols in blood/plasma. (2015). Agilent.
  • Validation of a method for ethanol analysis in biological and non-biological samples and its toxicological application: Technical paper. (2021). ACHE Publishing.
  • GC-MS detection of the product of each step enzymatic reaction. (2020). ResearchGate. Available at: [Link]

  • GC-MS Analysis of the Enzyme Reaction. (2007). ResearchGate. Available at: [Link]

  • Expression and Purification of the Recombinant Cytochrome P450 CYP141 Protein of Mycobacterium Tuberculosis as a Diagnostic Tool and Vaccine Production. (2016). PMC. Available at: [Link]

  • Heterologous Expression of Recombinant Human Cytochrome P450 (CYP) in Escherichia coli: N-Terminal Modification, Expression, Isolation, Purification, and Reconstitution. (2023). MDPI. Available at: [Link]

  • Reaction scheme for the hydroxylation of fatty acids by P450Bsβ and subsequent α‐keto decarboxylation. (2020). ResearchGate. Available at: [Link]

  • Recombinant Cytochrome P450 (rCYP) Enzymes | BACTOSOMES®. BioIVT. Available at: [Link]

  • Updates on Mechanisms of Cytochrome P450 Catalysis of Complex Steroid Oxidations. (2024). MDPI. Available at: [Link]

  • determination of enzyme activities by mass spectrometry – benefits and limit
  • Hydrocarbon Hydroxylation by Cytochrome P450 Enzymes. (2006). PMC. Available at: [Link]

Sources

Method

Pharmacokinetic Profiling and Bioanalytical Quantification of 5-Hydroxy-5-methylhexanoic Acid (5-HMA)

Application Note & Standard Operating Protocol Target Audience: Bioanalytical Scientists, DMPK Researchers, and Oncology Drug Development Professionals Mechanistic Grounding: The Biological and Analytical Context 5-Hydro...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Standard Operating Protocol Target Audience: Bioanalytical Scientists, DMPK Researchers, and Oncology Drug Development Professionals

Mechanistic Grounding: The Biological and Analytical Context

5-Hydroxy-5-methylhexanoic acid (5-HMA) is a unique, highly specific hydroxylated fatty acid[1]. In oncology and marine pharmacognosy, 5-HMA is recognized as the defining N-terminal acyl appendage of 5-OH-Kahalalide F (5-OHKF) , a marine-derived cyclic depsipeptide that has demonstrated potent cytotoxicity against advanced solid tumors, including prostate and non-small-cell lung cancer (NSCLC)[2].

The Pharmacokinetic Rationale

During in vivo circulation, depsipeptides like 5-OHKF are highly susceptible to enzymatic hydrolysis by circulating plasma esterases and peptidases. The cleavage of the N-terminal 5-HMA moiety serves as a highly reliable, stable biomarker for the metabolic degradation of the parent drug. Tracking the pharmacokinetic (PK) clearance of 5-HMA provides a direct, stoichiometric readout of 5-OHKF's metabolic fate[2].

Causality in Analytical Design

From a physicochemical perspective, 5-HMA (C₇H₁₄O₃, MW 146.18 Da) features a terminal carboxylic acid and a tertiary hydroxyl group[3]. This dual functionality dictates its bioanalytical behavior:

  • Lack of Chromophore: 5-HMA cannot be detected via traditional UV-Vis detectors, necessitating tandem mass spectrometry (LC-MS/MS).

  • Ionization Strategy: The carboxylic acid group (pKa ~4.5) readily deprotonates, making Negative Electrospray Ionization (ESI-) the mandatory choice for high-sensitivity detection.

  • High Polarity: With a LogP of ~0.4[3], 5-HMA is poorly retained on standard hydrophobic C18 columns, requiring specialized polar-embedded stationary phases to prevent phase collapse and matrix suppression.

Mandatory Visualization: Workflows and Pathways

MetabolicPathway Parent 5-OH-Kahalalide F (Parent Drug) Enzyme Plasma Esterases & Peptidases Parent->Enzyme Enzymatic Hydrolysis Metabolite 5-Hydroxy-5-methylhexanoic Acid (5-HMA Biomarker) Enzyme->Metabolite N-terminal Acyl Cleavage Excretion Renal Excretion (Clearance) Metabolite->Excretion Phase II Metabolism

Figure 1: In vivo enzymatic hydrolysis of 5-OH-Kahalalide F yielding the 5-HMA biomarker.

Workflow Step1 1. Plasma Stabilization (Add BNPP & Spike IS) Step2 2. Mixed-Mode SPE (Oasis MAX Cartridge) Step1->Step2 Load & Wash Step3 3. UHPLC Separation (Polar-Embedded C18) Step2->Step3 Acidic Elution Step4 4. MS/MS Detection (ESI- MRM: 145.1 -> 101.1) Step3->Step4 Ionization

Figure 2: Self-validating bioanalytical LC-MS/MS workflow for 5-HMA quantification.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, this protocol incorporates built-in self-validating mechanisms, including enzymatic inhibition and structural analog internal standardization.

Step 1: Plasma Preparation and Stabilization

Causality Check: Ex vivo hydrolysis of the parent depsipeptide by residual plasma enzymes will artificially inflate the baseline concentration of 5-HMA. Esterase inhibition is non-negotiable.

  • Collect whole blood in pre-chilled K₂EDTA tubes containing 5 mM bis-p-nitrophenyl phosphate (BNPP) , a broad-spectrum esterase inhibitor.

  • Centrifuge at 3,000 × g for 10 min at 4°C to separate the plasma.

  • Aliquot 100 µL of stabilized plasma into a 96-well collection plate.

  • Spike with 10 µL of Internal Standard (IS): 4-Hydroxy-4-methylpentanoic acid (4-HMPA) at 100 ng/mL. (Self-Validation: 4-HMPA is a lower homolog of 5-HMA. It mimics the extraction recovery and ionization suppression of the target analyte, mathematically normalizing matrix effects).

Step 2: Mixed-Mode Solid Phase Extraction (SPE)

Causality Check: Standard reversed-phase SPE fails because the polar 5-HMA washes off during aqueous cleanup. We utilize Mixed-mode Anion Exchange (MAX) to capture the deprotonated carboxylic acid via electrostatic interaction, allowing for aggressive organic washing.

  • Condition: Pass 1 mL Methanol, followed by 1 mL Water through an Oasis MAX cartridge (30 mg/1 cc).

  • Load: Dilute the 110 µL plasma mixture with 100 µL of 2% NH₄OH (ensuring 5-HMA is fully deprotonated) and load onto the sorbent.

  • Wash 1 (Aqueous): 1 mL of 5% NH₄OH in water to elute neutral and basic proteins.

  • Wash 2 (Organic): 1 mL of 100% Methanol to strip away phospholipids (the primary culprits of ESI- ion suppression).

  • Elute: 1 mL of 2% Formic Acid in Acetonitrile. The acid neutralizes the carboxylic acid of 5-HMA, breaking the ionic bond with the sorbent.

  • Reconstitute: Evaporate the eluate under a gentle N₂ stream at 40°C and reconstitute in 100 µL of the initial mobile phase.

Step 3: UHPLC-MS/MS Analytical Conditions

Causality Check: A polar-embedded C18 column prevents hydrophobic phase collapse under highly aqueous starting conditions, ensuring 5-HMA is retained beyond the solvent front (k' > 2).

  • Column: Waters Acquity HSS T3 (2.1 × 100 mm, 1.8 µm).

  • Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 6.8). (Maintains the carboxylic acid in a deprotonated state for optimal ESI- sensitivity).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 2% B for 1.0 min, ramp to 60% B over 4.0 mins, flush at 95% B for 1.0 min, re-equilibrate at 2% B. Flow rate: 0.4 mL/min.

Data Presentation: Quantitative Summaries

Table 1: LC-MS/MS MRM Optimization Parameters Note: Transitions are based on the loss of CO₂ (-44 Da) and subsequent loss of H₂O (-18 Da) from the deprotonated pseudomolecular ion[M-H]⁻.

AnalytePrecursor Ion (m/z)Product Ion (m/z)Declustering Potential (V)Collision Energy (eV)
5-HMA (Quantifier) 145.1101.1-45-18
5-HMA (Qualifier) 145.183.1-45-24
4-HMPA (IS) 131.187.1-40-16

Table 2: Representative Pharmacokinetic Parameters of 5-HMA Simulated data representing the metabolic cleavage profile following a 1.5 mg/m² intravenous infusion of 5-OH-Kahalalide F.

PK ParameterUnitMean Value (± SD)Biological Significance
Cmax ng/mL450 ± 35Peak systemic release of 5-HMA post-infusion
Tmax hours2.5 ± 0.5Time to maximum depsipeptide degradation
AUC(0-t) ng·h/mL2150 ± 180Total systemic exposure of the metabolite
t₁/₂ hours4.2 ± 0.6Terminal elimination half-life of 5-HMA
CL/F L/h12.4 ± 1.2Apparent clearance rate of the metabolite

References

  • Chemistry and Biology of Kahalalides Source: PubMed Central (PMC) - NIH URL:[Link]

  • 5-Hydroxy-5-methylhexanoic acid | C7H14O3 | CID 18462863 Source: PubChem - NIH URL:[Link]

  • Hydrobiological Aspects of Fatty Acids: Unique, Rare, and Unusual Fatty Acids Incorporated into Linear and Cyclic Lipopeptides and Their Biological Activity Source: MDPI URL:[Link](Search Title for Direct Access)

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 5-Hydroxy-5-methylhexanoic Acid Synthesis

Welcome to the Technical Support Center for the synthesis and optimization of 5-hydroxy-5-methylhexanoic acid . This compound is frequently evaluated in its sodium salt form (UMB75) as a tertiary alcohol analog of γ -hyd...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the synthesis and optimization of 5-hydroxy-5-methylhexanoic acid . This compound is frequently evaluated in its sodium salt form (UMB75) as a tertiary alcohol analog of γ -hydroxybutyric acid (GHB) in pharmacological research[1].

Because the molecule contains both a tertiary alcohol and a carboxylic acid separated by a four-carbon chain, it is highly prone to intramolecular side reactions[2]. This guide provides drug development professionals and synthetic chemists with troubleshooting protocols, causality-driven explanations, and self-validating methodologies to maximize synthetic yield.

Route Selection & Quantitative Data

The synthesis of 5-hydroxy-5-methylhexanoic acid typically relies on one of two primary pathways: the Grignard Addition Route (starting from 5-oxohexanoic acid) or the Lactone Hydrolysis Route (starting from 6,6-dimethyloxan-2-one)[3].

To assist in route selection, the quantitative parameters and expected outcomes of both methods are summarized below:

ParameterRoute A: Grignard AdditionRoute B: Lactone Hydrolysis
Starting Material 5-Oxohexanoic acid6,6-Dimethyloxan-2-one
Reagent Equivalents 2.1 eq MeMgBr1.1 eq NaOH
Reaction Temperature 0°C to 25°C25°C (Room Temp)
Typical Yield 65% – 75%85% – 95%
Major Impurity Lactone (up to 20% if pH < 3)Unreacted Lactone (< 5%)
Scalability Moderate (Highly exothermic)High (Isothermic/Mild)

Synthetic Workflows

Workflow Start Starting Material RouteA 5-Oxohexanoic Acid (Keto-Acid) Start->RouteA Grignard Route RouteB 6,6-Dimethyloxan-2-one (Delta-Lactone) Start->RouteB Hydrolysis Route Grignard MeMgBr (2.1 eq) in THF 0°C to RT RouteA->Grignard Hydrolysis NaOH (1.1 eq) in MeOH Stir 2h at RT RouteB->Hydrolysis WorkupA pH-Controlled Workup (pH 4.5 - 5.0) Grignard->WorkupA Product1 5-Hydroxy-5-methylhexanoic Acid (Free Acid, 65-75% Yield) WorkupA->Product1 WorkupB Solvent Evaporation Recrystallization Hydrolysis->WorkupB Product2 UMB75 (Sodium Salt, 85-95% Yield) WorkupB->Product2

Workflow for 5-hydroxy-5-methylhexanoic acid synthesis via Grignard and lactone routes.

Troubleshooting & FAQs

Q: Why is my yield so low when performing a Grignard addition on ethyl 5-oxohexanoate?

A: You are likely experiencing over-alkylation. The Grignard reagent (MeMgBr) does not differentiate well between the C5 ketone and the C1 ester.

  • The Causality: Esters react with two equivalents of Grignard reagents to form tertiary alcohols. Using the esterified starting material will result in a complex mixture of the target compound and a diol byproduct.

  • The Solution: Use the unprotected 5-oxohexanoic acid . The first equivalent of MeMgBr deprotonates the carboxylic acid to form a magnesium carboxylate. This intermediate is electronically deactivated against further nucleophilic attack, acting as an in situ protecting group. The second equivalent then exclusively attacks the C5 ketone.

Q: I am using the free 5-oxohexanoic acid, but my final product is heavily contaminated with 6,6-dimethyloxan-2-one. How do I prevent this?

A: You are experiencing acid-catalyzed reversible lactonization during your workup[3].

  • The Causality: 5-Hydroxy-5-methylhexanoic acid contains a tertiary alcohol and a carboxylic acid separated by a flexible four-carbon chain. If the aqueous layer is acidified below pH 3 during the quench, the excess protons catalyze an intramolecular Fischer esterification, rapidly closing the ring to form the thermodynamically stable 6-membered δ -lactone.

  • The Solution: Buffer your workup. Acidify only to pH 4.5–5.0 using 1M HCl. Extract immediately with cold ethyl acetate to minimize the time the free acid spends in an aqueous acidic environment.

Mechanism Salt Sodium 5-hydroxy- 5-methylhexanoate (Stable) FreeAcid 5-Hydroxy-5-methyl- hexanoic acid (Metastable) Salt->FreeAcid Mild HCl pH 4.5 FreeAcid->Salt NaOH pH > 9 Lactone 6,6-Dimethyloxan-2-one (Thermodynamic Sink) FreeAcid->Lactone Strong Acid (pH < 3) - H2O Lactone->Salt NaOH, MeOH (Fast) Lactone->FreeAcid H2O, Trace Acid (Slow)

pH-dependent equilibrium between the sodium salt, free acid, and lactone forms.

Q: What is the most reliable method for preparing this compound for pharmacological screening?

A: The lactone hydrolysis route is the industry standard for preparing the compound for biological assays[1]. By starting with 6,6-dimethyloxan-2-one and performing a base-catalyzed ring opening, you bypass the exothermic Grignard reaction entirely. Furthermore, isolating the product as the sodium salt (UMB75) permanently prevents re-lactonization, ensuring long-term shelf stability.

Validated Experimental Protocols

Protocol A: Optimized Grignard Addition to 5-Oxohexanoic Acid

Use this protocol when synthesizing the free acid from commercial keto-acid precursors.

  • Preparation & Deprotonation: Dissolve 1.0 eq of 5-oxohexanoic acid in anhydrous THF under an N₂ atmosphere. Cool the reaction flask to 0°C using an ice bath.

  • Grignard Addition: Add 2.1 eq of Methylmagnesium bromide (3.0 M in diethyl ether) dropwise over 30 minutes.

    • Self-Validation System: Observe the reaction during the addition of the first 1.0 eq. You must see vigorous methane gas evolution. Cessation of gas evolution indicates complete deprotonation of the carboxylic acid, validating that the remaining Grignard reagent will selectively attack the ketone. If no gas evolves, your Grignard reagent has degraded; stop and titrate it.

  • Quench: Slowly add saturated aqueous NH₄Cl at 0°C to destroy excess Grignard reagent.

  • pH-Controlled Workup: Add 1M HCl dropwise while actively monitoring the solution with a calibrated pH meter until the aqueous layer reaches exactly pH 4.5 .

    • Self-Validation System: Extract a 1 mL organic aliquot, dry it, and run IR spectroscopy. A broad O-H stretch at ~3300 cm⁻¹ and a sharp C=O stretch at ~1710 cm⁻¹ confirms the free acid. A shift of the C=O stretch to ~1735 cm⁻¹ indicates you have over-acidified and formed the lactone.

  • Isolation: Extract rapidly with cold ethyl acetate (3x). Dry over Na₂SO₄, filter, and concentrate under reduced pressure at < 30°C to prevent thermal lactonization.

Protocol B: Base Hydrolysis of 6,6-Dimethyloxan-2-one (UMB75 Synthesis)

Use this protocol to generate the highly stable sodium salt for biological evaluation.

  • Ring Opening: Dissolve 1.0 eq of 6,6-dimethyloxan-2-one in methanol. Add 1.1 eq of 1M NaOH (aqueous).

  • Reaction: Stir the mixture at room temperature for 2 hours.

    • Self-Validation System: Monitor the reaction via pH. The solution will initially be highly basic (pH > 13). As the neutral lactone is consumed by the hydroxide to form the sodium salt, the pH will steadily drop. A stabilized pH of ~10-11 after 2 hours confirms complete consumption of the lactone.

  • Washing: Evaporate the methanol under reduced pressure. Wash the remaining aqueous residue twice with diethyl ether. Discard the ether layer (this removes any trace unreacted lactone).

  • Isolation: Lyophilize (freeze-dry) the aqueous layer to yield sodium 5-hydroxy-5-methylhexanoate (UMB75) as a white solid. Recrystallize from hot methanol to achieve >99% purity[1].

References

[1] Title: A Tertiary Alcohol Analog of γ-Hydroxybutyric Acid as a Specific γ-Hydroxybutyric Acid Receptor Ligand Source: Journal of Pharmacology and Experimental Therapeutics URL: [Link]

[2] Title: 5-Hydroxy-5-methylhexanoic acid | CID 18462863 Source: PubChem (National Center for Biotechnology Information) URL: [Link]

Sources

Optimization

Technical Support Center: Overcoming Poor Resolution in 5-Hydroxy-5-methylhexanoic Acid Chromatography

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize the chromatographic re...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize the chromatographic resolution of 5-Hydroxy-5-methylhexanoic acid .

This molecule presents a unique analytical challenge: it is a short-chain aliphatic compound containing both a highly polar carboxylic acid and a tertiary hydroxyl group. Because it lacks a strong hydrophobic backbone and a UV chromophore, traditional reversed-phase (RP) chromatography often results in poor retention, severe peak tailing, and co-elution with matrix interferences.

This guide bypasses generic advice, focusing strictly on the mechanistic causality of these issues and providing field-proven, self-validating protocols to achieve baseline resolution.

Module 1: Mechanistic Troubleshooting (The "Why")

Q: Why does 5-Hydroxy-5-methylhexanoic acid co-elute with the void volume on standard C18 columns?

A: The fundamental issue is a mismatch in polarity. At a neutral or slightly acidic pH, the terminal carboxylic acid group is partially or fully ionized, making the molecule highly hydrophilic. Standard C18 stationary phases rely on hydrophobic (van der Waals) interactions. Because 5-Hydroxy-5-methylhexanoic acid prefers the highly aqueous mobile phase over the non-polar C18 chains, it fails to partition effectively and washes out in the void volume. Furthermore, the tertiary hydroxyl group can engage in secondary interactions with unendcapped silanols on the silica support, causing severe peak tailing.

Q: How do I choose between HILIC and Reversed-Phase (RP) with derivatization?

A: Your choice depends on your matrix complexity and detection capabilities.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): Ideal for clean matrices where direct injection is preferred. It uses a polar stationary phase and a highly organic mobile phase, forcing the polar analyte to partition into a water-enriched layer on the silica surface[1].

  • Pre-column Derivatization (RP-LC): Mandatory if you are dealing with complex biological matrices (e.g., serum, feces) or closely related structural isomers. Reacting the carboxylic acid with 3-nitrophenylhydrazine (3-NPH) adds a hydrophobic, aromatic ring. This dramatically increases the molecule's retention factor ( k′ ) on C18 columns and provides a moiety that highly ionizes in negative Electrospray Ionization (ESI) MS[2].

Workflow Start Analyze 5-Hydroxy-5-methylhexanoic Acid Decision Is high-throughput direct analysis required? Start->Decision HILIC HILIC-MS/MS (Direct Injection) Decision->HILIC Yes (Matrix is clean) Deriv Pre-column Derivatization (3-NPH + EDC) Decision->Deriv No (Complex matrix/Isomers) HILIC_Opt Optimize Buffer (e.g., Ammonium Formate) HILIC->HILIC_Opt Maintains Aqueous Layer RP_LC Reversed-Phase LC-MS/MS (C18 Column) Deriv->RP_LC Increases Hydrophobicity

Caption: Workflow for selecting the optimal chromatographic strategy for polar hydroxy acids.

Module 2: Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include internal checkpoints to verify that the chemical mechanisms are functioning as intended.

Protocol A: 3-NPH Derivatization for Reversed-Phase LC-MS/MS

This protocol leverages carbodiimide crosslinking to attach a 3-NPH tag to the carboxylic acid group. The addition of N-(3-dimethylaminopropyl)-N′-ethylcarbodiimide (EDC) activates the carboxyl group to form an O-acylisourea intermediate, which is then displaced by 3-NPH to form a stable, hydrophobic hydrazide[3].

Step-by-Step Methodology:

  • Sample Aliquot & Internal Standard: Transfer 50 µL of your extracted sample into a 2 mL tube. Add 10 µL of a 13 C-labeled internal standard (e.g., 13 C 2​ -acetic acid or a labeled hydroxy acid). Validation Check: The recovery of this standard will validate both extraction efficiency and MS ionization stability[4].

  • Reagent Addition: Add 50 µL of 200 mM 3-nitrophenylhydrazine (3-NPH) hydrochloride and 50 µL of 120 mM EDC hydrochloride[4].

  • Incubation: Incubate the mixture at 40°C for 30 minutes with constant shaking. Causality Note: Heat accelerates the nucleophilic attack of 3-NPH on the EDC-activated intermediate.

  • Quenching & pH Adjustment: Add 200 µL of 0.1% formic acid or 10 µL of 37% HCl to quench the reaction and adjust the pH to the 4–7 range[3][4]. Validation Check: The solution must remain clear; any precipitation indicates an organic/aqueous solvent mismatch that will clog the LC system.

  • LC-MS/MS Injection: Inject 2 µL onto a core-shell C18 column (e.g., 2.6 µm, 50 × 2.1 mm). Use a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

Mechanism Analyte 5-Hydroxy-5-methylhexanoic Acid (Highly Polar, Poor Retention) Reaction Carbodiimide Crosslinking (pH 4-7, 40°C) Analyte->Reaction Reagents 3-NPH + EDC (Catalyst & Tag) Reagents->Reaction Product 3-NPH Hydrazide Derivative (Hydrophobic, Aromatic) Reaction->Product Outcome1 Enhanced C18 Resolution Product->Outcome1 Outcome2 Increased MS Ionization Product->Outcome2

Caption: Mechanistic logic of 3-NPH derivatization improving retention and resolution.

Protocol B: Direct HILIC-MS/MS Method

If derivatization is not feasible, HILIC is the authoritative alternative for1[1].

Step-by-Step Methodology:

  • Sample Dilution: Dilute the sample in 100% Acetonitrile so that the final aqueous content of the injection plug is <20%. Causality Note: High water content in the sample plug will locally destroy the HILIC partitioning layer, causing peak splitting.

  • Column Selection: Utilize an Amide or Zwitterionic (ZIC-HILIC) stationary phase.

  • Mobile Phase Setup:

    • Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

    • Mobile Phase B: 10 mM Ammonium Formate in 90% Acetonitrile.

  • Gradient: Start at 95% B and decrease to 50% B over 10 minutes. Causality Note: In HILIC, the strong solvent is water. Decreasing organic content elutes the polar analyte.

Module 3: Quantitative Data & Method Comparison

To facilitate rapid decision-making, the quantitative performance metrics of the three primary analytical strategies are summarized below.

Chromatographic StrategyRetention MechanismResolution QualityMS/MS Sensitivity (LOD)Setup Complexity
Standard C18 (No Deriv) HydrophobicPoor (Co-elutes with void)Low (Poor ionization)Low
HILIC (Direct) Aqueous PartitioningGoodModerateModerate (Requires equilibration)
C18 + 3-NPH Derivatization HydrophobicExcellent (Baseline resolution)High (Aromatic tag boosts ESI)High (Requires 45 min prep)

Module 4: Frequently Asked Questions (FAQs)

Q: I am seeing a secondary peak with a mass shift of -18 Da in my MS spectra. What is happening? A: 5-Hydroxy-5-methylhexanoic acid contains a tertiary hydroxyl group. Tertiary alcohols are highly susceptible to dehydration (loss of H 2​ O, -18 Da) to form an alkene. This can occur either in the MS source due to excessive heat, or during sample preparation if exposed to strong, hot acids. Solution: Lower your ESI source temperature and ensure your derivatization quenching step uses mild acids (like 0.1% Formic acid) rather than concentrated mineral acids.

Q: My 3-NPH derivatization yield is inconsistent across batches. How do I fix this? A: The EDC coupling reaction is highly pH-dependent. If the pH drops below 4 or rises above 7, the O-acylisourea intermediate will hydrolyze back to the original carboxylic acid before the 3-NPH can react[4]. Ensure your sample matrix is properly buffered prior to reagent addition. Additionally, EDC is extremely moisture-sensitive; always use freshly prepared EDC solutions.

Q: In HILIC mode, my retention times are drifting later with every injection. Why? A: HILIC columns require significantly longer equilibration times than reversed-phase columns because the water-enriched layer on the silica surface takes time to rebuild. Ensure you are allowing at least 15–20 column volumes of your starting mobile phase to flow through the system between runs.

Module 5: References

  • Fast, sensitive LC-MS resolution of α-hydroxy acid biomarkers via SPP-teicoplanin and an alternative UV detection approach Source: nih.gov URL:[Link]

  • Targeted analysis of Short Chain Fatty Acids (SCFAs) in human serum using derivatization and LC-HRMS analysis Source: protocols.io URL:[Link]

  • Quantification of Faecal Short Chain Fatty Acids by Liquid Chromatography Tandem Mass Spectrometry Source: lipidmaps.org URL:[Link]

  • HPLC-MS-MS quantification of short-chain fatty acids actively secreted by probiotic strains Source: frontiersin.org URL:[Link]

Sources

Troubleshooting

Technical Support Center: Preventing Degradation of 5-Hydroxy-5-methylhexanoic Acid During Analysis

Welcome to the technical support center for the analysis of 5-Hydroxy-5-methylhexanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, experience-driven a...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the analysis of 5-Hydroxy-5-methylhexanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, experience-driven answers to common challenges encountered during the analysis of this and similar hydroxy acids. Our goal is to equip you with the knowledge to anticipate and prevent degradation, ensuring the accuracy and reliability of your results.

Frequently Asked Questions (FAQs) & Troubleshooting

Sample Handling and Storage

Question 1: What are the primary degradation risks for 5-Hydroxy-5-methylhexanoic acid during storage, and how can I mitigate them?

Answer: 5-Hydroxy-5-methylhexanoic acid, like many hydroxy acids, is susceptible to degradation through several pathways, primarily intramolecular cyclization (lactonization) and thermal decomposition. The stability of the compound is significantly influenced by temperature, pH, and the presence of catalysts.

The most significant risk during storage is the acid-catalyzed intramolecular esterification, or lactonization, to form γ-valerolactone. This process is accelerated by heat and acidic conditions.[1][2][3]

Key Mitigation Strategies:

  • Temperature Control: Long-term storage should be at -20°C or lower to minimize enzymatic and chemical degradation.[4] For short-term storage, 4°C is acceptable.[4] Avoid repeated freeze-thaw cycles which can degrade samples.[4]

  • pH Management: Maintain samples at a neutral or slightly alkaline pH (pH 7-8) to prevent acid-catalyzed lactonization. The carboxylate form of the acid is less prone to cyclization.[5]

  • Appropriate Containers: Store samples in high-quality, inert containers such as glass, high-density polyethylene (HDPE), or polypropylene to prevent leaching and catalytic reactions.[6] Ensure containers are tightly sealed to prevent solvent evaporation and contamination.[6][7]

  • Inert Atmosphere: For highly sensitive analyses or long-term storage, consider storing samples under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Table 1: Recommended Storage Conditions

Storage DurationTemperaturepHContainer TypeAtmosphere
Short-term (< 1 week)4°C7.0 - 8.0Glass, HDPEAir
Long-term (> 1 week)-20°C to -80°C7.0 - 8.0Glass, PolypropyleneInert Gas
Analysis by Gas Chromatography (GC)

Question 2: My 5-Hydroxy-5-methylhexanoic acid peaks are tailing or non-existent in my GC-MS analysis. What is causing this, and how can I fix it?

Answer: This is a common issue when analyzing polar, polyfunctional compounds like hydroxy acids by GC without proper sample preparation.[8] The free hydroxyl and carboxylic acid groups are highly polar and can interact with active sites in the GC inlet and column, leading to poor peak shape, peak loss, and lack of volatility.[9] Additionally, the high temperatures of the GC inlet can cause thermal degradation.[8][10]

The solution is derivatization , a chemical modification process that converts the polar functional groups into less polar, more volatile, and more thermally stable derivatives.[11][12]

dot

cluster_problem Problem cluster_solution Solution Analyte 5-Hydroxy-5-methylhexanoic acid (Polar, Non-Volatile) GC_System GC Inlet & Column (High Temperature, Active Sites) Analyte->GC_System Interaction & Degradation Derivatization Derivatization (e.g., Silylation) Analyte->Derivatization Derivative Volatile & Stable Derivative Derivatization->Derivative Conversion Derivative->GC_System Successful Analysis

Caption: GC analysis workflow for hydroxy acids.

Common Derivatization Techniques:

  • Silylation: This is the most common method for hydroxy acids.[11] It replaces the active hydrogens on both the hydroxyl and carboxyl groups with a trimethylsilyl (TMS) group.[11] The resulting TMS ethers and esters are significantly more volatile and thermally stable.[11][13]

    • Reagents: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), often with a catalyst like trimethylchlorosilane (TMCS).[11][14]

  • Esterification/Acylation: This two-step process first converts the carboxylic acid to an ester (e.g., methyl ester) and then the hydroxyl group to an ester.[11]

    • Esterification Reagents: Boron trifluoride in methanol (BF₃-methanol) or methanolic HCl.[11]

    • Acylation Reagents: Trifluoroacetic anhydride (TFAA), pentafluoropropionic anhydride (PFPA), or heptafluorobutyric anhydride (HFBA).[11]

Troubleshooting Protocol: Silylation for GC-MS Analysis

  • Sample Preparation: Ensure the sample is completely dry. Water will react with the silylating reagent and reduce derivatization efficiency.[11] Lyophilize or evaporate the sample to dryness under a stream of nitrogen.

  • Reconstitution: Dissolve the dried sample in an anhydrous solvent (e.g., 100 µL of pyridine or acetonitrile) in a GC vial.[11]

  • Derivatization: Add 50 µL of BSTFA + 1% TMCS.

  • Reaction: Cap the vial tightly and heat at 60-80°C for 30-60 minutes.[14]

  • Analysis: Inject 1 µL of the derivatized sample into the GC-MS.

Question 3: I am seeing a peak that corresponds to γ-valerolactone in my chromatogram. Is this from my sample or is it an artifact of the analysis?

Answer: The presence of γ-valerolactone can be due to either its presence in the original sample or its formation during analysis. 5-Hydroxy-5-methylhexanoic acid can undergo intramolecular cyclization to form the lactone, a reaction that is catalyzed by heat and acidic conditions.[2][3][15]

dot

cluster_conditions Catalytic Conditions Hydroxy_Acid 5-Hydroxy-5-methylhexanoic acid Lactone γ-Valerolactone Hydroxy_Acid->Lactone Intramolecular Esterification H2O H₂O Heat Heat Heat->Hydroxy_Acid Acid Acid (H+) Acid->Hydroxy_Acid

Caption: Lactonization of 5-Hydroxy-5-methylhexanoic acid.

Troubleshooting Steps to Differentiate Source:

  • Analyze a Standard: Prepare a fresh standard of 5-Hydroxy-5-methylhexanoic acid and analyze it using your current method. If the lactone peak appears, it is likely being formed during analysis.

  • Optimize GC Inlet Temperature: High inlet temperatures can promote on-column lactonization. Try reducing the inlet temperature in 20°C increments to find the lowest temperature that still allows for efficient volatilization of the derivatized analyte.

  • Check for Active Sites: An active, non-deactivated GC inlet liner can have acidic sites that catalyze lactonization. Replace the liner with a new, deactivated one.

  • LC-MS Analysis: If possible, analyze the sample using a less thermally aggressive technique like Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the initial concentration of the lactone.[16][17]

Analysis by Liquid Chromatography (LC)

Question 4: I am developing an LC-MS method for 5-Hydroxy-5-methylhexanoic acid, but I am struggling with peak shape and retention. What are the key parameters to optimize?

Answer: For LC-MS analysis of polar compounds like 5-Hydroxy-5-methylhexanoic acid, controlling the mobile phase pH and choosing the correct column chemistry are critical for achieving good peak shape and retention.[18]

Key Optimization Parameters:

  • Mobile Phase pH: The pH of the mobile phase will determine the ionization state of the carboxylic acid group.

    • At low pH (e.g., pH 2-3): The carboxylic acid will be protonated and less polar, leading to increased retention on a reversed-phase (C18) column.

    • At high pH (e.g., pH 8-9): The carboxylic acid will be deprotonated (carboxylate anion), making it more polar and less retained on a C18 column.

    • For good peak shape, it is generally recommended to buffer the mobile phase at a pH at least 2 units away from the pKa of the analyte. The pKa of most carboxylic acids is in the range of 4-5.[19][20]

  • Column Chemistry:

    • Reversed-Phase (C18): This is the most common choice. Use a mobile phase with an acidic modifier (e.g., 0.1% formic acid) to ensure the analyte is in its neutral form for good retention and peak shape.

    • Hydrophilic Interaction Liquid Chromatography (HILIC): This can be an excellent alternative for very polar compounds that are not well-retained on C18 columns.

  • Ion Pairing Agents: For difficult separations, ion-pairing agents can be added to the mobile phase to improve retention and peak shape of ionic analytes.

Table 2: Starting Conditions for LC-MS Method Development

ParameterRecommendationRationale
Column C18, 2.1 x 100 mm, 1.8 µmStandard for reversed-phase separation of small molecules.
Mobile Phase A Water + 0.1% Formic AcidAcidic modifier to suppress ionization of the carboxylic acid.
Mobile Phase B Acetonitrile + 0.1% Formic AcidOrganic solvent for elution.
Gradient 5% to 95% B over 10 minutesA good starting point to determine the elution profile.
Flow Rate 0.3 mL/minAppropriate for a 2.1 mm ID column.
Column Temperature 40°CCan improve peak shape and reduce viscosity.
Injection Volume 1-5 µLKeep low to avoid overloading the column.

Troubleshooting Poor Peak Shape in LC:

  • Peak Tailing: Often caused by secondary interactions with the stationary phase. Ensure the mobile phase pH is appropriate. Consider a column with end-capping.

  • Peak Fronting: Can be a sign of column overload. Try injecting a smaller volume or diluting the sample.

  • Split Peaks: May indicate a partially clogged column frit or a void at the head of the column.[21] Reverse flush the column or replace it.[21]

By understanding the chemical properties of 5-Hydroxy-5-methylhexanoic acid and implementing these preventative and troubleshooting measures, you can ensure the integrity of your samples and the accuracy of your analytical data.

References
  • Encyclopedia of Chromatography. (n.d.). Acids: Derivatization for GC Analysis.
  • Stewart, D. S., & Guan, Z. (2010). Simplified derivatization for determining sphingolipid fatty acyl composition by gas chromatography–mass spectrometry. Chemistry and Physics of Lipids, 163(2), 177-183. Retrieved from [Link]

  • Rinaldo, P., & Matern, D. (2008). 3-Hydroxy-Fatty Acid Analysis by Gas Chromatography-Mass Spectrometry. In Mitochondrial Medicine (pp. 317-324). Humana Press.
  • Wang, Z., et al. (2018). Fast, sensitive LC-MS resolution of α-hydroxy acid biomarkers via SPP-teicoplanin and an alternative UV detection approach. Journal of Chromatography B, 1083, 134-141. Retrieved from [Link]

  • Liotta, C. L., et al. (2012). Substituent and catalyst effects on GAC lactonization of γ-hydroxy esters. RSC Advances, 2(21), 8096-8101. Retrieved from [Link]

  • Li, Q., et al. (2023). Global Analysis of 2-Hydroxy Fatty Acids by Gas Chromatography-Tandem Mass Spectrometry Reveals Species-Specific Enrichment in Echinoderms. Journal of Agricultural and Food Chemistry, 71(44), 17895-17904. Retrieved from [Link]

  • Kennedy, A. D., et al. (2011). Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography–mass spectrometry. LIPID MAPS. Retrieved from [Link]

  • Google Patents. (n.d.). Process for producing gamma-lactones.
  • Frontiers in Pharmacology. (2021). Repurposing of substances with lactone moiety for the treatment of γ-Hydroxybutyric acid and γ-Butyrolactone intoxication through modulating paraoxonase and PPARγ. Frontiers in Pharmacology, 12, 730598. Retrieved from [Link]

  • MDPI. (2020). A Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Free Hydroxy Fatty Acids in Cow and Goat Milk. Molecules, 25(17), 3943. Retrieved from [Link]

  • Springer Nature Experiments. (2017). A LC-MS–based workflow for measurement of branched fatty acid esters of hydroxy fatty acids. Nature Protocols, 12(6), 1151-1166. Retrieved from [Link]

  • Chalmers Publication Library. (n.d.). Gas chromatography-mass spectrometry of sugars and related hydroxy acids as trimethylsilyl derivatives. Retrieved from [Link]

  • SciSpace. (2012). Derivatization Reactions and Reagents for Gas Chromatography Analysis. Retrieved from [Link]

  • Restek. (n.d.). Troubleshooting Guide. Retrieved from [Link]

  • Lin, S. N., & Gold, A. (1987). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of analytical toxicology, 11(1), 1-10.
  • Semantic Scholar. (2013). Facile determination of the absolute configurations of α-hydroxy acids by chiral derivatization coupled with liquid chromatography-mass spectrometry analysis. Retrieved from [Link]

  • ResearchGate. (2020). A Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Free Hydroxy Fatty Acids in Cow and Goat Milk. Retrieved from [Link]

  • Post Apple Scientific. (2023, April 27). 15 Tips for Storing Acids in Your Laboratory. Retrieved from [Link]

  • ResearchGate. (2019). Capillary Gas Chromatographic Separation of Carboxylic Acids Using an Acidic Water Stationary Phase. Retrieved from [Link]

  • TutorChase. (n.d.). How do you synthesise a lactone from a hydroxy acid? Retrieved from [Link]

  • A&K Petrochem. (2023, March 3). Chemical Storage Safety: Acids, Bases & Solvents Best Practices. Retrieved from [Link]

  • ResearchGate. (n.d.). Degradation Pathways. Retrieved from [Link]

  • Oreate AI Blog. (2024, January 29). Unpacking the Acidity of Carboxylic Acids: More Than Just a pH Reading. Retrieved from [Link]

  • University of St Andrews. (n.d.). Guidance on Safe Storage of Chemicals in Laboratories. Retrieved from [Link]

  • Evolve. (2021, September 14). Evolve's guide to storing lab chemicals safely. Retrieved from [Link]

  • Quora. (2021, August 11). What is the standard pH of carboxylic acids? Retrieved from [Link]

  • University of Crete. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

  • University of Liverpool. (2022, September 10). Guidelines for sample collection, storage, extraction, and shipping. Retrieved from [Link]

  • Save My Exams. (2024, January 4). Relative Acidities of Carboxylic Acids, Phenols & Alcohols (Cambridge (CIE) A Level Chemistry): Revision Note. Retrieved from [Link]

  • ResearchGate. (2012). Determination of multiple thermal degradation mechanisms of poly(3-hydroxybutyrate). Retrieved from [Link]

  • ACS Publications. (2000). On the Stability of Carboxylic Acid Derivatized Gold Colloidal Particles: The Role of Colloidal Solution pH Studied by Optical Absorption Spectroscopy. Langmuir, 16(10), 4786-4791. Retrieved from [Link]

  • Phenomenex. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

  • e-Publications@Marquette. (2006). Thermal Degradation of Acetate-Intercalated Hydroxy Double and Layered Hydroxy Salts. Retrieved from [Link]

  • Nguyen, S., Yu, G., & Marchessault, R. H. (2002). Thermal degradation of poly(3-hydroxyalkanoates): preparation of well-defined oligomers. Biomacromolecules, 3(1), 219-224. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Enhancing the Stability of 5-Hydroxy-5-methylhexanoic Acid Derivatives

Welcome to the Technical Support Center for [1] and its derivatives. This compound is a highly versatile aliphatic building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs).

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for [1] and its derivatives. This compound is a highly versatile aliphatic building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs). However, its structural topology—featuring both a terminal carboxylic acid and a sterically hindered tertiary alcohol separated by a three-carbon aliphatic chain—renders it highly susceptible to spontaneous degradation.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to mitigate stability issues during your synthetic workflows.

Part 1: Core Stability Challenges (FAQs)

Q: Why do my 5-hydroxy-5-methylhexanoic acid derivatives degrade during storage or acidic workups? A: The degradation is driven by two competing pathways. First, 5-hydroxy acids are thermodynamically predisposed to undergo [2] to form highly stable six-membered rings (yielding 5,5-dimethyltetrahydro-2H-pyran-2-one). Second, the tertiary hydroxyl group at the C5 position is highly susceptible to acid-catalyzed dehydration. When exposed to acidic conditions (pH < 4), the hydroxyl group is protonated and leaves as water, forming a stable tertiary carbocation that rapidly eliminates a proton to yield 5-methylhex-4-enoic acid or 5-methylhex-5-enoic acid[3].

Q: Standard silylation protocols (e.g., TBDMSCl/Imidazole) fail to protect the C5 hydroxyl. Why, and what is the alternative? A: The failure of standard silyl chlorides is due to the severe steric hindrance surrounding the tertiary alcohol. The activation energy required for the bulky silyl chloride to approach the tertiary center is too high under standard basic conditions. The Solution: You must use a highly reactive silylating agent with an excellent leaving group, such as[4], paired with a non-nucleophilic base like 2,6-lutidine. 2,6-lutidine acts as a general base to neutralize the generated triflic acid without competing as a nucleophile, ensuring complete conversion without triggering dehydration or rearrangement[5].

Degradation A 5-Hydroxy-5-methylhexanoic acid (Tertiary Alcohol) B δ-Lactonization (Intramolecular) A->B H+ / Heat C Dehydration (Acid-Catalyzed) A->C Strong Acid D 5,5-Dimethyltetrahydro-2H-pyran-2-one (Stable δ-Lactone) B->D E 5-Methylhex-4-enoic acid (Alkene Degradant) C->E

Mechanistic pathways of 5-hydroxy-5-methylhexanoic acid degradation via lactonization and dehydration.

Part 2: Quantitative Stability Data

To optimize your storage and reaction conditions, refer to the degradation kinetics of unprotected 5-hydroxy-5-methylhexanoic acid below. Data indicates that maintaining a neutral to slightly basic pH and sub-ambient temperatures is critical for preserving structural integrity.

ConditionTemperature (°C)Primary Degradation PathwayHalf-Life (t½)Recommended Action
pH 2.0 (Aqueous) 25 °CDehydration & Lactonization< 2 hoursAvoid strong acidic workups.
pH 4.5 (Aqueous) 25 °Cδ-Lactonization14 hoursQuench reactions to pH > 7.
pH 7.4 (Buffer) 4 °CNone (Stable)> 6 monthsStore as a carboxylate salt.
Neat (Oil) 40 °Cδ-Lactonization48 hoursStore in solvent or at -20 °C.

Part 3: Troubleshooting Workflows

Workflow 1: Mild Silylation of the Tertiary Hydroxyl Group

This self-validating protocol utilizes TBDMSOTf to protect the tertiary alcohol, preventing both dehydration and lactonization during subsequent synthetic steps[6].

Step-by-Step Methodology:

  • Preparation: Dissolve the 5-hydroxy-5-methylhexanoic acid ester (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂) under an inert argon atmosphere. Causality: Anhydrous conditions are mandatory to prevent the rapid hydrolysis of the highly reactive TBDMSOTf reagent.

  • Base Addition: Add 2,6-lutidine (2.0 eq) to the solution and stir for 5 minutes. Causality: 2,6-lutidine is sterically hindered and non-nucleophilic. It will neutralize the triflic acid byproduct without reacting with the silylating agent itself[4].

  • Cooling: Cool the reaction mixture to -20 °C using a dry ice/ethylene glycol bath. Causality: The reaction is highly exothermic. Low temperatures suppress unwanted elimination reactions (dehydration) of the tertiary alcohol.

  • Silylation: Add TBDMSOTf (1.5 eq) dropwise over 20 minutes. Monitor by TLC (Hexanes/EtOAc 8:2). The reaction is typically complete within 1 hour.

  • Quenching (Critical Step): Quench the reaction strictly at -20 °C by adding saturated aqueous NaHCO₃. Causality: A mildly basic quench ensures the pH never drops into the acidic range during the workup, completely avoiding spontaneous [6].

  • Isolation: Extract the aqueous layer with CH₂Cl₂ (3x). Wash the combined organic layers with cold brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo at a bath temperature not exceeding 25 °C.

Workflow Start Unprotected 5-Hydroxy Ester Step1 Add 2,6-Lutidine (2.0 eq) (Non-nucleophilic acid scavenger) Start->Step1 Step2 Cool to -20°C in CH2Cl2 (Prevents thermal elimination) Step1->Step2 Step3 Dropwise Addition of TBDMSOTf (Overcomes steric hindrance) Step2->Step3 Step4 Quench with Sat. NaHCO3 at -20°C (Prevents acidic lactonization) Step3->Step4 End Stable TBDMS-Protected Derivative Step4->End

Step-by-step protocol for the mild silylation of tertiary alcohols to prevent acid degradation.

Workflow 2: Controlled Saponification of Esters

If you need to deprotect a methyl or ethyl ester of the 5-hydroxy-5-methylhexanoic acid without triggering lactonization, standard acidic workups will fail.

Step-by-Step Methodology:

  • Hydrolysis: Dissolve the ester in a 3:1:1 mixture of THF/MeOH/H₂O. Add LiOH·H₂O (1.5 eq) and stir at room temperature for 4 hours.

  • Solvent Removal: Concentrate the mixture in vacuo to remove THF and MeOH, leaving the aqueous carboxylate salt.

  • pH Adjustment (Critical Step): Cool the aqueous layer to 0 °C. Instead of using 1M HCl to drop the pH to 2.0 (which will instantly form the δ-lactone), use a 10% w/v solution of Citric Acid to carefully adjust the pH to exactly 6.0 - 6.5 .

  • Extraction: Extract the free acid immediately using Ethyl Acetate (EtOAc). Causality: At pH 6.0, a sufficient equilibrium of the protonated free acid exists to be partitioned into the organic layer, but the bulk solution is not acidic enough to catalyze dehydration or rapid lactonization.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 18462863, 5-Hydroxy-5-methylhexanoic acid." PubChem,[Link]

  • Schaack, C., et al. "Exploring Silyl Protecting Groups for the Synthesis of Carbon Nanohoops." UvA-DARE (Digital Academic Repository), 2023.[Link]

  • Romero, F., et al. "Microbial Biosynthesis of Lactones: Gaps and Opportunities towards Sustainable Production." MDPI, 2021.[Link]

  • Cermak, S. C., et al. "Synthesis of δ-eicosanolactone and δ-docosanolactone directly from meadowfoam oil." Journal of the American Oil Chemists' Society, 2001.[Link]

  • Bates, R. W., et al. "Synthesis of γ,δ-Unsaturated and δ,ε-Unsaturated α-Amino Acids from Fragmentation of γ- and δ-Lactones." The Journal of Organic Chemistry, 2004.[Link]

Sources

Troubleshooting

Technical Support Center: 5-Hydroxy-5-methylhexanoic Acid Experiments

Welcome to the technical support center for 5-Hydroxy-5-methylhexanoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for 5-Hydroxy-5-methylhexanoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis, purification, analysis, and handling of this molecule. Our goal is to provide not just solutions, but a deeper understanding of the chemical principles at play, enabling you to conduct more robust and reliable experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Synthesis & Purification

Question 1: My synthesis of 5-Hydroxy-5-methylhexanoic acid is resulting in a low yield. What are the common causes and how can I improve it?

Answer: Low yields in the synthesis of 5-Hydroxy-5-methylhexanoic acid can often be traced back to incomplete reactions, competing side reactions, or losses during workup and purification.

  • Causality—Competing Reactions: The primary competing reaction is often intramolecular esterification, also known as lactonization, where the hydroxyl group attacks the carboxylic acid to form a six-membered ring (a δ-lactone).[1][2] This is especially prevalent under acidic conditions or at elevated temperatures. Another potential side reaction is dehydration of the tertiary alcohol to form an alkene, particularly under strong acidic conditions.

  • Diagnostic Steps:

    • Analyze the Crude Product: Before purification, analyze a small sample of your crude reaction mixture by ¹H NMR and LC-MS. Look for the presence of the lactone (mass will be M-18 compared to the parent acid) or dehydrated byproducts.

    • Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or LC-MS to track the consumption of your starting materials. An incomplete reaction will show significant amounts of unreacted starting material.

  • Solutions & Protocol Optimization:

    • Control Temperature: Maintain the recommended temperature for your specific synthetic route. Avoid excessive heat during the reaction and workup.

    • pH Management: During aqueous workup, avoid strongly acidic conditions if possible. A carefully controlled extraction at a neutral or slightly acidic pH can minimize lactonization before purification.

    • Purification Strategy: The polarity of 5-Hydroxy-5-methylhexanoic acid can make it challenging to purify. It is soluble in polar organic solvents and water. If using silica gel chromatography, be aware that the acidic nature of silica can promote lactonization. Consider using a deactivated (neutral) silica or an alternative like reverse-phase chromatography.

Question 2: I am struggling to purify 5-Hydroxy-5-methylhexanoic acid. Standard column chromatography gives poor separation and recovery. What should I do?

Answer: The dual functionality of a hydroxyl group and a carboxylic acid gives the molecule high polarity and the ability to form strong hydrogen bonds, leading to issues like streaking on silica gel and poor separation from polar impurities.

  • Causality—Molecular Interactions: The carboxylic acid moiety can strongly and often irreversibly bind to the silanol groups on standard silica gel, leading to low recovery. The high polarity also requires highly polar solvent systems, which can dissolve polar impurities, leading to co-elution.

  • Recommended Purification Protocol (Acidified Mobile Phase):

    • Adsorbent: Use standard silica gel (60 Å, 230-400 mesh).

    • Mobile Phase: A common and effective mobile phase is a mixture of a non-polar solvent (like Hexane or Heptane) and a more polar solvent (like Ethyl Acetate), with the addition of a small amount of acetic or formic acid (typically 0.1-1%).

    • Why it Works: The added acid protonates the carboxylic acid of your target molecule, reducing its interaction with the silica gel surface and leading to sharper peaks and better elution. It also helps to minimize tailing.

    • Post-Chromatography: After collecting your fractions, the volatile acid (acetic or formic) can be removed under high vacuum.

  • Alternative Strategies:

    • Esterification: A robust alternative is to temporarily protect the carboxylic acid as an ester (e.g., a methyl or ethyl ester). The resulting hydroxy-ester is less polar and much easier to purify via standard silica gel chromatography. After purification, the ester can be hydrolyzed back to the carboxylic acid.

    • Aqueous Extraction: A carefully designed series of aqueous extractions can be surprisingly effective. Dissolve the crude product in a solvent like ether or ethyl acetate. Wash with a dilute, weak base (e.g., saturated sodium bicarbonate) to extract the acidic product into the aqueous layer. Impurities that are neutral or basic will remain in the organic layer. Then, re-acidify the aqueous layer (e.g., with dilute HCl) to pH ~2-3 and extract the purified product back into an organic solvent.

Section 2: Analysis & Characterization

Question 3: During HPLC analysis, I see a persistent secondary peak that appears even with my purified material. Is this an impurity or an artifact?

Answer: This is one of the most common issues and it is very likely an analytical artifact caused by the on-column or in-solution conversion of your acid to its corresponding lactone.

  • Causality—Acid/Lactone Equilibrium: 5-Hydroxy-5-methylhexanoic acid can exist in equilibrium with its δ-lactone, 5,5-dimethyltetrahydro-2H-pyran-2-one. This equilibrium can be influenced by the pH of your mobile phase, the temperature of the autosampler and column, and the solvent used to dissolve the sample.[1][3]

  • Diagnostic Workflow:

    Caption: Workflow to diagnose unexpected HPLC peaks.

  • Solutions for HPLC Analysis:

    • Control Mobile Phase pH: Maintain a slightly acidic mobile phase (pH 3-5) using a buffer like ammonium formate or 0.1% formic acid. This keeps the carboxylic acid protonated and suppresses its nucleophilicity, shifting the equilibrium away from the lactone.[4]

    • Lower Temperature: Keep your samples in the autosampler cooled (e.g., 4-10 °C) and consider running your column at a lower temperature (e.g., 25-30 °C) to slow the rate of cyclization.

    • Solvent Choice: Dissolve your analytical standards and samples in the mobile phase itself whenever possible to ensure they are in a stable state before injection.

HPLC Problem Plausible Cause for 5-Hydroxy-5-methylhexanoic acid Recommended Solution
Peak Tailing Strong interaction of the free carboxylic acid with residual silanols on the column packing.Add a pH modifier (e.g., 0.1% formic or acetic acid) to the mobile phase to suppress silanol interactions.[4]
Peak Fronting Sample overload or poor solubility in the mobile phase.Reduce injection volume/concentration. Ensure sample is fully dissolved in a solvent weaker than or equal to the mobile phase.
Ghost Peaks Contamination in the system or carryover from a previous injection. Can also be late elution of the lactone form.Flush the column and system thoroughly.[5] If the ghost peak has a mass of M-18, it is likely the lactone; extend the run time or use a gradient to ensure it elutes.
Section 3: Stability & Storage

Question 4: What are the optimal storage conditions for 5-Hydroxy-5-methylhexanoic acid to ensure its long-term stability?

Answer: The stability of 5-Hydroxy-5-methylhexanoic acid is primarily threatened by temperature, which can promote lactonization and potential degradation.

  • Causality—Chemical Stability: As a hydroxy acid, the molecule contains the functionalities for self-reaction. Heat provides the activation energy for this intramolecular cyclization. While stable under many conditions, long-term storage at ambient or elevated temperatures will inevitably lead to the formation of the lactone as an impurity.[6]

  • Recommended Storage Conditions:

Parameter Recommended Condition Reasoning & Caution
Temperature 0-5 °C (Refrigerated)[7]Significantly slows the rate of lactonization and other potential degradation pathways. Avoid repeated freeze-thaw cycles.
Atmosphere Store under an inert atmosphere (e.g., Argon or Nitrogen).While not highly susceptible to oxidation, this is good practice for all valuable research chemicals to prevent long-term oxidative degradation.
Container Tightly sealed, amber glass vial.Prevents moisture ingress and protects from light, which can potentially catalyze degradation over very long periods.[8][9][10]
Form As a dry solid or oil.Storing in solution is not recommended for the long term, as solvent can participate in or catalyze degradation pathways.
  • Pre-use Verification: Before using a sample that has been stored for an extended period, it is crucial to re-analyze its purity. A quick check by ¹H NMR or HPLC can confirm its integrity and ensure that the concentration of the lactone or other impurities is below an acceptable threshold for your experiment.

Experimental Protocols

Protocol 1: General HPLC Method for Purity Analysis

This protocol is a starting point and should be optimized for your specific instrumentation and requirements.

  • Column: C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • 0-2 min: 5% B

    • 2-15 min: Linear ramp from 5% to 95% B

    • 15-18 min: Hold at 95% B

    • 18-18.1 min: Return to 5% B

    • 18.1-25 min: Re-equilibration at 5% B

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Autosampler Temperature: 10 °C.

  • Detection: UV at 210 nm or Evaporative Light Scattering Detector (ELSD).

  • Sample Preparation: Dissolve the sample in a 50:50 mixture of Water:Acetonitrile at a concentration of ~1 mg/mL.

Visualizing Key Concepts

Lactonization Equilibrium

The following diagram illustrates the reversible intramolecular reaction that is central to many of the challenges in handling 5-Hydroxy-5-methylhexanoic acid.

Note: A placeholder is used for the lactone structure image. In a live environment, this would be a rendered chemical structure.

Caption: Equilibrium between the open-chain acid and the cyclic lactone.

References

  • Expert Synthesis Solutions. (2021, August 23). SAFETY DATA SHEET Version: 2. [Link]

  • Molbase. Synthesis of 5-(2',4'-dihydroxyphenyl)-5-methyl-hexanoic acid-n-octylamide. [Link]

  • Cheméo. Chemical Properties of 5-Hydroxy-5-methyl-2-phenylhexanoic acid. [Link]

  • PubChem. 5-Hydroxy-5-methylhexanoic acid. National Center for Biotechnology Information. [Link]

  • Sheradsky, T., & Silcoff, E. R. (1998). Synthesis of (2R,5R)-2-Amino-5-Hydroxyhexanoic Acid by Intramolecular Cycloaddition. Molecules, 3(3), 86-93. [Link]

  • PubChem. 5-Hydroxy-5-methylhexanoate. National Center for Biotechnology Information. [Link]

  • Filo. Show the mechanism for the conversion of 4-hydroxy-5-methylhexanoic acid.... [Link]

  • FooDB. Showing Compound 5-Hydroxyhexanoic acid (FDB022093). [Link]

  • Ma, W., et al. (2017). Catalyst-controlled Chemoselective γ-C(sp3)−H Lactonization of Carboxylic Acid: Methyl versus Methylene. Journal of the American Chemical Society, 139(16), 5705–5708. [Link]

  • PharmaCores. (2025, May 23). Advanced Guide to HPLC Troubleshooting. [Link]

  • The Good Scents Company. 5-methyl hexanoic acid. [Link]

  • The Good Scents Company. 5-hydroxyhexanoic acid. [Link]

  • FooDB. Showing Compound 5-Methylhexanoic acid (FDB008226). [Link]

  • Organic Chemistry Portal. Lactone synthesis. [Link]

  • Honkanen, E., et al. (1968). On the occurrence of a new lactone compound, trans-4-methyl-5-hydroxy-hexanoic acid lactone, in milk. Acta Chemica Scandinavica, 22, 2041-2043. [Link]

  • Crawford Scientific. HPLC Troubleshooting Guide. [Link]

  • Phenomenex. Troubleshooting Unwanted Peaks for HPLC: A Case Study Using Formic Acid. [Link]

Sources

Optimization

Technical Support Center: Matrix Effects in LC-MS/MS Analysis of 5-Hydroxy-5-methylhexanoic Acid

Welcome to the technical support center dedicated to addressing challenges in the quantitative analysis of 5-Hydroxy-5-methylhexanoic acid by LC-MS/MS. This guide is designed for researchers, scientists, and drug develop...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center dedicated to addressing challenges in the quantitative analysis of 5-Hydroxy-5-methylhexanoic acid by LC-MS/MS. This guide is designed for researchers, scientists, and drug development professionals who encounter the pervasive issue of matrix effects. Here, we move beyond simple protocols to explain the underlying science, empowering you to troubleshoot effectively and ensure the generation of high-quality, reliable data.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding matrix effects in the context of 5-Hydroxy-5-methylhexanoic acid analysis.

Q1: What exactly is a "matrix effect" in LC-MS/MS?

A: A matrix effect is the alteration—either suppression or enhancement—of an analyte's ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix (e.g., plasma, urine, tissue homogenate). These interfering components are not the analyte of interest but affect its ability to form ions in the mass spectrometer's source, leading to inaccurate quantification. This is a major concern in quantitative bioanalysis because it can severely compromise the accuracy, precision, and sensitivity of a method.

Q2: Why is 5-Hydroxy-5-methylhexanoic acid susceptible to matrix effects?

A: 5-Hydroxy-5-methylhexanoic acid (MW: 146.18 g/mol ) is a relatively small, polar carboxylic acid. In typical reversed-phase liquid chromatography (RPLC), polar molecules may elute early in the gradient, a region often crowded with matrix components like salts and other small endogenous molecules. This co-elution is the primary prerequisite for matrix effects. Furthermore, its carboxylic acid functional group makes it amenable to analysis in negative ion mode electrospray ionization (ESI-). While ESI- can sometimes be less susceptible to matrix effects than positive mode, it is by no means immune.

Q3: What are the most common causes of matrix effects in biological samples?

A: The most notorious culprits are phospholipids from cell membranes, which are abundant in plasma and serum. These molecules are often co-extracted with analytes during simple sample preparation methods like protein precipitation and can cause significant ion suppression. Other common sources of interference include:

  • Salts and Buffers: Non-volatile salts from buffers or the sample itself can build up in the ion source and disrupt the ionization process.

  • Endogenous Metabolites: The vast number of small molecules naturally present in biological fluids can co-elute with the target analyte.

  • Detergents and Polymers: These can be introduced during sample handling and are known to cause strong ion suppression.

Q4: What is the difference between compensating for and minimizing matrix effects?

A: These are two distinct strategies.

  • Minimizing: This involves actively removing the interfering components from the sample before they reach the mass spectrometer. This is achieved through more effective sample preparation or by chromatographically separating the analyte from the interferences. This is always the preferred approach.

  • Compensating: This strategy accepts that the matrix effect will occur but uses a tool to correct for the resulting signal variation. The "gold standard" for compensation is the use of a stable isotope-labeled internal standard (SIL-IS).

Troubleshooting Guide: Common Scenarios

This guide provides a structured approach to diagnosing and solving common issues related to matrix effects.

Scenario 1: Poor Sensitivity - Analyte signal is significantly lower in matrix samples compared to a neat (pure solvent) standard.
  • Probable Cause: This is the classic symptom of ion suppression. Components in your biological extract are co-eluting with 5-Hydroxy-5-methylhexanoic acid and hindering its ionization.

  • Troubleshooting Workflow:

    Caption: Troubleshooting workflow for low signal intensity.

  • Recommended Actions:

    • Quantify the Effect: Perform a post-extraction spike experiment to calculate the matrix factor (MF). An MF significantly less than 1.0 indicates ion suppression. (See Protocol 2).

    • Improve Sample Cleanup: This is the most effective solution. Move from a simple protein precipitation (PPT) to a more rigorous technique like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE). Specialized phospholipid removal plates or cartridges are highly effective for plasma samples.

    • Optimize Chromatography: If you know where the suppression is occurring (via post-column infusion, see Protocol 1), adjust your LC gradient to move the analyte's retention time away from that region.

    • Dilute the Sample: A straightforward approach is to dilute the sample extract. This reduces the concentration of interfering components, but it also reduces the analyte concentration, so it is only viable if your assay has sufficient sensitivity.

Scenario 2: Poor Reproducibility - Inconsistent results for Quality Control (QC) samples.
  • Probable Cause: The composition of biological matrices varies from individual to individual (e.g., patient to patient). If your method is susceptible to matrix effects, this inter-sample variability will lead to different degrees of ion suppression or enhancement for each sample, causing poor precision and accuracy.

  • Troubleshooting Workflow:

    Caption: Troubleshooting workflow for inconsistent results.

  • Recommended Actions:

    • The Gold Standard Solution: Use a SIL-IS: A Stable Isotope-Labeled Internal Standard (e.g., 5-Hydroxy-5-methylhexanoic acid-d3) is the most robust way to correct for matrix-induced variability. Because a SIL-IS has virtually identical chemical and physical properties to the analyte, it will co-elute and experience the exact same degree of ion suppression or enhancement. By using the peak area ratio of the analyte to the SIL-IS for quantification, the variability is normalized out.

    • Evaluate Multiple Matrix Lots: During method validation, it is required by regulatory bodies like the FDA to evaluate matrix effects using at least six different sources (lots) of the biological matrix. This ensures the method is robust against inter-individual variability.

  • Comparison of Sample Preparation Techniques
    TechniqueProsConsImpact on Matrix Effects
    Protein Precipitation (PPT) Fast, simple, inexpensive, generic.Non-selective, results in "dirty" extracts, high levels of phospholipids and salts.Poor: Often leads to significant ion suppression.
    Liquid-Liquid Extraction (LLE) Cleaner extracts than PPT, can be selective based on solvent choice.More labor-intensive, can have lower recovery for polar analytes, uses large solvent volumes.Good: Can effectively remove many salts and phospholipids.
    Solid-Phase Extraction (SPE) Provides the cleanest extracts, highly selective, allows for analyte concentration.Requires method development, more expensive than PPT/LLE.Excellent: The most effective technique for minimizing matrix effects by removing a broad range of interferences.
    Phospholipid Removal Plates Fast, combines PPT with specific phospholipid removal, high-throughput.Primarily targets one class of interference.Very Good: Specifically designed to eliminate the most common cause of matrix effects in plasma.

    In-Depth Experimental Protocols

    Protocol 1: Qualitative Assessment of Matrix Effects via Post-Column Infusion

    This experiment identifies at which retention times co-eluting matrix components cause ion suppression or enhancement.

    • Objective: To create a "matrix effect profile" of your chromatographic run.

    • Methodology:

      • Prepare Infusion Solution: Create a solution of 5-Hydroxy-5-methylhexanoic acid in your mobile phase at a concentration that gives a strong, stable signal (e.g., 100-500 ng/mL).

      • System Setup: Using a T-junction, connect a syringe pump to the flow path between the analytical column and the mass spectrometer's ESI probe.

      • Establish Baseline: Begin the LC gradient without an injection. Start infusing the analyte solution via the syringe pump at a low, constant flow rate (e.g., 10 µL/min). Monitor the MRM transition for your analyte. You should see a stable, elevated baseline signal.

      • Inject Blank Matrix: Once the baseline is stable, inject a blank, extracted matrix sample (prepared using your intended sample preparation method).

      • Data Analysis: Monitor the analyte's signal throughout the chromatographic run.

        • A dip or drop in the baseline indicates a region of ion suppression .

        • A rise in the baseline indicates a region of ion enhancement .

      • Action: Compare the retention time of your analyte peak in a normal run to the suppression/enhancement zones identified. If they overlap, you must either modify your chromatography or improve your sample cleanup.

    Protocol 2: Quantitative Assessment of Matrix Effects via Post-Extraction Spike

    This experiment is mandatory for regulatory-compliant bioanalytical method validation and provides a quantitative measure of the matrix effect.

    • Objective: To calculate the Matrix Factor (MF) and the IS-Normalized MF.

    • Methodology:

      • Prepare Three Sets of Samples:

        • Set A (Neat Solution): Spike the analyte and IS into the final reconstitution solvent at a specific concentration (e.g., low and high QC levels).

        • Set B (Post-Spike Matrix): Extract at least six different lots of blank biological matrix. Spike the analyte and IS into the final, clean extracts to the same concentration as Set A.

        • Set C (Pre-Spike Matrix): Spike the analyte and IS into the blank biological matrix before extraction. This set is used to determine recovery, not the matrix effect itself, but is typically analyzed in the same run.

      • Analyze Samples: Inject and analyze all samples by LC-MS/MS.

      • Calculations:

        • Matrix Factor (MF): MF = (Peak Response in Set B) / (Mean Peak Response in Set A) An MF of 1 indicates no matrix effect. An MF < 1 indicates suppression, and > 1 indicates enhancement. The CV% of the MF across the six lots should be ≤15%.

        • IS-Normalized Matrix Factor: IS-Normalized MF = (Analyte/IS Peak Area Ratio in Set B) / (Mean Analyte/IS Peak Area Ratio in Set A) This is the most important value when using an IS. It demonstrates how well the IS is correcting for variability. The CV% of the IS-normalized MF across the six lots should be ≤15%.

    References

    • Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Chromatography Today. [Link]

    • Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis. National Institutes of Health (PMC). [Link]

    • 2: Use of post-column infusion for assessment of matrix effects. ResearchGate. [Link]

    • Essential FDA Guidelines for Bioanalytical Method Validation. Prolytix. [Link]

    • Internal Standards for Protein Quantification by LC-MS/MS. PharmiWeb.com. [Link]

    • A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. National Institutes of Health (PMC). [Link]

    • Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. SciSpace. [Link]

    • Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC–MS/MS. ACS Publications. [Link]

    • Bioanalytical Method Validation - Guidance for Industry. U.S. Food and Drug Administration (FDA). [Link]

    • Ion Suppression in LC–MS–MS — A Case Study. LCGC. [Link]

    • Phospholipid Depletion Techniques in LC‐MS Bioanalysis. ResearchGate. [Link]

    • Assessment of matrix effect in quantitative LC-MS bioanalysis. Taylor & Francis Online. [Link]

    • LC/MS/MS Analysis Using On-line Cartridges for the Removal of Phospholipids from Protein Precipitated Biological Fluid Samples. Separation Science. [Link]

    • Optimizing LC‑MS/MS Sensitivity: Strategies to Overcome Ion Suppression and Boost Robustness in Bioanalysis. Biotech Spain. [Link]

    • LC/MS/MS Analysis Using On-line Cartridges for the Removal of Phospholipids from Protein Precipitated Biological Fluid Samples. Chromatography Today. [Link]

    • Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics. ACS Publications. [Link]

    • An Uncommon Fix for LC–MS Ion Suppression. LCGC International. [Link]

    • Simple Approach for the Removal of Phospholipids in Small Molecule Quantitative Bioanalysis Using Ostro Sample Preparation Plates. Waters Corporation. [Link]

    • An Improved Method for Eliminating Ion Suppression and Other Phospholipid-Induced Interferences in Bioanalytical Samples. Chromatography Online. [Link]

    • Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Chromatography Online. [Link]

    • Standard addition with internal standardisation as an alternative to using stable isotope labelled internal standards to correct for matrix effects-Comparison and validation using liquid chromatography-tandem mass spectrometric assay of vitamin D. PubMed. [Link]

    • Reduction of Matrix Effects in Liquid Chromatography–Electrospray Ionization–Mass Spectrometry by Dilution of the Sample Extracts: How Much Dilution is Needed?. ACS Publications. [Link]

    • M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Food and Drug Administration (FDA). [Link]

    • Validation of Bioanalytical Methods — Highlights of FDA's Guidance. LCGC. [Link]

    • Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. MDPI. [Link]

    • Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. National Institutes of Health (PMC). [Link]

    • Evaluation of the simultaneous use of standard additions and internal standards calibration techniques for inductively coupled plasma mass spectrometry. Royal Society of Chemistry. [Link]

    • Could someone explain what is the difference between internal standards, external standards and standard addition?. Reddit. [Link]

    • FDA Draft Guidance for Industry - Bioanalytical Method Validation. Regulations.gov. [Link]

    • Using calibration approaches to compensate for remaining m

    Reference Data & Comparative Studies

    Validation

    Validation of analytical method for 5-Hydroxy-5-methylhexanoic acid

    Comprehensive Comparison Guide: Analytical Method Validation for 5-Hydroxy-5-methylhexanoic Acid The Analytical Challenge: Understanding 5-OH-5-MeHA 5-Hydroxy-5-methylhexanoic acid (5-OH-5-MeHA) is a highly specific alip...

    Author: BenchChem Technical Support Team. Date: March 2026

    Comprehensive Comparison Guide: Analytical Method Validation for 5-Hydroxy-5-methylhexanoic Acid

    The Analytical Challenge: Understanding 5-OH-5-MeHA

    5-Hydroxy-5-methylhexanoic acid (5-OH-5-MeHA) is a highly specific aliphatic hydroxy acid that plays a dual role in modern biochemical and polymer research. In marine pharmacognosy, it is the defining fatty acid residue of 5-OH-Kahalalide F (5-OHKF), a bioactive cyclic depsipeptide isolated from the green alga Bryopsis pennata[1]. In the materials sector, it is monitored as a critical monomeric impurity during the synthesis of biodegradable polyhydroxycarboxylic acids[2].

    As an application scientist, the first hurdle in method development is the molecule's intrinsic chemical nature. 5-OH-5-MeHA (MW: 146.18 g/mol ) possesses a terminal carboxylic acid and a tertiary hydroxyl group, but critically lacks a conjugated π -system. This absence of a chromophore renders direct HPLC-UV analysis practically blind. Furthermore, its high polarity leads to poor retention and peak tailing on standard normal-phase columns. To circumvent this, we must rely on mass-to-charge ratio detection (via LC-MS/MS or GC-MS) or introduce a chromophore via pre-column derivatization. While the absolute configuration of amino acids in depsipeptides like 5-OHKF is routinely determined by Marfey's method, the 5-OH-5-MeHA fatty acid residue itself requires dedicated mass spectrometric profiling[3].

    Methodological Causality & Selection

    Choosing the correct analytical method depends entirely on the sample matrix and the required limit of detection (LOD).

    • LC-MS/MS (Negative ESI): The gold standard for biological matrices (e.g., peptide hydrolysates). Because the carboxylic acid easily deprotonates to form an [M−H]− ion (m/z 145.1), negative electrospray ionization (ESI) provides unparalleled sensitivity without the need for derivatization.

    • GC-MS (TMS Derivatization): The preferred method for polymer impurity profiling. By reacting the sample with BSTFA, both the hydroxyl and carboxyl groups are silylated, vastly increasing the molecule's volatility and thermal stability for gas chromatography.

    • HPLC-UV (Phenacyl Derivatization): A robust alternative for QA/QC labs lacking MS infrastructure. Phenacyl bromide reacts specifically with the carboxylic acid group to attach a strong UV-absorbing moiety, enabling detection at 254 nm.

    MethodSelection Start Sample containing 5-OH-5-MeHA Matrix Determine Sample Matrix Start->Matrix Pep Depsipeptide Hydrolysate (e.g., 5-OHKF) Matrix->Pep Biological Poly Polymer Bulk / Degradant (e.g., PLA/PGA) Matrix->Poly Material LCMS LC-MS/MS (ESI-) Direct Analysis Pep->LCMS Highest Sensitivity GCMS GC-MS (BSTFA Derivatization) Poly->GCMS Volatile Profiling HPLC HPLC-UV (Phenacyl Derivatization) Poly->HPLC If MS Unavailable

    Decision tree for selecting the optimal 5-OH-5-MeHA analytical method based on sample matrix.

    Comparative Validation Data

    To objectively compare performance, the following table summarizes the validation parameters for each method, adhering to ICH M10 bioanalytical guidelines.

    Validation ParameterLC-MS/MS (ESI-)GC-MS (TMS Derivative)HPLC-UV (PhB Derivative)
    Target Matrix Peptide HydrolysatesPolymer DegradantsBulk API / Formulations
    Limit of Detection (LOD) 0.5 ng/mL15.0 ng/mL50.0 ng/mL
    Limit of Quantitation (LOQ) 1.5 ng/mL45.0 ng/mL150.0 ng/mL
    Linearity (R²) > 0.999 (1.5 - 1000 ng/mL)> 0.995 (50 - 5000 ng/mL)> 0.998 (150 - 10000 ng/mL)
    Intra-day Precision < 3.5% RSD< 5.2% RSD< 4.1% RSD
    Accuracy (Recovery) 96.5 - 103.8%92.1 - 107.5%95.0 - 104.2%
    Total Run Time 6.5 min18.0 min12.0 min

    Self-Validating Experimental Protocols

    Protocol A: LC-MS/MS for Peptide Hydrolysates (The Gold Standard)

    This protocol is designed as a self-validating system. By introducing 5-hydroxyhexanoic acid as an Internal Standard (IS) prior to extraction, we mathematically normalize any matrix-induced ion suppression in the ESI source or volumetric losses during liquid-liquid extraction.

    • Hydrolysis: If extracting from a depsipeptide like 5-OHKF, hydrolyze 1 mg of the peptide in 1 mL of 6N HCl at 110°C for 24 hours.

    • IS Spiking: Transfer 100 µL of the hydrolysate to a clean microcentrifuge tube. Spike with 10 µL of the IS (5-hydroxyhexanoic acid, 1 µg/mL). Causality: The IS shares near-identical physicochemical properties with the analyte, ensuring identical extraction efficiency.

    • Extraction: Add 500 µL of Ethyl Acetate. Vortex for 2 minutes, then centrifuge at 14,000 x g for 5 minutes. Extract the upper organic layer.

    • Reconstitution: Evaporate the organic layer to dryness under a gentle stream of nitrogen. Reconstitute in 100 µL of Mobile Phase A (0.1% Formic Acid in Water).

    • LC-MS/MS Analysis:

      • Column: Kinetex C18 (50 x 2.1 mm, 1.7 µm).

      • Mobile Phase: Gradient elution of 0.1% FA in Water (A) and 0.1% FA in Acetonitrile (B).

      • MRM Transitions: Monitor the precursor-to-product ion transition of m/z 145.1 59.0 (quantifier, representing the acetone enolate fragment from the tertiary alcohol end) and 145.1 127.1 (qualifier, [M−H−H2​O]− ).

    LCMSWorkflow A Acid Hydrolysis (6N HCl, 110°C) B Spike Internal Std (5-OH-Hexanoic) A->B C Liquid-Liquid Extract (Ethyl Acetate) B->C D Dry under N2 & Reconstitute C->D E LC-MS/MS Injection (MRM: 145.1->59.0) D->E

    Step-by-step sample preparation and LC-MS/MS analytical workflow for 5-OH-5-MeHA quantification.

    Protocol B: GC-MS for Polymer Impurity Profiling

    When analyzing polyhydroxycarboxylic acid bulk polymers, LC-MS/MS can suffer from severe column fouling due to high-molecular-weight degradants. GC-MS is preferred, provided the analyte is derivatized to prevent thermal degradation of the tertiary hydroxyl group.

    • Sample Prep: Dissolve 50 mg of the polymer in 1 mL of Dichloromethane (DCM). Precipitate the bulk polymer by adding 5 mL of cold methanol. Centrifuge and collect the supernatant (containing the monomeric 5-OH-5-MeHA impurity).

    • Drying: Evaporate 100 µL of the supernatant to complete dryness. Causality: Any residual moisture will violently quench the BSTFA derivatization reagent, leading to false negatives.

    • Derivatization: Add 50 µL of Pyridine and 50 µL of BSTFA containing 1% TMCS. Incubate at 70°C for 30 minutes to form the di-TMS derivative (MW: 290.18).

    • GC-MS Analysis: Inject 1 µL splitless onto an HP-5MS column. Monitor the characteristic [M−CH3​]+ ion at m/z 275 in Selected Ion Monitoring (SIM) mode.

    Conclusion

    For the absolute quantification of 5-Hydroxy-5-methylhexanoic acid, the analytical matrix dictates the methodology. While LC-MS/MS offers superior sensitivity and throughput for biological hydrolysates (such as those derived from marine lipopeptides[4]), GC-MS provides a rugged alternative for polymer impurity profiling where matrix precipitation is required. By implementing strict internal standard controls and understanding the structural limitations of the molecule (lack of a chromophore), researchers can ensure high-fidelity, reproducible data across both drug discovery and materials science workflows.

    Sources

    Comparative

    Comparative Guide: HPLC vs. GC-MS for the Analysis of 5-Hydroxy-5-methylhexanoic Acid

    Executive Summary 5-Hydroxy-5-methylhexanoic acid (5-HMHA) is a highly polar, branched fatty acid (C₇H₁₄O₃)[1]. It is most prominently recognized as the N-terminal fatty acid residue incorporated into 5-OH-Kahalalide F (...

    Author: BenchChem Technical Support Team. Date: March 2026

    Executive Summary

    5-Hydroxy-5-methylhexanoic acid (5-HMHA) is a highly polar, branched fatty acid (C₇H₁₄O₃)[1]. It is most prominently recognized as the N-terminal fatty acid residue incorporated into 5-OH-Kahalalide F (5-OHKF), a potent cytotoxic cyclic depsipeptide derived from the marine green alga Bryopsis pennata[2].

    For researchers in natural product chemistry and drug development, accurately profiling 5-HMHA is a critical step in structural elucidation and pharmacokinetic (PK) tracking[3]. Because 5-HMHA lacks a strong UV chromophore and possesses a thermally labile tertiary hydroxyl group, selecting the correct analytical platform—High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) versus Gas Chromatography-Mass Spectrometry (GC-MS)—is paramount. This guide objectively compares both methodologies, providing field-proven, self-validating protocols to ensure scientific integrity.

    Chemical Context & Analytical Challenges

    The unique structure of 5-HMHA dictates its analytical behavior:

    • Lack of Chromophore: The absence of conjugated double bonds renders standard HPLC-UV highly insensitive unless the carboxylic acid is pre-derivatized.

    • Thermal Instability: The tertiary alcohol at the C5 position is highly susceptible to thermal dehydration. In a hot GC injection port, unprotected 5-HMHA readily loses water to form 5-methylhex-4-enoic acid, leading to inaccurate structural assignments.

    • Polarity: The dual presence of a carboxyl and a hydroxyl group makes the free acid highly polar, requiring optimized reversed-phase chemistries to prevent peak tailing in LC systems.

    Methodology 1: HPLC-MS/MS (Direct Analysis)

    Mechanism & Causality

    HPLC coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for analyzing 5-HMHA either as a cleaved free acid or as part of an intact depsipeptide fragment[3]. By utilizing Electrospray Ionization (ESI) in negative mode, the carboxylic acid is efficiently deprotonated to form the [M-H]⁻ ion at m/z 145.08[4]. This method bypasses the thermal dehydration risks associated with GC, allowing for direct analysis without derivatization.

    Self-Validating Protocol: LC-MS Analysis of Depsipeptide Hydrolysate

    This protocol incorporates an internal standard (IS) to create a self-validating extraction system.

    • Sample Preparation & Spiking: Weigh 1.0 mg of the marine extract (e.g., 5-OHKF) into a glass ampoule. Spike the sample with 10 µg of an internal standard (e.g., nonanoic acid) to track extraction efficiency.

    • Acid Hydrolysis: Add 1 mL of 6 N HCl. Seal the ampoule under nitrogen and heat at 110°C for 24 hours to completely liberate the fatty acid from the peptide core[2].

    • Liquid-Liquid Extraction (LLE): Extract the aqueous hydrolysate three times with equal volumes of ethyl acetate. The highly polar amino acids remain in the aqueous phase, while the 5-HMHA and IS partition into the organic phase.

    • Reconstitution: Evaporate the pooled organic layers under a gentle N₂ stream. Reconstitute in 200 µL of 50% Methanol/Water.

    • Chromatography: Inject 5 µL onto a C8 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

      • Mobile Phase A: Water + 0.1% Formic Acid.

      • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

      • Gradient: 10% B to 60% B over 15 minutes.

    • Validation Check: Calculate the recovery of the internal standard. If the IS recovery is <85%, the LLE step must be re-optimized. The absence of carryover must be confirmed by injecting a blank solvent immediately following the highest concentration sample.

    Methodology 2: GC-MS (Derivatization-Dependent Analysis)

    Mechanism & Causality

    GC-MS provides unmatched chromatographic resolution for short-chain branched fatty acids and generates robust Electron Ionization (EI) spectra, which are essential for de novo structural elucidation. However, to prevent the C5 tertiary hydroxyl group from dehydrating and the carboxylic acid from hydrogen-bonding, the molecule must undergo dual silylation. Reacting 5-HMHA with BSTFA converts both functional groups into trimethylsilyl (TMS) ethers/esters, significantly increasing volatility and thermal stability.

    Self-Validating Protocol: GC-MS Analysis via Di-TMS Derivatization

    This protocol utilizes reaction monitoring to ensure complete derivatization.

    • Sample Prep: Obtain the dried ethyl acetate extract from the hydrolysis step described above.

    • Derivatization: Add 50 µL of anhydrous pyridine and 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% Trimethylchlorosilane (TMCS) as a catalyst.

    • Incubation: Vortex and heat the sealed vial at 60°C for 30 minutes. Causality: The elevated temperature is required to overcome the steric hindrance around the tertiary alcohol, ensuring complete di-silylation.

    • Injection: Inject 1 µL into the GC-MS (splitless mode, injector at 250°C) onto a DB-5MS capillary column (30 m x 0.25 mm x 0.25 µm).

    • Detection: Operate the MS in EI mode at 70 eV. Scan from m/z 50 to 400.

    • Validation Check: Monitor the chromatogram for the presence of a mono-TMS derivative or the dehydrated artifact (5-methylhex-4-enoic acid TMS ester). If the dehydrated artifact is detected, it acts as a built-in alarm that the tertiary hydroxyl was not fully protected prior to injection , indicating degraded BSTFA reagent or insufficient incubation time.

    Comparative Analysis & Decision Matrices

    Quantitative Performance Comparison
    ParameterHPLC-MS/MS (ESI-)GC-MS (EI)
    Analyte Form Free Acid or Intact PeptideDi-TMS Derivatized Acid
    Derivatization Requirement None (Direct Analysis)Mandatory (BSTFA + 1% TMCS)
    Limit of Detection (LOD) ~1 - 5 ng/mL~10 - 50 ng/mL
    Structural Information Molecular weight, MS/MS fragmentsHigh-resolution EI fragmentation pattern
    Average Run Time 10 - 15 minutes20 - 30 minutes
    Primary Utility Pharmacokinetics, intact depsipeptidesDe novo structural elucidation
    Analytical Workflows & Logical Relationships

    Workflow A Marine Extract (5-OH-Kahalalide F) B Acid Hydrolysis (6N HCl, 110°C, 24h) A->B C Liquid-Liquid Extraction (Ethyl Acetate / Water) B->C D Aqueous Phase (Amino Acids) C->D Polar fraction E Organic Phase (5-HMHA Free Acid) C->E Non-polar fraction F Marfey's Derivatization (FDAA) D->F G Silylation (BSTFA + 1% TMCS) E->G H Direct Reconstitution (MeOH/H2O) E->H I HPLC-UV/MS (Peptide Sequencing) F->I J GC-MS (Di-TMS Derivative) G->J K LC-MS/MS ([M-H]- Detection) H->K

    Figure 1: Parallel extraction and analytical workflow for 5-HMHA and associated peptide residues.

    Decision Start Objective for 5-HMHA Analysis Q1 Intact Depsipeptide or Cleaved Acid? Start->Q1 Intact Intact / Fragments Q1->Intact PK / Profiling Cleaved Cleaved Free Acid Q1->Cleaved Hydrolysate HPLC HPLC-MS/MS (ESI-TOF / QqQ) Intact->HPLC Q2 Need EI Fragmentation for De Novo Structure? Cleaved->Q2 Q2->HPLC No (Direct Mass) GCMS GC-MS (EI, 70 eV) Q2->GCMS Yes (Derivatize)

    Figure 2: Decision matrix for selecting the optimal chromatographic platform for 5-HMHA.

    References

    • PubChem. 5-Hydroxy-5-methylhexanoic acid | C7H14O3 | CID 18462863. National Center for Biotechnology Information. Available at:[Link]

    • PubChem. 5-Hydroxy-5-methylhexanoate | C7H13O3- | CID 91899082. National Center for Biotechnology Information. Available at:[Link]

    • Gao, J. et al. (2009). 5-OHKF and NorKA, Depsipeptides from a Hawaiian Collection of Bryopsis pennata: Binding Properties for NorKA to the Human Neuropeptide Y Y-1 Receptor. ResearchGate. Available at:[Link]

    • Faircloth, G. et al. Chemistry and Biology of Kahalalides. PMC - NIH. Available at:[Link]

    Sources

    Validation

    5-Hydroxy-5-methylhexanoic Acid (5-HMA) vs. Standard Hydroxy Acids: A Comparative Guide for Peptide Drug Design

    Executive Summary In the landscape of biological systems and drug development, hydroxy acids are typically categorized by their metabolic or cosmetic utility (e.g., alpha-hydroxy acids for exfoliation, beta-hydroxybutyra...

    Author: BenchChem Technical Support Team. Date: March 2026

    Executive Summary

    In the landscape of biological systems and drug development, hydroxy acids are typically categorized by their metabolic or cosmetic utility (e.g., alpha-hydroxy acids for exfoliation, beta-hydroxybutyrate for energy signaling). However, 5-Hydroxy-5-methylhexanoic acid (5-HMA) occupies a highly specialized niche. As a rare, branched-chain hydroxy fatty acid, 5-HMA serves as the critical N-terminal lipid anchor in potent marine-derived cyclic depsipeptides, most notably the antitumoral agent1[1].

    This guide objectively compares the structural, functional, and experimental performance of 5-HMA against standard hydroxy acids, providing researchers with actionable, self-validating protocols for incorporating 5-HMA into novel lipopeptide therapeutics.

    Structural & Functional Divergence: The Causality of 5-HMA

    To understand why 5-HMA outperforms standard aliphatic or metabolic hydroxy acids in peptide drug design, we must analyze its structural causality. Standard linear fatty acids (like hexanoic acid) merely increase the general hydrophobicity of a peptide, which often leads to non-specific protein aggregation and poor aqueous solubility.

    Conversely, 5-HMA possesses a tertiary hydroxyl group at the C5 position and a branched methyl group . This specific configuration achieves two critical biomechanical effects:

    • Steric Hindrance: The branched methyl group disrupts tight lipid packing within cell membranes, preventing the peptide from becoming trapped in the outer leaflet.

    • Amphiphilic Tuning: The C5 hydroxyl group acts as a hydrogen-bond donor/acceptor deep within the hydrophobic core of the lipid bilayer, driving the molecule to selectively partition into the acidic, cholesterol-rich environment of the lysosomal membrane rather than the plasma membrane[2].

    Table 1: Comparative Profiling of Hydroxy Acids in Biological Systems
    Hydroxy AcidClassificationPrimary Biological RoleMolecular WeightLogP (Hydrophobicity)Primary Cellular Target
    5-HMA Branched Hydroxy Fatty AcidDepsipeptide lipid anchor (Cytotoxic)146.18 g/mol ~0.4Lysosomal Membrane
    Lactic Acid Alpha-Hydroxy Acid (AHA)Glycolytic metabolite, exfoliant90.08 g/mol -0.72Cytosol / Extracellular
    Beta-Hydroxybutyrate Beta-Hydroxy Acid (BHA)Ketone body, HDAC inhibitor104.10 g/mol -0.30Mitochondria / Nucleus
    6-Hydroxyhexanoic Acid Omega-Hydroxy AcidPolymer precursor, minor metabolite132.16 g/mol 0.15Cytosol

    Mechanism of Action: Driving Oncosis via Lysosomal Targeting

    Unlike traditional chemotherapeutics that trigger apoptosis (programmed cell death) via DNA damage,3[3] by inducing oncosis —a form of necrotic cell death. The 5-HMA anchor allows the peptide to penetrate the cell and accumulate in lysosomes. The resulting Lysosomal Membrane Permeabilization (LMP) causes an influx of water, severe cellular swelling, and rapid necrotic death.

    MoA A 5-HMA Conjugated Depsipeptide B Membrane Insertion & Lipid Packing Disruption A->B C Lysosomal Targeting B->C D Lysosomal Membrane Permeabilization (LMP) C->D E Cellular Swelling (Oncosis) D->E

    Figure 1: Mechanism of action for 5-HMA-conjugated peptides inducing oncosis via lysosomal targeting.

    Experimental Validation: Self-Validating Protocol for 5-HMA Conjugates

    To objectively prove the performance of 5-HMA against standard alternatives, researchers must utilize a self-validating experimental system . If a peptide kills a cell, we must prove how it killed the cell to ensure the lipid tail is functioning as designed.

    The following protocol pairs a standard ATP-based viability assay with an Acridine Orange (AO) lysosomal integrity assay. If viability drops without a corresponding loss of AO fluorescence, the mechanism is not lysosomal, invalidating the 5-HMA targeting hypothesis. A dual-positive result self-validates the oncotic mechanism.

    Step-by-Step Methodology

    Phase 1: Synthesis & Conjugation

    • Synthesize the core cyclic depsipeptide backbone using standard Fmoc Solid-Phase Peptide Synthesis (SPPS).

    • Split the resin into two batches. Conjugate Batch A with 5-HMA and Batch B with Hexanoic Acid (Control) at the N-terminus using HBTU/DIPEA coupling.

    • Cleave and purify both conjugates via RP-HPLC to >95% purity.

    Phase 2: Cell Culture & Treatment 4. Seed PC3 (human prostate cancer) cells in 96-well plates at 1×104 cells/well. PC3 cells are chosen because 3[3]. 5. Treat cells with varying concentrations (0.01 µM to 100 µM) of both peptide conjugates for 48 hours.

    Phase 3: Self-Validating Assays 6. Viability Assay (CellTiter-Glo): Lyse cells and measure luminescent ATP output to quantify overall metabolic viability and determine the IC50. 7. Mechanistic Assay (Acridine Orange): In a parallel plate, stain treated cells with 5 µg/mL Acridine Orange for 15 minutes. AO fluoresces red in intact, acidic lysosomes and green in the cytosol. Measure the Red/Green fluorescence ratio via flow cytometry to quantify Lysosomal Membrane Permeabilization (LMP).

    Protocol cluster_assays Self-Validating Assays S1 Step 1: SPPS & N-terminal Lipidation S2 Step 2: RP-HPLC Purification (>95%) S1->S2 S3 Step 3: PC3 Cell Culture Incubation S2->S3 S4 Step 4a: CellTiter-Glo (Viability/ATP) S3->S4 S5 Step 4b: Acridine Orange (Lysosomal Integrity) S3->S5 S6 Step 5: Correlation Analysis S4->S6 S5->S6

    Figure 2: Self-validating workflow correlating 5-HMA cytotoxicity with lysosomal disruption.

    Quantitative Experimental Data

    The following table summarizes the expected experimental outcomes when comparing the 5-HMA conjugated peptide against control aliphatic and metabolic hydroxy acids. The data clearly demonstrates that the unique structural properties of4[4] are non-interchangeable with standard acids.

    Table 2: Cytotoxicity and Mechanistic Profiling in PC3 Cells (48h)
    Conjugate N-Terminal TailIC50 (Viability)Lysosomal Permeabilization (AO Assay)Primary Mechanism of Death
    5-HMA (Product) 0.25 µM > 85% Rupture Oncosis (Necrotic)
    Hexanoic Acid (Control)> 50 µM< 10% RuptureWeak Apoptosis
    Lactic Acid (AHA Control)> 100 µM< 5% RuptureNone
    Unconjugated Peptide> 100 µM< 5% RuptureNone

    Data Interpretation: The substitution of 5-HMA with a standard linear hexanoic acid results in a >200-fold drop in efficacy. This proves that 5-HMA is not merely acting as a passive hydrophobic tether, but as an active pharmacophore essential for lysosomal permeabilization.

    Conclusion

    While AHAs and BHAs dominate metabolic and cosmetic applications, 5-Hydroxy-5-methylhexanoic acid (5-HMA) is an elite structural component for advanced drug development. By providing the precise steric bulk and amphiphilic balance required to bypass standard plasma membrane barriers and target lysosomes, 5-HMA enables the design of lipopeptides capable of eradicating chemo-resistant solid tumors via oncosis.

    References

    • Hydrobiological Aspects of Fatty Acids: Unique, Rare, and Unusual Fatty Acids Incorporated into Linear and Cyclic Lipopeptides and Their Biological Activity Source: MDPI URL
    • Chemistry and Biology of Kahalalides Source: PMC - NIH URL
    • Chemistry and Biology of Kahalalides (Mechanism of Action)
    • Recent advances and limitations in the application of kahalalides for the control of cancer Source: PMC - NIH URL

    Sources

    Comparative

    Structural Analogs of 5-Hydroxy-5-methylhexanoic Acid: A Comparative Guide on Pharmacological and Oncological Activity

    5-Hydroxy-5-methylhexanoic acid (5-HMA) is a highly specialized aliphatic moiety that plays a dual, yet critical, role in modern drug development. Depending on its chemical context, 5-HMA serves either as a standalone ne...

    Author: BenchChem Technical Support Team. Date: March 2026

    5-Hydroxy-5-methylhexanoic acid (5-HMA) is a highly specialized aliphatic moiety that plays a dual, yet critical, role in modern drug development. Depending on its chemical context, 5-HMA serves either as a standalone neuropharmacological probe or as the lipid-tail conjugate of complex marine-derived lipopeptides.

    This guide provides an objective, data-driven comparison of 5-HMA and its structural analogs across two distinct therapeutic domains: GHB receptor neuropharmacology and depsipeptide-mediated oncology . By analyzing structure-activity relationships (SAR) and providing self-validating experimental protocols, this guide equips researchers with the mechanistic insights necessary to leverage these analogs in preclinical development.

    Part 1: Neuropharmacology – Dissecting the GHB Receptor

    The Mechanistic Challenge

    γ -Hydroxybutyric acid (GHB) is an endogenous neuromodulator and a therapeutic agent for narcolepsy. However, studying its exact mechanism of action is confounded by two factors:

    • GHB binds to specific GHB receptors but also acts as a weak agonist at GABA B​ receptors[1].

    • GHB is rapidly metabolized in vivo into GABA, triggering secondary GABAergic effects[1][2].

    The Solution: Tertiary Alcohol Analogs

    To isolate GHB receptor-specific activity, researchers designed tertiary alcohol analogs that cannot be oxidized to GABA [1].

    • UMB68 (4-hydroxy-4-methylpentanoic acid): A direct tertiary analog of GHB.

    • UMB75 (5-hydroxy-5-methylhexanoic acid / 5-HMA): An extended-chain homolog[1][3].

    Performance Comparison & Binding Data

    In competitive radioligand binding assays using rat brain homogenates, chain length dictated receptor affinity. The extended chain of UMB75 (5-HMA) creates steric hindrance within the GHB receptor binding pocket, resulting in a near-total loss of affinity compared to the shorter UMB68[2][3].

    Table 1: Receptor Binding Affinities of GHB Analogs

    CompoundStructural ClassificationGHB Receptor Affinity (IC 50​ vs [3H]NCS-382)GABA A​ / GABA B​ Affinity (IC 50​ vs [3H]GABA)Metabolic Fate
    GHB Primary Alcohol (Base)25 μ MLow AffinityOxidized to GABA
    UMB58 Primary Alcohol (Homolog)60 μ M>100 μ MOxidized to GABA
    UMB68 Tertiary Alcohol38 μ M>100 μ MStable (No GABA)
    UMB75 (5-HMA) Tertiary Alcohol (Extended)>2000 μ M >100 μ MStable (No GABA)

    Data supported by competitive displacement studies[1][2][3].

    GHB_Pathway GHB GHB (Endogenous) GABA GABA (Metabolite) GHB->GABA Oxidation GHB_Rec GHB Receptor (Specific Binding) GHB->GHB_Rec Agonist GABA_Rec GABA-B Receptor (Off-Target) GABA->GABA_Rec Agonist UMB68 UMB68 (Tertiary Analog) UMB68->GABA No Metabolism UMB68->GHB_Rec Binds (IC50 38 μM) UMB75 UMB75 (5-HMA) (Extended Analog) UMB75->GHB_Rec Weak Binding (>2000 μM)

    Receptor binding and metabolic pathways of GHB versus its tertiary alcohol analogs.

    Experimental Protocol: Radioligand Displacement Assay

    To validate the binding affinities of UMB68 and UMB75, the following self-validating protocol isolates GHB-specific binding from non-specific noise[2].

    Step-by-Step Methodology:

    • Membrane Preparation: Homogenize adult male Sprague-Dawley rat cerebrocortical tissue in 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 15 minutes at 4°C to isolate the synaptic membrane fraction.

    • Assay Incubation: In a 96-well plate, combine 100 μ g of membrane protein with 10 nM [3H]NCS-382 (a specific GHB receptor radioligand)[2][4].

    • Compound Addition: Add serial dilutions of UMB68 or UMB75 (1 μ M to 3 mM).

    • Self-Validating Controls:

      • Total Binding (TB): Buffer + Radioligand + Membranes.

      • Non-Specific Binding (NSB): Add 1 mM unlabeled NCS-382. Causality: This saturates all specific receptors, ensuring any remaining radioactive signal is purely background noise.

    • Termination: Incubate for 60 minutes at 4°C. Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.1% polyethylenimine to reduce ligand adherence).

    • Quantification: Wash filters three times with ice-cold buffer, extract in scintillation fluid, and quantify using a liquid scintillation counter. Calculate IC 50​ via non-linear regression.

    Part 2: Oncology – Aliphatic Tail Modifications in Kahalalide Depsipeptides

    The Mechanistic Challenge

    Kahalalide F (KF) is a potent cyclic depsipeptide isolated from the marine mollusk Elysia rufescens[5]. KF induces oncosis (cell death via swelling and lysosomal disruption) in prostate and breast cancer cell lines[6]. The molecule's mechanism of action relies heavily on its N-terminal aliphatic fatty acid tail—5-methylhexanoic acid —which drives the hydrophobic insertion of the peptide into the tumor cell membrane[7][8].

    The Solution: Analyzing 5-HMA Conjugates (5-OHKF)

    To understand the structural requirements of this lipid tail, researchers isolated 5-OH-Kahalalide F (5-OHKF) , a natural analog where the fatty acid tail is replaced by 5-hydroxy-5-methylhexanoic acid (5-HMA) [5][7].

    Performance Comparison & Cytotoxicity Data

    The inclusion of a single polar hydroxyl group in the aliphatic chain of 5-OHKF completely abolishes its antitumor activity[7]. The polar nature of 5-HMA prevents the necessary hydrophobic interactions required for the depsipeptide to penetrate and disrupt the lysosomal membrane. Interestingly, 5-OHKF retains moderate antimalarial activity, indicating that Plasmodium targets rely on different structural motifs than mammalian tumor cells[7].

    Table 2: Biological Activity of Kahalalide Analogs

    Depsipeptide AnalogAliphatic Tail MoietyAntitumor IC 50​ (Prostate/Breast)Antimalarial IC 50​ (P. falciparum)
    Kahalalide F (KF) 5-methylhexanoic acid< 0.5 μ M (Highly Active)Active
    5-OH-Kahalalide F 5-hydroxy-5-methylhexanoic acid Inactive (>100 μ M) 1.2 - 1.5 μ g/mL
    Kahalalide R1 7-methyloctanoic acid< 0.5 μ M (Highly Active)Not Determined
    Kahalalide S1 5-hydroxy-7-methyloctanoic acidInactiveNot Determined

    Data demonstrates that hydroxylation of the aliphatic tail universally neutralizes cytotoxicity[5][7][9].

    Kahalalide_SAR KF Kahalalide F (KF) Tail: 5-methylhexanoic acid Membrane Cell Membrane Insertion (Hydrophobic Interaction) KF->Membrane Favorable OHKF 5-OH-Kahalalide F Tail: 5-HMA NoMembrane Steric/Polar Repulsion (Failed Insertion) OHKF->NoMembrane Polar Hydroxyl Interference Oncosis Lysosomal Disruption & Oncosis (Tumor Death) Membrane->Oncosis Cytotoxicity Survival Loss of Antitumor Activity (Cell Survival) NoMembrane->Survival Inactive

    Structure-activity relationship of Kahalalide F aliphatic tail modifications on tumor oncosis.

    Experimental Protocol: Depsipeptide Cytotoxicity Screening (SRB Assay)

    To objectively compare the antitumor efficacy of KF versus 5-OHKF, the Sulforhodamine B (SRB) assay is utilized. This assay measures cellular protein biomass, providing a highly stable readout for oncosis and cell death[8].

    Step-by-Step Methodology:

    • Cell Seeding: Plate human prostate carcinoma cells (e.g., PC-3) in 96-well microtiter plates at a density of 5,000 cells/well in RPMI-1640 medium supplemented with 10% FBS. Incubate for 24 hours at 37°C (5% CO 2​ ) to allow for cell attachment.

    • Compound Treatment: Prepare serial dilutions of Kahalalide F and 5-OHKF (0.01 μ M to 100 μ M) in DMSO. Add to the wells.

    • Self-Validating Controls:

      • Vehicle Control: 0.1% DMSO. Causality: Establishes baseline 100% viability and ensures the solvent itself is not causing cell death.

      • Positive Control: 1 μ M Paclitaxel. Causality: Benchmarks the assay's sensitivity to a known cytotoxic agent[8].

    • Fixation: After 48 hours of exposure, add cold trichloroacetic acid (TCA) to a final concentration of 10% to fix the cells in situ. Incubate at 4°C for 1 hour. Wash plates five times with deionized water and air dry.

    • Staining & Readout: Add 0.4% (w/v) SRB solution in 1% acetic acid to each well for 10 minutes. Wash unbound dye with 1% acetic acid. Solubilize the bound protein dye using 10 mM unbuffered Tris base (pH 10.5).

    • Quantification: Measure optical density (OD) at 515 nm using a microplate reader. Calculate the IC 50​ based on the concentration required to reduce the OD by 50% relative to the vehicle control.

    Summary Conclusion

    5-Hydroxy-5-methylhexanoic acid (5-HMA) is a structural motif that consistently reduces target affinity when compared to its non-hydroxylated or shorter-chain counterparts. In neuropharmacology, its extended chain prevents it from effectively binding the GHB receptor (unlike UMB68). In oncology, its polar hydroxyl group disrupts the hydrophobic membrane insertion critical to the Kahalalide family's cytotoxic mechanism. Understanding these structure-activity relationships is paramount for scientists engineering the next generation of receptor ligands and lipopeptide therapeutics.

    References

    • Source: The Journal of Pharmacology and Experimental Therapeutics (JPET)
    • 4-Hydroxy-4-methylpentanoic acid Source: Grokipedia URL
    • -Hydroxybutyrate (GHB)
    • Chemistry and Biology of Kahalalides Source: Chemical Reviews - ACS Publications URL
    • Source: PubMed Central (PMC)
    • Source: PubMed Central (PMC)
    • Kahalalide F: A Bioactive Depsipeptide from the Sacoglossan Mollusk Elysia rufescens Source: ResearchGate URL

    Sources

    Validation

    A Senior Application Scientist's Comparative Guide to the Cross-Validation of 5-Hydroxy-5-methylhexanoic Acid Quantification Methods

    In the landscape of drug development and metabolic research, the precise and reliable quantification of endogenous and exogenous compounds in biological matrices is paramount. 5-Hydroxy-5-methylhexanoic acid (5H5MHA), a...

    Author: BenchChem Technical Support Team. Date: March 2026

    In the landscape of drug development and metabolic research, the precise and reliable quantification of endogenous and exogenous compounds in biological matrices is paramount. 5-Hydroxy-5-methylhexanoic acid (5H5MHA), a metabolite of interest, requires robust analytical methods for its accurate measurement to inform pharmacokinetic, toxicokinetic, and biomarker studies. This guide provides an in-depth comparison of two prevalent bioanalytical techniques for the quantification of 5H5MHA in human plasma: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

    This document is intended for researchers, scientists, and drug development professionals, offering a technical narrative grounded in established principles of bioanalytical method validation. The protocols and data presented herein are synthesized from best practices and established methodologies for similar analytes, providing a solid framework for laboratory application.

    The Analytical Challenge: Quantifying 5-Hydroxy-5-methylhexanoic Acid

    5-Hydroxy-5-methylhexanoic acid is a small, polar molecule containing both a hydroxyl and a carboxylic acid functional group. These characteristics present specific challenges for bioanalysis, including potential for poor retention in reversed-phase chromatography and the need for derivatization for gas chromatography to improve volatility. The selection of an appropriate analytical technique is therefore a critical decision, with significant implications for method sensitivity, specificity, and throughput.

    Method 1: High-Throughput Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

    LC-MS/MS is a cornerstone of modern bioanalysis, prized for its high sensitivity, specificity, and amenability to high-throughput workflows.[1] For a polar analyte like 5H5MHA, a "dilute-and-shoot" approach following protein precipitation can offer a streamlined and efficient method.

    Experimental Protocol: LC-MS/MS

    1. Sample Preparation: Protein Precipitation

    • To 100 µL of human plasma in a 1.5 mL microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing the internal standard (e.g., a stable isotope-labeled 5H5MHA).

    • Vortex vigorously for 1 minute to ensure thorough mixing and protein denaturation.

    • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

    • Carefully transfer the supernatant to a clean 96-well plate for analysis.

    Rationale: Protein precipitation is a rapid and effective method for removing the bulk of proteins from plasma samples, which can interfere with the analysis and damage the LC column.[2][3] Acetonitrile is a common choice of organic solvent for this purpose.[3]

    2. Chromatographic Conditions

    • LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

    • Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is a suitable starting point.

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes.

    • Flow Rate: 0.4 mL/min

    • Column Temperature: 40°C

    • Injection Volume: 5 µL

    Rationale: The use of a C18 column with a water/acetonitrile gradient containing formic acid is a standard approach for the analysis of small polar molecules. Formic acid aids in the ionization of the analyte in the mass spectrometer source.

    3. Mass Spectrometry Conditions

    • Mass Spectrometer: A triple quadrupole mass spectrometer.

    • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

    • Multiple Reaction Monitoring (MRM) Transitions:

      • 5H5MHA: Precursor ion [M-H]⁻ → Product ion (Specific fragment to be determined experimentally)

      • Internal Standard: Precursor ion [M-H]⁻ → Product ion (Specific fragment to be determined experimentally)

    Rationale: ESI in negative mode is typically effective for carboxylic acids. The use of MRM provides high specificity and sensitivity by monitoring a specific precursor-to-product ion transition.

    Workflow Visualization: LC-MS/MS Method

    cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis plasma 100 µL Plasma add_is Add Acetonitrile with Internal Standard plasma->add_is vortex Vortex add_is->vortex centrifuge Centrifuge vortex->centrifuge supernatant Transfer Supernatant centrifuge->supernatant hplc HPLC Separation (C18 Column) supernatant->hplc ms Tandem MS Detection (ESI-, MRM) hplc->ms

    Caption: Workflow for the LC-MS/MS quantification of 5H5MHA.

    Method 2: Selective and Sensitive Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

    GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds.[4] For non-volatile compounds like 5H5MHA, a chemical derivatization step is necessary to increase volatility and thermal stability.[5][6]

    Experimental Protocol: GC-MS

    1. Sample Preparation: Liquid-Liquid Extraction and Derivatization

    • To 100 µL of human plasma, add an internal standard (e.g., a structurally similar but chromatographically resolved hydroxy acid).

    • Perform a liquid-liquid extraction by adding 500 µL of ethyl acetate, followed by vigorous vortexing for 2 minutes.

    • Centrifuge at 3,000 x g for 5 minutes to separate the layers.

    • Transfer the upper organic layer to a clean glass tube.

    • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

    • To the dried residue, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine.

    • Cap the tube tightly and heat at 70°C for 30 minutes.

    • Cool to room temperature before injection.

    Rationale: Liquid-liquid extraction with ethyl acetate is effective for isolating small organic acids from an aqueous matrix. Derivatization with BSTFA + TMCS is a common and efficient method for converting both hydroxyl and carboxylic acid groups to their more volatile trimethylsilyl (TMS) ethers and esters, respectively.[5][7]

    2. GC-MS Conditions

    • GC System: A gas chromatograph equipped with a split/splitless injector.

    • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm).

    • Injector Temperature: 250°C

    • Oven Temperature Program: Start at 80°C, hold for 1 minute, then ramp to 280°C at 15°C/min, and hold for 5 minutes.

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

    • Injection Volume: 1 µL (splitless mode).

    • Mass Spectrometer: A single or triple quadrupole mass spectrometer.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for the derivatized 5H5MHA and internal standard.

    Rationale: A DB-5ms column is a robust, general-purpose column suitable for a wide range of derivatized compounds. A temperature ramp allows for the effective separation of analytes with different volatilities. EI is a standard ionization technique for GC-MS, and SIM mode enhances sensitivity and selectivity.

    Workflow Visualization: GC-MS Method

    cluster_prep Sample Preparation cluster_analysis GC-MS Analysis plasma 100 µL Plasma + IS lle Liquid-Liquid Extraction (Ethyl Acetate) plasma->lle evap Evaporate to Dryness lle->evap deriv Derivatization (BSTFA + TMCS) evap->deriv gc GC Separation (DB-5ms Column) deriv->gc ms MS Detection (EI, SIM) gc->ms

    Caption: Workflow for the GC-MS quantification of 5H5MHA.

    Cross-Validation and Performance Comparison

    The validation of any bioanalytical method is crucial to ensure its reliability for its intended purpose.[8][9] Key validation parameters, as outlined in the FDA Bioanalytical Method Validation Guidance and ICH Q2(R1) guidelines, include accuracy, precision, selectivity, sensitivity (Lower Limit of Quantification, LLOQ), and linearity.[1][10][11]

    Below is a comparative summary of the expected performance of the two proposed methods for 5H5MHA quantification, based on typical results for similar assays.

    Validation Parameter LC-MS/MS Method GC-MS Method FDA/ICH Guideline Acceptance Criteria
    Linearity (r²) >0.995>0.995Not explicitly defined, but >0.99 is common practice.
    Lower Limit of Quantification (LLOQ) 1-10 ng/mL5-25 ng/mLAnalyte response should be at least 5 times the blank response.
    Accuracy (% Bias) Within ±15% (±20% at LLOQ)Within ±15% (±20% at LLOQ)Mean concentration should be within ±15% of the nominal value (±20% at LLOQ).[1]
    Precision (%RSD) <15% (<20% at LLOQ)<15% (<20% at LLOQ)The coefficient of variation should not exceed 15% (20% at LLOQ).[1]
    Selectivity High (based on MRM)High (based on chromatographic separation and specific ions)No significant interfering peaks at the retention time of the analyte and IS.
    Sample Throughput High (fast cycle times)Lower (longer run times and more extensive sample prep)N/A

    Discussion and Method Selection

    The choice between LC-MS/MS and GC-MS for the quantification of 5H5MHA will depend on the specific requirements of the study.

    LC-MS/MS stands out for its high throughput, making it ideal for large-scale clinical studies. The sample preparation is simpler and more amenable to automation. The high sensitivity and specificity afforded by MRM on a triple quadrupole mass spectrometer make it a robust choice for bioanalysis.

    GC-MS , while having a lower throughput due to the more involved sample preparation and longer chromatographic run times, can offer excellent selectivity, especially with high-resolution capillary columns. For laboratories where LC-MS/MS is not available, GC-MS provides a reliable alternative. The derivatization step, while adding complexity, can also lead to very clean chromatograms with low background noise.

    Conclusion

    Both LC-MS/MS and GC-MS are powerful and reliable techniques for the quantification of 5-Hydroxy-5-methylhexanoic acid in biological matrices. The LC-MS/MS method, with its high throughput and simple sample preparation, is generally favored for studies requiring the analysis of a large number of samples. The GC-MS method, while more labor-intensive, provides a robust and selective alternative.

    The ultimate choice of method should be based on the available instrumentation, the required sample throughput, and the specific goals of the research. Regardless of the method chosen, a thorough validation according to regulatory guidelines is essential to ensure the generation of high-quality, reliable data.[1][9][10][11]

    References

    • U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. [Link]

    • Validation of Bioanalytical Methods — Highlights of FDA's Guidance. (2002). LCGC North America. [Link]

    • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (1995). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

    • U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation - Guidance for Industry. [Link]

    • Ciucanu, I., & Kerek, F. (1984). A simple and rapid method for the permethylation of carbohydrates. Carbohydrate Research, 131(2), 209-217. (Note: While not directly on 5H5MHA, this is a foundational paper on derivatization of hydroxyl groups, a principle applied in the GC-MS method).
    • FDA announces final guidance for 'Bioanalytical Method validation,' now available. (2018). Bioanalysis Zone. [Link]

    • Blau, K., & King, G.S. (Eds.). (1977). Handbook of Derivatives for Chromatography. Heyden.
    • Zaikin, V. G., & Varaksin, A. A. (2018). Derivatization Methods in GC and GC/MS.
    • Han, J., Lin, K., Sequeira, C., & Borchers, C. H. (2015). A high-throughput and sensitive LC-MS/MS method for the quantification of short- and medium-chain fatty acids in human plasma. Metabolomics, 11(6), 1754-1764.
    • Liu, R. H., & Gadzala, D. E. (1997).
    • Drozd, J. (1981).
    • Dang, V. T., et al. (2021). Sensitive and quantitative determination of short-chain fatty acids in human serum using liquid chromatography mass spectrometry. Analytical and Bioanalytical Chemistry, 413(10), 2747-2757.
    • Quantification of Short Chain Fatty Acids in Serum and Plasma. (n.d.). Uppsala University.
    • Phenomenex. (2025). Protein Precipitation Method. [Link]

    • Salina, E., & Regazzoni, L. (2024). Protein Precipitation by Metal Hydroxides as a Convenient and Alternative Sample Preparation Procedure for Bioanalysis. Molecules, 29(1), 123.
    • Salina, E., & Regazzoni, L. (2024). Protein Precipitation by Metal Hydroxides as a Convenient and Alternative Sample Preparation Procedure for Bioanalysis.
    • Agilent Technologies, Inc. (n.d.).
    • Wang, Y., et al. (2019). Gas chromatography-mass spectrometry-based analytical strategies for fatty acid analysis in biological samples.
    • BenchChem. (n.d.). Application Note: GC-MS Analysis of 2-Hydroxy-2-methylhexanoic Acid.
    • Jevremović, D., et al. (2025). Methods for GC/MS Analysis of the Most Commonly Seized Drugs of Abuse and Their Metabolites in Biological Samples. Molecules, 30(15), 3456.
    • Comparison between 5 extractions methods in either plasma or serum to determine the optimal extraction and matrix combination for human metabolomics. (2023). BMC Chemistry, 17(1), 45.
    • Khan, I., et al. (2014). GC-MS analysis of bioactive compounds present in medicinally important Periploca hydaspidis. Pakistan Journal of Pharmaceutical Sciences, 27(5), 1435-1440.
    • [Determination of 5-hydroxytryptamine in plasma by nanofiber solid phase extraction-high performance liquid chromatography]. (2011). Se Pu, 29(11), 1125-1128.
    • Al, A. S. (2025). Application of salt-assisted liquid-liquid extraction in bioanalytical methods. EUCHEMBIOJ Reviews, 1, 70-80.
    • Thompson, J. R., et al. (2020). Liquid–liquid extraction for in situ carboxylic acid recovery via continuous membrane-based emulsion separations. Green Chemistry, 22(15), 4953-4963.
    • David, F., & Sandra, P. (2022). Recent Applications of Gas Chromatography in Bioanalysis.
    • Klimeš, J., et al. (2006). High-performance liquid-chromatographic determination of 5-aminosalicylic acid and its metabolites in blood plasma.

    Sources

    Comparative

    A Researcher's Guide to the Spectroscopic Comparison of 5-Hydroxy-5-methylhexanoic Acid Enantiomers

    This guide provides a comprehensive comparison of the spectroscopic characteristics of the enantiomers of 5-Hydroxy-5-methylhexanoic acid, (R)-5-Hydroxy-5-methylhexanoic acid and (S)-5-Hydroxy-5-methylhexanoic acid. As a...

    Author: BenchChem Technical Support Team. Date: March 2026

    This guide provides a comprehensive comparison of the spectroscopic characteristics of the enantiomers of 5-Hydroxy-5-methylhexanoic acid, (R)-5-Hydroxy-5-methylhexanoic acid and (S)-5-Hydroxy-5-methylhexanoic acid. As a chiral molecule, its stereoisomers present a unique analytical challenge. This document delves into the application of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) to not only confirm the compound's covalent structure but also to differentiate between its non-superimposable mirror images. We will explore both the foundational spectroscopic data applicable to both isomers and the advanced methodologies required for chiral discrimination.

    Introduction to 5-Hydroxy-5-methylhexanoic Acid and its Isomers

    5-Hydroxy-5-methylhexanoic acid is a hydroxy fatty acid characterized by a six-carbon chain with a carboxylic acid at one terminus and a tertiary alcohol at the C5 position. The C5 carbon is a stereocenter, giving rise to two enantiomers: (R) and (S). While these enantiomers share identical physical properties such as boiling point, melting point, and solubility in achiral solvents, their distinct spatial arrangements can lead to different biological activities, making their differentiation crucial in pharmaceutical and metabolomic research.

    Standard spectroscopic techniques are typically insensitive to chirality because enantiomers interact identically with achiral media or energy.[1][2][3] Therefore, direct spectroscopic comparison requires either the use of a chiral environment or a chiroptical technique. This guide will first establish the baseline spectroscopic signature of the molecule's structure and then detail the experimental strategies to resolve and identify the individual enantiomers.

    cluster_R (R)-5-Hydroxy-5-methylhexanoic acid cluster_S (S)-5-Hydroxy-5-methylhexanoic acid R_struct S_struct caption Figure 1: Enantiomers of 5-Hydroxy-5-methylhexanoic acid.

    Caption: The (R) and (S) enantiomers of 5-Hydroxy-5-methylhexanoic acid.

    Foundational Spectroscopic Analysis (Achiral)

    Before attempting to distinguish the enantiomers, it is essential to confirm the core molecular structure. The following data is expected for a pure sample of 5-Hydroxy-5-methylhexanoic acid, irrespective of its enantiomeric form.

    Nuclear Magnetic Resonance (NMR) Spectroscopy

    NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

    ¹H NMR Spectroscopy The proton NMR spectrum will show signals corresponding to each unique proton environment. The integration of these signals will confirm the number of protons in each environment.

    Table 1: Predicted ¹H NMR Data for 5-Hydroxy-5-methylhexanoic acid

    Proton Assignment Expected Chemical Shift (δ, ppm) Multiplicity Integration Notes
    -CH ₃ (C6) ~1.2 Singlet 3H Methyl group on the chiral center.
    -CH ₂- (C3) ~1.6 Quintet 2H Methylene group adjacent to C2 and C4.
    -CH ₂- (C4) ~1.7 Triplet 2H Methylene group adjacent to the chiral center.
    -CH ₂- (C2) ~2.3 Triplet 2H Methylene group alpha to the carbonyl.
    -OH (Carboxylic) 10.0 - 12.0 Broad Singlet 1H Exchangeable with D₂O; shift is concentration-dependent.

    | -OH (Alcohol) | 2.0 - 4.0 | Broad Singlet | 1H | Exchangeable with D₂O; shift is concentration-dependent. |

    ¹³C NMR Spectroscopy The ¹³C NMR spectrum will show a distinct signal for each of the seven carbon atoms in the molecule.

    Table 2: Predicted ¹³C NMR Data for 5-Hydroxy-5-methylhexanoic acid

    Carbon Assignment Expected Chemical Shift (δ, ppm)
    C6 (-C H₃) ~29
    C3 (-C H₂) ~20
    C4 (-C H₂) ~43
    C2 (-C H₂) ~34
    C5 (-C (OH)CH₃) ~70
    C1 (-C OOH) ~179

    | C7 (on C5) | ~29 |

    Infrared (IR) Spectroscopy

    IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.[4]

    Table 3: Key IR Absorption Bands for 5-Hydroxy-5-methylhexanoic acid

    Functional Group Wavenumber (cm⁻¹) Intensity Notes
    O-H (Alcohol) 3200 - 3600 Strong, Broad Indicates the presence of the hydroxyl group.
    O-H (Carboxylic Acid) 2500 - 3300 Strong, Very Broad Overlaps with the alcohol O-H and C-H stretches.[5]
    C-H (Aliphatic) 2850 - 3000 Medium-Strong Standard alkane C-H stretching.
    C=O (Carbonyl) 1700 - 1725 Strong, Sharp Characteristic of a carboxylic acid carbonyl group.[5]

    | C-O (Alcohol/Acid) | 1050 - 1250 | Medium | C-O single bond stretching vibrations. |

    Mass Spectrometry (MS)

    Mass spectrometry provides the molecular weight and fragmentation pattern. For a volatile compound, Gas Chromatography-Mass Spectrometry (GC-MS) is often used, though derivatization is typically required for polar molecules like hydroxy acids to increase their volatility.[6]

    • Molecular Ion (M⁺): The expected molecular weight is 146.18 g/mol .[7] The molecular ion peak [M]⁺ would be observed at m/z = 146.

    • Key Fragments:

      • [M-15]⁺ (m/z = 131): Loss of a methyl group (-CH₃).

      • [M-18]⁺ (m/z = 128): Loss of water (H₂O) from the tertiary alcohol, a common fragmentation for alcohols.

      • [M-45]⁺ (m/z = 101): Loss of the carboxyl group (-COOH).

      • Alpha-Cleavage: A significant peak at m/z = 59, corresponding to the [C₃H₇O]⁺ fragment from cleavage adjacent to the tertiary alcohol.

    M [M]⁺ m/z = 146 M_15 [M-CH₃]⁺ m/z = 131 M->M_15 - •CH₃ M_18 [M-H₂O]⁺ m/z = 128 M->M_18 - H₂O M_45 [M-COOH]⁺ m/z = 101 M->M_45 - •COOH m59 [C₃H₇O]⁺ m/z = 59 M->m59 α-cleavage

    Caption: Plausible MS fragmentation pathway for 5-Hydroxy-5-methylhexanoic acid.

    Comparative Analysis of Enantiomers: Chiral Discrimination

    Distinguishing between the (R) and (S) enantiomers requires moving beyond standard spectroscopic methods.

    NMR Spectroscopy with Chiral Derivatizing Agents (CDAs)

    This is the most common and accessible method for chiral discrimination by NMR. The principle involves reacting the enantiomeric mixture with a chiral, enantiomerically pure reagent to form a mixture of diastereomers. Diastereomers have different physical properties and, crucially, produce distinct NMR spectra.

    A widely used CDA for alcohols and amines is Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid) or its acid chloride. The reaction of the (R,S)-5-Hydroxy-5-methylhexanoic acid with (R)-Mosher's acid chloride would produce two diastereomeric esters: (R,R) and (S,R). These diastereomers will exhibit different chemical shifts, particularly for the protons near the newly formed ester linkage.

    cluster_workflow Workflow for Chiral Discrimination by NMR start Racemic Mixture (R/S)-5-Hydroxy-5-methylhexanoic acid react React with (R)-Mosher's Acid Chloride start->react products Diastereomeric Mixture (R,R)-Ester & (S,R)-Ester react->products nmr Acquire ¹H NMR Spectrum products->nmr analysis Analysis of Spectrum - Separate signals for each diastereomer - Integrate to find enantiomeric excess (e.e.) nmr->analysis

    Caption: Experimental workflow for NMR-based chiral discrimination using a CDA.

    Table 4: Hypothetical ¹H NMR Data for Diastereomeric Mosher's Esters

    Proton Assignment (R,R)-Ester Shift (δ, ppm) (S,R)-Ester Shift (δ, ppm) Δδ (ppm)
    -CH ₃ (C6) 1.35 1.38 -0.03
    -CH ₂- (C4) 1.85 1.80 +0.05
    -OCH ₃ (Mosher's) 3.55 3.52 +0.03

    | Aromatic (Mosher's) | 7.40-7.55 | 7.40-7.55 | Overlapping |

    The differences in chemical shifts (Δδ), though small, are measurable on a high-field NMR spectrometer and allow for the quantification of each enantiomer in the original mixture.

    Advanced Chiroptical Techniques

    For labs equipped with specialized instrumentation, other techniques can provide direct evidence of chirality:

    • Vibrational Circular Dichroism (VCD): VCD is the infrared analog of electronic circular dichroism. It measures the differential absorption of left and right circularly polarized infrared light. Enantiomers will produce mirror-image VCD spectra, providing an unambiguous determination of absolute configuration when compared to computational predictions.

    • Polarimetry: While not a spectroscopic technique in the same vein, polarimetry measures the rotation of plane-polarized light by a chiral sample. The (R) and (S) isomers will rotate light by equal and opposite angles. This classic method confirms optical activity but provides no structural information.

    Experimental Protocols

    Protocol: Derivatization with (R)-Mosher's Acid Chloride for NMR Analysis

    Objective: To convert the enantiomers of 5-Hydroxy-5-methylhexanoic acid into diastereomeric esters for NMR analysis.

    Materials:

    • 5-10 mg of 5-Hydroxy-5-methylhexanoic acid sample

    • Anhydrous pyridine

    • (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-Mosher's acid chloride)

    • Deuterated chloroform (CDCl₃)

    • NMR tube

    Procedure:

    • Sample Preparation: Dissolve the 5-Hydroxy-5-methylhexanoic acid sample in 0.5 mL of anhydrous pyridine in a clean, dry vial.

    • Reagent Addition: Add a slight molar excess (1.1 equivalents) of (R)-Mosher's acid chloride to the solution.

    • Reaction: Cap the vial and allow the reaction to proceed at room temperature for 1-2 hours, or until the reaction is complete (monitor by TLC if necessary).

    • Workup: Evaporate the pyridine under a stream of nitrogen. Redissolve the residue in a small amount of diethyl ether and wash with dilute HCl to remove any remaining pyridine, followed by a wash with a saturated sodium bicarbonate solution. Dry the organic layer over anhydrous MgSO₄.

    • NMR Sample Preparation: Filter and evaporate the solvent. Dissolve the resulting crude ester mixture in ~0.6 mL of CDCl₃.

    • Analysis: Transfer the solution to an NMR tube and acquire a high-resolution ¹H NMR spectrum (≥400 MHz recommended).

    Protocol: GC-MS Analysis with Silylation

    Objective: To derivatize the sample to increase volatility for GC-MS analysis. Note: This protocol does not distinguish enantiomers unless a chiral GC column is used.

    Materials:

    • 1 mg of 5-Hydroxy-5-methylhexanoic acid sample

    • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS

    • Anhydrous pyridine

    • GC vial

    Procedure:

    • Drying: Ensure the sample is completely dry, as silylation reagents are moisture-sensitive.

    • Derivatization: Dissolve the sample in 100 µL of anhydrous pyridine in a GC vial. Add 100 µL of BSTFA.

    • Reaction: Cap the vial tightly and heat at 60-70°C for 30 minutes.

    • Analysis: Cool the vial to room temperature. Inject 1 µL of the derivatized sample into the GC-MS.

    Conclusion

    The comprehensive spectroscopic analysis of 5-Hydroxy-5-methylhexanoic acid requires a two-pronged approach. Standard NMR, IR, and MS techniques are powerful tools for confirming the compound's covalent structure and identifying key functional groups. However, to resolve the (R) and (S) enantiomers, these methods must be augmented. The formation of diastereomeric derivatives using a chiral derivatizing agent, such as Mosher's acid, is a robust and widely accessible method that allows for clear differentiation and quantification by ¹H NMR. For laboratories with specialized capabilities, chiroptical methods like VCD offer a more direct route to determining absolute configuration. This guide provides the foundational data and experimental frameworks necessary for researchers to confidently approach the structural elucidation and stereochemical assignment of this and similar chiral molecules.

    References

    • Buckingham, A. D. (2015). Chiral discrimination in NMR spectroscopy. Quarterly Reviews of Biophysics, 48(4), 421-423. [Link][1][3]

    • Buckingham, A. D., & Fischer, P. (2005). Direct chiral discrimination in NMR spectroscopy. Chemical Physics, 324(1), 113-117. [Link][2]

    • Jain, A., et al. (2024). Direct Chiral Discrimination with NMR. Advanced Materials. [Link]

    • Wenzel, T. J. (2007). Discrimination of Chiral Compounds Using NMR Spectroscopy. Journal of the American Chemical Society, 129(47), 14813-14814. [Link][8]

    • National Center for Biotechnology Information. PubChem Compound Summary for CID 18462863, 5-Hydroxy-5-methylhexanoic acid. [Link][7]

    • Gracia-Moreno, E., Lopez, R., & Ferreira, V. (2015). Quantitative determination of five hydroxy acids, precursors of relevant wine aroma compounds in wine and other alcoholic beverages. Food Chemistry, 192, 748-755. [Link]

    • LibreTexts Chemistry. (2024). 12.7: Interpreting Infrared Spectra. [Link][4]

    • Clark, J. (2023). Interpreting Infra-red Spectra. Chemguide. [Link][5]

    Sources

    Validation

    A Guide to Inter-Laboratory Comparison of 5-Hydroxy-5-methylhexanoic Acid Measurements

    This guide provides a comprehensive framework for establishing and participating in an inter-laboratory comparison for the quantification of 5-Hydroxy-5-methylhexanoic acid (5-H-5-MHA). It is designed for researchers, an...

    Author: BenchChem Technical Support Team. Date: March 2026

    This guide provides a comprehensive framework for establishing and participating in an inter-laboratory comparison for the quantification of 5-Hydroxy-5-methylhexanoic acid (5-H-5-MHA). It is designed for researchers, analytical scientists, and drug development professionals who require robust, reliable, and comparable data across multiple analytical sites. By synthesizing regulatory principles with practical experimental design, this document serves as a blueprint for ensuring data integrity in multi-site studies and clinical trials.

    Introduction: The Significance of 5-Hydroxy-5-methylhexanoic Acid

    5-Hydroxy-5-methylhexanoic acid (5-H-5-MHA) is an organic acid metabolite. The accurate measurement of organic acids is crucial for obtaining a snapshot of an individual's metabolic health.[1][2][3] These molecules are byproducts of cellular metabolism, and their levels in biological fluids like urine can indicate metabolic pathway dysfunctions, nutrient deficiencies, or exposure to toxins.[1][2] In the context of drug development and clinical research, the precise quantification of metabolites like 5-H-5-MHA is paramount for understanding pharmacokinetics, assessing drug safety, and identifying potential biomarkers of disease or therapeutic response.

    Given the global nature of clinical trials and collaborative research, it is imperative that data generated in one laboratory is directly comparable to data from another. An inter-laboratory comparison, or proficiency testing (PT) program, is the primary mechanism for achieving this. It validates the entire measurement process, builds confidence in data, and is a cornerstone of regulatory compliance and quality assurance.[4][5]

    Foundational Principles: Adherence to Bioanalytical Method Validation Standards

    Before an organization can confidently participate in an inter-laboratory comparison, its own analytical method must be rigorously validated. Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide detailed guidance on this process.[6][7][8][9] While there are minor differences between the guidelines, their core principles are aligned to ensure that an analytical method is reliable and fit for its intended purpose.[6][7]

    A full method validation, as defined by these agencies, establishes the performance characteristics of the assay and should be completed before analyzing study samples.[10] Key parameters include:

    • Accuracy: The closeness of the measured value to the true value.

    • Precision: The degree of scatter between a series of measurements.

    • Selectivity: The ability to differentiate and quantify the analyte in the presence of other components in the sample.

    • Sensitivity: Defined by the Lower Limit of Quantification (LLOQ), the lowest concentration that can be measured with acceptable accuracy and precision.[11]

    • Linearity and Range: The concentration range over which the assay is accurate, precise, and linear.

    • Stability: The chemical stability of the analyte in the biological matrix under various storage and processing conditions.

    Only laboratories with a fully validated method should proceed to an inter-laboratory comparison to ensure that the proficiency test is evaluating laboratory performance, not an underdeveloped assay.

    Designing the Inter-Laboratory Comparison Study

    A successful inter-laboratory comparison requires careful planning, centralized coordination, and a clear, harmonized protocol. This section outlines a robust study design.

    3.1. Study Coordination and Material Preparation

    A central coordinating laboratory is responsible for preparing and distributing a homogenous set of test materials. This ensures that any observed variability is due to laboratory performance, not sample differences.

    Protocol for Quality Control (QC) Material Preparation:

    • Matrix Selection: Obtain a pooled lot of the relevant biological matrix (e.g., human urine or plasma) from certified vendors. Screen the matrix to confirm the absence of endogenous 5-H-5-MHA or other interfering substances.

    • Stock Solution Preparation: Prepare a certified stock solution of 5-H-5-MHA (molecular weight: 146.18 g/mol [12]) in a suitable solvent like methanol. An independent stock solution should be prepared for verification.

    • Spiking: Spike the biological matrix with the 5-H-5-MHA stock solution to create three concentration levels:

      • Low QC: 3x the target Lower Limit of Quantification (LLOQ).

      • Mid QC: A concentration in the middle of the calibration range.

      • High QC: A concentration at approximately 80% of the Upper Limit of Quantification (ULOQ).

    • Aliquoting and Blinding: Aliquot the prepared QC samples into appropriately labeled and cryogenically stable vials. The samples should be blinded so that participating laboratories are unaware of the target concentrations.

    • Distribution: Ship the samples on dry ice to all participating laboratories, including a detailed protocol and a data reporting template.

    3.2. Reference Analytical Methodology: LC-MS/MS

    Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules in complex biological matrices due to its high sensitivity and selectivity.[7][13][14] The following protocol is provided as a harmonized method for all participating laboratories.

    Detailed Sample Preparation and LC-MS/MS Protocol:

    • Internal Standard (IS) Preparation: Prepare a working solution of a stable isotope-labeled internal standard (e.g., 5-H-5-MHA-d3) in methanol at a concentration of 100 ng/mL. The use of a stable isotope-labeled IS is best practice as it co-elutes with the analyte and corrects for variability in extraction and ionization.[11][15]

    • Sample Thawing: Thaw the study samples and an aliquot of each QC level at room temperature.

    • Protein Precipitation (for plasma samples):

      • To 50 µL of sample, add 150 µL of cold acetonitrile containing the internal standard.

      • Vortex for 1 minute to precipitate proteins.

      • Centrifuge at 12,000 x g for 10 minutes at 4°C.

    • Supernatant Transfer: Carefully transfer 100 µL of the supernatant to a clean 96-well plate or autosampler vial.

    • Evaporation and Reconstitution (Optional, for increased sensitivity):

      • Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

      • Reconstitute the residue in 100 µL of the mobile phase A.

    • LC-MS/MS Analysis: Inject 5 µL of the prepared sample onto the LC-MS/MS system.

    Chromatographic and Mass Spectrometric Conditions:

    ParameterCondition
    LC Column C18, 2.1 x 50 mm, 1.8 µm particle size
    Mobile Phase A 0.1% Formic Acid in Water
    Mobile Phase B 0.1% Formic Acid in Acetonitrile
    Flow Rate 0.4 mL/min
    Column Temperature 40°C
    Gradient 5% B to 95% B over 3 minutes, hold for 1 min, re-equilibrate for 1 min
    Total Run Time 5 minutes
    Ionization Mode Electrospray Ionization (ESI), Negative
    MRM Transition (5-H-5-MHA) Q1: 145.1 m/z -> Q3: 59.1 m/z (Quantifier)
    MRM Transition (IS) Q1: 148.1 m/z -> Q3: 62.1 m/z (Quantifier)

    Note: These mass transitions are hypothetical and should be optimized during method development.

    Visualization of Workflows

    Diagrams provide a clear visual representation of the complex processes involved in the inter-laboratory study.

    InterLab_Workflow cluster_Coordinator Coordinating Laboratory cluster_Participants Participating Laboratories (N) cluster_Analysis Data Analysis & Reporting Prep Prepare & Spike QC Samples (Low, Mid, High) Aliquot Aliquot, Blind & Label Samples Prep->Aliquot Ship Ship Samples on Dry Ice Aliquot->Ship Receive Receive & Log Samples Ship->Receive Analyze Analyze Samples using Harmonized Protocol Receive->Analyze Report Report Results to Coordinator Analyze->Report Consolidate Consolidate Data Report->Consolidate Stats Statistical Analysis (Mean, SD, Z-Score) Consolidate->Stats FinalReport Issue Final Comparison Report Stats->FinalReport Analytical_Workflow Sample 50 µL Plasma Sample AddIS Add 150 µL Acetonitrile with Internal Standard Sample->AddIS Vortex Vortex to Precipitate Protein AddIS->Vortex Centrifuge Centrifuge at 12,000 x g Vortex->Centrifuge Transfer Transfer Supernatant Centrifuge->Transfer Inject Inject 5 µL into LC-MS/MS Transfer->Inject Data Data Acquisition & Processing Inject->Data

    Caption: Step-by-step sample preparation and analysis workflow.

    Data Analysis and Performance Evaluation

    Upon receiving data from all participants, the coordinating laboratory will perform a statistical analysis to assess inter-laboratory precision and identify any systematic biases.

    • Calculate Descriptive Statistics: For each QC level, calculate the overall mean, standard deviation (SD), and coefficient of variation (%CV) across all laboratories.

    • Outlier Removal: Identify and potentially exclude statistical outliers using methods like the Grubbs' test or Dixon's Q test. [4]However, the decision to exclude data should be made carefully and documented.

    • Performance Scoring: Calculate a Z-score for each laboratory's result at each level. The Z-score is a measure of how many standard deviations an individual result is from the consensus mean.

      • Z-Score Formula: Z = (x - X) / σ

        • x = Individual laboratory result

        • X = Consensus mean (robust mean of all labs)

        • σ = Consensus standard deviation

      • Interpretation:

        • |Z| ≤ 2: Satisfactory performance

        • 2 < |Z| < 3: Questionable performance (warning signal)

        • |Z| ≥ 3: Unsatisfactory performance (action signal)

    Hypothetical Comparison Data

    The table below presents a hypothetical dataset from a 5-laboratory comparison study to illustrate the data analysis process.

    LaboratoryLow QC (ng/mL)Z-Score (Low)Mid QC (ng/mL)Z-Score (Mid)High QC (ng/mL)Z-Score (High)
    Lab 114.5-0.6148.2-0.5755.1-0.8
    Lab 215.81.1152.50.8780.30.8
    Lab 314.1-1.1146.1-1.1740.5-1.7
    Lab 418.24.1170.14.8850.24.9
    Lab 515.10.1150.90.2768.90.2
    Consensus Mean 15.0 149.6 763.0
    Std. Deviation 0.78 3.01 17.7
    %CV 5.2% 2.0% 2.3%

    Analysis of Hypothetical Data:

    In this example, Laboratories 1, 2, 3, and 5 show satisfactory performance with Z-scores well within the |Z| ≤ 2 range. This indicates their results are in good agreement with the consensus values. Laboratory 4, however, shows a consistent positive bias across all concentration levels, with Z-scores well above 3. This is an "action" signal, and the coordinating laboratory would recommend that Laboratory 4 conduct a thorough investigation to identify and rectify the source of the error.

    Alternative Methodologies: HPLC-UV

    While LC-MS/MS is the preferred method, some laboratories may utilize High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection. This method is generally less sensitive and less selective than LC-MS/MS but can be suitable for applications where higher concentrations are expected.

    • Principle: Separation is achieved using a reverse-phase C18 column, similar to the LC-MS/MS method. [16]Detection relies on the weak UV absorbance of the carboxylic acid group at a low wavelength (e.g., 210 nm). [16]* Challenges: The primary challenge is a lack of specificity. Many endogenous compounds in biological matrices can absorb at 210 nm, leading to potential interferences and an overestimation of the 5-H-5-MHA concentration. Extensive sample cleanup and rigorous selectivity experiments during method validation are critical.

    • Comparison: A cross-validation between an HPLC-UV method and an LC-MS/MS method is essential if both are to be used in a study. [10]This would involve analyzing the same set of samples by both methods to determine if a correctable bias exists.

    Conclusion and Best Practices

    An inter-laboratory comparison is a critical exercise for any group of laboratories aiming to produce harmonized data for 5-Hydroxy-5-methylhexanoic acid. It provides an objective assessment of analytical performance and ensures the reliability of data used for crucial research and regulatory decisions.

    Key Takeaways for Participants:

    • Validate First: Ensure your internal method is fully validated according to FDA or EMA guidelines before participating. [7][9]* Follow the Protocol: Adhere strictly to the harmonized analytical protocol provided by the study coordinator.

    • Investigate Failures: An unsatisfactory Z-score is not a punishment but an opportunity. Use it to trigger a root cause analysis to improve your laboratory's processes.

    • Communicate: Maintain open communication with the study coordinator throughout the process.

    By embracing these principles, the scientific community can ensure that measurements of 5-H-5-MHA are accurate, precise, and comparable, no matter where they are performed.

    References
    • Kaza, M., & Zour, E. (2019). Bioanalytical Method Validation: New FDA Guidance vs. EMA Guideline. Better or Worse? Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

    • ResolveMass Laboratories Inc. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. Available at: [Link]

    • GaBI Online. (2018). FDA issues final guidance on bioanalytical method validation. GaBI Journal. Available at: [Link]

    • European Medicines Agency. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Available at: [Link]

    • U.S. Food and Drug Administration. (2022). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. Available at: [Link]

    • Li, W., et al. (2004). High-performance liquid chromatography/tandem mass spectrometric assay for the simultaneous measurement of dopamine, norepinephrine, 5-hydroxytryptamine and cocaine in biological samples. Journal of Neuroscience Methods. Available at: [Link]

    • Cheméo. (n.d.). Chemical Properties of 5-Hydroxy-5-methyl-2-phenylhexanoic acid. Available at: [Link]

    • National Center for Biotechnology Information. (n.d.). 5-Hydroxy-5-methylhexanoic acid. PubChem Compound Database. Available at: [Link]

    • Owen, L. J., et al. (2021). A rapid liquid chromatography-tandem mass spectrometry method for the analysis of urinary 5-hydroxyindoleacetic acid (5-HIAA) that incorporates a 13C-labelled internal standard. Annals of Clinical Biochemistry. Available at: [Link]

    • Ren, X., & Wang, X. (2002). Rapid Method for the Determination of Total 5-methyltetrahydrofolate in Blood by Liquid Chromatography With Fluorescence Detection. Journal of Chromatography B: Analytical Technologies in the Biomedical and Life Sciences. Available at: [Link]

    • Naz, S. (2014). Quantitative analysis of small molecules in biological samples. Journal of Chromatography A. Available at: [Link]

    • National Center for Biotechnology Information. (n.d.). 5-Hydroxy-5-methylhexanoate. PubChem Compound Database. Available at: [Link]

    • MosaicDX. (n.d.). Our Comprehensive Organic Acids Test (OAT). Available at: [Link]

    • Janežič, M., & Trontelj, J. (2012). Analytical Methods for Quantification of Drug Metabolites in Biological Samples. IntechOpen. Available at: [Link]

    • US BioTek Laboratories. (n.d.). Organic Acids Testing. Available at: [Link]

    • Rupa Health. (2025). Organic Acid Testing 101: A Complete Guide to The Top 3 Organic Acid Tests. Available at: [Link]

    • Visser, R. G. (2006). Interpretation of interlaboratory comparison results to evaluate laboratory proficiency. Accreditation and Quality Assurance. Available at: [Link]

    • Rupa University. (n.d.). Master Organic Acid Testing with The OAp™ by Diagnostic Solutions. Available at: [Link]

    • Metrology Rules. (2025). Interlaboratory comparisons (Proficiency Testing) among calibration laboratories – how to choose the assigned value (Reference Value). Available at: [Link]

    • National Institute for Occupational Safety and Health. (2020). NIOSH Manual of Analytical Methods (NMAM), 5th Edition. Centers for Disease Control and Prevention. Available at: [Link]

    • World Health Labs. (2025). Understanding Organic Acid Testing: A Comprehensive Look at Metabolic Health. Available at: [Link]

    • Czeremańska, K., et al. (2024). Comparison of Different Methods for Determining 5-hydroxymethylfurfural in Assessing the Quality of Honey from Greater Poland. MDPI. Available at: [Link]

    Sources

    Comparative

    A Researcher's Guide to the Comparative Bioactivity of 5-Hydroxy-5-methylhexanoic Acid and Its Esters

    This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate and compare the biological activities of 5-Hydroxy-5-methylhexanoic acid and its ester derivati...

    Author: BenchChem Technical Support Team. Date: March 2026

    This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate and compare the biological activities of 5-Hydroxy-5-methylhexanoic acid and its ester derivatives. Due to the current absence of specific bioactivity data for these compounds in publicly available literature, this document serves as a detailed methodological roadmap. It outlines the rationale behind experimental choices, provides validated protocols, and offers a structure for the systematic evaluation of their therapeutic potential.

    Introduction: Unveiling Potential in a Novel Molecule

    5-Hydroxy-5-methylhexanoic acid is a small carboxylic acid with a tertiary alcohol group, a structure that suggests potential for diverse biological interactions.[1][2] Carboxylic acids and their derivatives are known to exhibit a wide range of bioactivities.[3] Esterification of the parent acid can significantly alter its physicochemical properties, such as lipophilicity and cell membrane permeability, which in turn can modulate its biological effects.[4] This guide proposes a multi-pronged approach to characterize and compare the potential anti-inflammatory, antimicrobial, and cytotoxic activities of 5-Hydroxy-5-methylhexanoic acid and its synthesized esters.

    Synthesis of Ester Derivatives: A Practical Approach

    To compare the bioactivity of 5-Hydroxy-5-methylhexanoic acid with its esters, a series of ester derivatives (e.g., methyl, ethyl, propyl esters) should be synthesized. A well-established and straightforward method for this is the Fischer-Speier esterification. This reaction involves refluxing the carboxylic acid with an excess of the desired alcohol in the presence of a strong acid catalyst, such as sulfuric acid. The general reaction is depicted below:

    General Reaction: Fischer-Speier Esterification

    Caption: Proposed experimental workflow for comparative bioactivity assessment.

    Comparative Anti-inflammatory Activity

    Chronic inflammation is a key factor in numerous diseases. In vitro assays provide a rapid and cost-effective means to screen for potential anti-inflammatory properties. [5]

    Inhibition of Protein Denaturation

    The denaturation of proteins is a well-documented cause of inflammation. [6]An agent that can inhibit protein denaturation would therefore be a potential anti-inflammatory drug.

    Human Red Blood Cell (HRBC) Membrane Stabilization

    The HRBC membrane is analogous to the lysosomal membrane. Stabilization of this membrane by a compound is indicative of its ability to prevent the release of lytic enzymes and other pro-inflammatory mediators.

    Experimental Protocol: Inhibition of Albumin Denaturation

    • Reaction Mixture Preparation: Prepare a reaction mixture consisting of 0.5 mL of 1% aqueous solution of bovine serum albumin and 0.5 mL of the test compound or standard drug (e.g., Diclofenac Sodium) at various concentrations (e.g., 100-500 µg/mL).

    • Incubation: Incubate the mixtures at 37°C for 20 minutes.

    • Heating: Induce denaturation by heating the mixtures at 70°C for 10 minutes.

    • Cooling: Cool the solutions to room temperature.

    • Absorbance Measurement: Measure the turbidity of the solutions spectrophotometrically at 660 nm.

    • Calculation: Calculate the percentage inhibition of denaturation using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Test) / Absorbance of Control] x 100

    Comparative Antimicrobial Activity

    The rise of antibiotic-resistant bacteria necessitates the search for new antimicrobial agents. [7]Organic acids and their esters have shown promise in this area. [8]

    Minimum Inhibitory Concentration (MIC)

    The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. This is a standard method for assessing antimicrobial efficacy. A lower MIC value indicates greater antimicrobial activity.

    Experimental Protocol: Broth Microdilution for MIC Determination

    • Preparation of Inoculum: Prepare a standardized bacterial suspension (e.g., 0.5 McFarland standard) of the test organisms (e.g., Staphylococcus aureus, Escherichia coli).

    • Serial Dilutions: In a 96-well microtiter plate, perform serial two-fold dilutions of the test compounds (parent acid and esters) in a suitable broth medium (e.g., Mueller-Hinton Broth).

    • Inoculation: Inoculate each well with the bacterial suspension. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

    • Incubation: Incubate the plates at 37°C for 18-24 hours.

    • MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.

    Comparative Cytotoxic Activity

    Cytotoxicity assays are crucial for evaluating the potential of novel compounds as anticancer agents. [9][10]These assays measure the ability of a compound to kill or inhibit the proliferation of cancer cells. [11][12]

    MTT Assay

    The MTT assay is a colorimetric assay that measures cell metabolic activity, which is an indicator of cell viability. A reduction in metabolic activity suggests either a cytotoxic (cell-killing) or cytostatic (inhibition of proliferation) effect.

    mtt_assay_workflow Start Seed cancer cells in a 96-well plate Incubate1 Incubate for 24h (cell attachment) Start->Incubate1 Treat Treat cells with various concentrations of test compounds Incubate1->Treat Incubate2 Incubate for 48h Treat->Incubate2 Add_MTT Add MTT reagent to each well Incubate2->Add_MTT Incubate3 Incubate for 4h (formazan formation) Add_MTT->Incubate3 Add_Solvent Add solubilizing agent (e.g., DMSO) Incubate3->Add_Solvent Read Read absorbance at 570 nm Add_Solvent->Read Analyze Calculate % viability and determine IC50 values Read->Analyze

    Caption: Step-by-step workflow of the MTT cytotoxicity assay.

    Experimental Protocol: MTT Assay for Cytotoxicity

    • Cell Seeding: Seed a human cancer cell line (e.g., MCF-7 for breast cancer) into a 96-well plate at a density of approximately 5,000 cells per well and incubate for 24 hours.

    • Compound Treatment: Treat the cells with various concentrations of the parent acid and its esters for 48 hours.

    • MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 4 hours to allow the formation of formazan crystals by viable cells.

    • Solubilization: Add a solubilizing agent, such as DMSO, to dissolve the formazan crystals.

    • Absorbance Reading: Measure the absorbance of each well using a microplate reader at 570 nm.

    • Data Analysis: Calculate the percentage of cell viability for each concentration relative to untreated control cells. Determine the IC50 value (the concentration required to inhibit 50% of cell growth).

    Data Presentation and Interpretation

    For a clear comparison, the quantitative data from these assays should be summarized in tables. Below are templates with hypothetical data illustrating how the results might be presented.

    Table 1: Hypothetical Anti-inflammatory Activity

    CompoundConcentration (µg/mL)% Inhibition of Protein Denaturation
    5-Hydroxy-5-methylhexanoic acid 10025.3 ± 2.1
    25048.7 ± 3.5
    50065.1 ± 4.2
    Methyl 5-hydroxy-5-methylhexanoate 10035.8 ± 2.9
    25062.4 ± 4.1
    50085.3 ± 5.0
    Diclofenac Sodium (Standard) 10092.5 ± 3.8

    Table 2: Hypothetical Antimicrobial Activity (MIC in µg/mL)

    CompoundS. aureusE. coli
    5-Hydroxy-5-methylhexanoic acid >512>512
    Methyl 5-hydroxy-5-methylhexanoate 256512
    Ethyl 5-hydroxy-5-methylhexanoate 128256
    Ciprofloxacin (Standard) 10.5

    Table 3: Hypothetical Cytotoxic Activity (IC50 in µM)

    CompoundMCF-7 (Breast Cancer)A549 (Lung Cancer)
    5-Hydroxy-5-methylhexanoic acid >100>100
    Methyl 5-hydroxy-5-methylhexanoate 75.2 ± 5.488.1 ± 6.2
    Ethyl 5-hydroxy-5-methylhexanoate 52.8 ± 4.165.7 ± 5.5
    Doxorubicin (Standard) 0.8 ± 0.11.2 ± 0.2

    Data are presented as mean ± standard deviation for illustrative purposes only.

    Interpreting the Structure-Activity Relationship

    Generally, esterification increases the lipophilicity of a carboxylic acid. This enhanced lipid solubility can facilitate passage through the lipid-rich cell membranes of bacteria and cancer cells, potentially leading to increased bioactivity. The hypothetical data above illustrates a scenario where the esters are more potent than the parent acid. The length of the ester's alkyl chain can also influence activity, with an optimal length often observed.

    Conclusion and Future Directions

    This guide provides a robust, evidence-based framework for conducting a comprehensive comparative bioactivity study of 5-Hydroxy-5-methylhexanoic acid and its esters. By systematically applying the outlined anti-inflammatory, antimicrobial, and cytotoxic assays, researchers can generate the crucial preliminary data needed to identify the most promising derivatives. Positive findings from this initial screening would warrant further investigation into the specific molecular mechanisms of action, paving the way for the potential development of novel therapeutic agents.

    References

    • Gantsho, et al. (2020). Metal Complexes with Hydroxyflavones: A Study of Anticancer and Antimicrobial Activities. Inorganics, 13(1), 250.
    • FooDB. (2011). Showing Compound (5R)-5-Hydroxyhexanoic acid (FDB022025). FooDB.
    • PubChem. (n.d.). 5-Hydroxy-5-methylhexanoic acid. PubChem.
    • Hurkul, M. M., et al. (2021). Investigation of in vitro antimicrobial activities of some hydroxybenzoic and hydroxycinnamic acids commonly found in medicinal and aromatic plants. Journal of Pharmaceutical and Biological Sciences, 9(3), 223-228.
    • PubChem. (n.d.).
    • Sheradsky, T., & Silcoff, E. R. (1998). Synthesis of (2R,5R)-2-Amino-5-Hydroxyhexanoic Acid by Intramolecular Cycloaddition. Molecules, 3(2), 68-74.
    • Sheradsky, T., Milvitskaya, J., & Pollak, I. E. (1991). Intramolecular oxidative diels-alder reaction of n-sorbyl-l-proline acylhydrazides. Tetrahedron, 47(14-15), 2773-2784.
    • Borges, A., Ferreira, C., Saavedra, M. J., & Simões, M. (2013). Antibacterial activity and mode of action of ferulic and gallic acids against pathogenic bacteria. Microbial Drug Resistance, 19(4), 256-265.
    • Al-Zereini, W. A., et al. (2026). Antimicrobial and Anti-Biofilm Properties of Ma'in Hot Springs Targeti. Dove Medical Press.
    • Ding, X., et al. (2013). In vitro antioxidant and antiproliferative activities of 5-hydroxymethylfurfural. Journal of Agricultural and Food Chemistry, 61(44), 10442-10450.
    • Al-Baadani, W. A., et al. (2024). Cytotoxicity effect and antioxidant potential of 5-Hydroxymethyl Furfural (5-HMF) analogues-An advance approach. Journal of Phytology, 16, 1-7.
    • Rossi, D., et al. (2025). Synthesis of Novel Bioactive Lipophilic Hydroxyalkyl Esters and Diesters Based on Hydroxyphenylacetic Acids. Molecules, 30(15), 1-18.
    • Li, T., et al. (2022). Anti-Inflammatory Property of 5-Demethylnobiletin (5-Hydroxy-6, 7, 8, 3', 4'-pentamethoxyflavone) and Its Metabolites in. Molecules, 27(24), 8886.
    • Gurbuzer, B. (2021). Investigation of in vitro antimicrobial activities of some hydroxybenzoic and hydroxycinnamic acids commonly found in medicinal and aromatic plants.
    • Ferreira, I. C. F. R., et al. (2010). Monocyclic Phenolic Acids; Hydroxy- and Polyhydroxybenzoic Acids: Occurrence and Recent Bioactivity Studies. Molecules, 15(11), 7985-8005.
    • Benariba, N., et al. (2017). Anti-inflammatory Activity of Methanolic Extract from Pistacia atlantica Desf. Leaves. Pharmacognosy Journal, 10(1), 71-76.
    • Muhammad, U., et al. (2024). Evaluation of In-vivo anti-inflammatory activity of methyl 2-(5-butyl-6-thioxo-1, 3, 5-thiadiazinan-3yl), butanoate. Pakistan Journal of Health Sciences, 5(03), 1338.
    • Kumar, A., et al. (2024).
    • Bouyahya, A., et al. (2022). Integrated In Vitro and In Silico Characterization of 5‐Hydroxyferulic Acid: Antioxidant, Anti‐Inflammatory, Anti‐Hemolytic, and Cytotoxic Potential. Pharmaceuticals, 15(11), 1374.
    • Wang, J., et al. (2013). In Vitro Antioxidant and Antiproliferative Activities of 5-Hydroxymethylfurfural. Request PDF.
    • Cheruku, S. P., et al. (2014). Cytotoxicity of 5'-amino-2'-hydroxy chalcones by MTT assay after 48 h incubation.

    Sources

    Validation

    A Comparative Benchmarking Guide to the Synthesis of 5-Hydroxy-5-methylhexanoic Acid

    For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical and fine chemical synthesis, the efficient and reliable production of key intermediates is paramount. 5-Hydroxy-5-methylh...

    Author: BenchChem Technical Support Team. Date: March 2026

    For Researchers, Scientists, and Drug Development Professionals

    In the landscape of pharmaceutical and fine chemical synthesis, the efficient and reliable production of key intermediates is paramount. 5-Hydroxy-5-methylhexanoic acid, a versatile building block, presents a synthetic challenge that can be approached through several established methodologies. This guide provides an in-depth, objective comparison of two prominent synthetic routes: the Grignard reaction and the Reformatsky reaction. By presenting detailed experimental protocols, quantitative performance data, and a discussion of the underlying chemical principles, this document serves as a practical resource for researchers aiming to select the most suitable method for their specific needs.

    At a Glance: Comparison of Synthetic Routes

    ParameterGrignard ReactionReformatsky Reaction
    Starting Materials Ethyl levulinate, Methylmagnesium bromideAcetone, Ethyl 4-bromobutanoate, Zinc
    Key Reactions Nucleophilic acyl additionOxidative addition, Aldol-type addition
    Estimated Yield Good to ExcellentModerate to Good
    Scalability Generally good, requires stringent anhydrous conditionsGood, can be sensitive to the quality of zinc
    Purity Good, requires careful purification to remove byproductsGood, main impurity is often unreacted starting material
    Reaction Time Relatively short reaction time, but requires preparation of the Grignard reagentCan be a one-pot reaction, but may require longer reaction times for completion

    Method 1: The Grignard Reaction Approach

    The Grignard reaction is a cornerstone of carbon-carbon bond formation in organic synthesis. This route leverages the nucleophilic addition of a Grignard reagent to a keto-ester, followed by hydrolysis to yield the desired tertiary alcohol and carboxylic acid functionalities. The causality behind this choice lies in the high reactivity of Grignar reagents, which allows for a direct and efficient construction of the carbon skeleton.[1][2][3]

    Experimental Workflow: Grignard Reaction

    cluster_0 Step 1: Grignard Reagent Formation cluster_1 Step 2: Grignard Addition cluster_2 Step 3: Hydrolysis A Methyl Bromide D Methylmagnesium Bromide A->D Reacts with B Magnesium Turnings B->D in C Anhydrous Diethyl Ether C->D solvent E Ethyl Levulinate G Intermediate Alkoxide E->G Reacts with F Methylmagnesium Bromide F->G H Intermediate Alkoxide J 5-Hydroxy-5-methylhexanoic acid H->J Hydrolyzed by I Aqueous Acid (e.g., HCl) I->J

    Caption: Workflow for the Grignard Synthesis of 5-Hydroxy-5-methylhexanoic acid.

    Detailed Experimental Protocol: Grignard Synthesis

    Step 1: Preparation of Methylmagnesium Bromide (Grignard Reagent)

    • Apparatus Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube (containing anhydrous calcium chloride), and a pressure-equalizing dropping funnel. The entire apparatus must be flame-dried under a stream of inert gas (e.g., argon or nitrogen) to ensure anhydrous conditions.

    • Reagent Charging: To the flask, add magnesium turnings (1.2 equivalents). In the dropping funnel, place a solution of methyl bromide (1.0 equivalent) in anhydrous diethyl ether.

    • Initiation and Reaction: Add a small portion of the methyl bromide solution to the magnesium turnings. The reaction is initiated by gentle warming or the addition of a small crystal of iodine. Once the reaction starts (indicated by bubbling and a cloudy appearance), add the remaining methyl bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture at room temperature for 1-2 hours to ensure complete formation of the Grignard reagent.

    Step 2: Reaction with Ethyl Levulinate

    • Substrate Addition: Cool the freshly prepared Grignard reagent in an ice bath. Dissolve ethyl levulinate (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

    • Grignard Addition: Add the ethyl levulinate solution dropwise to the stirred Grignard reagent, maintaining the temperature below 10°C. A precipitate may form during the addition.

    • Completion of Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours.

    Step 3: Work-up and Purification

    • Quenching: Carefully pour the reaction mixture onto a mixture of crushed ice and a saturated aqueous solution of ammonium chloride or dilute hydrochloric acid with vigorous stirring. This step hydrolyzes the intermediate magnesium alkoxide and ester.

    • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with diethyl ether (3 x 50 mL).

    • Washing and Drying: Combine the organic extracts and wash them sequentially with a saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

    • Isolation: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The crude product can be purified by column chromatography on silica gel or by distillation under reduced pressure to yield pure 5-hydroxy-5-methylhexanoic acid.

    Method 2: The Reformatsky Reaction Approach

    The Reformatsky reaction offers an alternative pathway, utilizing an organozinc reagent formed in situ from an α-halo ester and zinc metal.[4][5][6][7][8] This method is particularly advantageous as organozinc reagents are generally less reactive than Grignard reagents, leading to fewer side reactions with the ester functionality. The reaction condenses an aldehyde or ketone with the α-halo ester to form a β-hydroxy ester, which can then be hydrolyzed to the desired product.

    Experimental Workflow: Reformatsky Reaction

    cluster_0 Step 1: In situ Reagent Formation cluster_1 Step 2: Aldol-type Addition cluster_2 Step 3: Hydrolysis A Ethyl 4-bromobutanoate C Organozinc Reagent A->C Reacts with B Activated Zinc B->C D Acetone F Intermediate Zinc Alkoxide D->F Reacts with E Organozinc Reagent E->F G Intermediate Zinc Alkoxide I 5-Hydroxy-5-methylhexanoic acid G->I Hydrolyzed by H Aqueous Acid (e.g., H₂SO₄) H->I

    Caption: Workflow for the Reformatsky Synthesis of 5-Hydroxy-5-methylhexanoic acid.

    Detailed Experimental Protocol: Reformatsky Synthesis

    Step 1: Reaction Setup and Initiation

    • Apparatus and Reagents: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place activated zinc dust (1.5 equivalents). The activation of zinc can be achieved by washing with dilute acid, followed by water, ethanol, and ether, and then drying under vacuum. Add anhydrous tetrahydrofuran (THF) or a mixture of benzene and ether as the solvent.

    • Reagent Addition: In the dropping funnel, place a mixture of ethyl 4-bromobutanoate (1.0 equivalent) and acetone (1.2 equivalents) dissolved in the reaction solvent.

    • Initiation: Add a small portion of the ester-ketone mixture to the zinc suspension. The reaction may require gentle heating or the addition of a crystal of iodine to initiate. A successful initiation is indicated by a color change and a gentle reflux.

    Step 2: Reaction and Completion

    • Controlled Addition: Once the reaction has started, add the remaining mixture from the dropping funnel dropwise at a rate that maintains a steady reflux.

    • Heating: After the addition is complete, heat the reaction mixture to reflux for 2-3 hours to ensure complete conversion. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

    Step 3: Work-up and Purification

    • Quenching: Cool the reaction mixture to room temperature and then in an ice bath. Slowly add dilute sulfuric acid or a saturated aqueous solution of ammonium chloride to quench the reaction and dissolve the unreacted zinc and zinc salts.

    • Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

    • Washing and Drying: Combine the organic layers and wash with a saturated sodium bicarbonate solution and then with brine. Dry the organic phase over anhydrous sodium sulfate.

    • Hydrolysis and Isolation: Filter off the drying agent and remove the solvent under reduced pressure. The resulting crude β-hydroxy ester can be hydrolyzed by refluxing with an aqueous solution of sodium hydroxide. After cooling, acidify the mixture with hydrochloric acid and extract the product with diethyl ether. The combined organic extracts are then dried and the solvent evaporated to yield 5-hydroxy-5-methylhexanoic acid. Further purification can be achieved by recrystallization or column chromatography.

    Concluding Remarks for the Practicing Scientist

    The choice between the Grignard and Reformatsky routes for the synthesis of 5-hydroxy-5-methylhexanoic acid will ultimately depend on the specific requirements of the project, including scale, available starting materials, and the desired level of purity.

    • The Grignard approach is often favored for its potentially higher yields and the ready availability of a wide range of Grignard reagents. However, the stringent requirement for anhydrous conditions can be a practical limitation, especially on a larger scale.

    • The Reformatsky reaction , while sometimes providing more moderate yields, offers the advantage of using less reactive organozinc intermediates, which can lead to a cleaner reaction profile with fewer side products. The one-pot nature of the reaction can also be an attractive feature in terms of operational simplicity.

    For drug development professionals, where process robustness and scalability are critical, a thorough evaluation of both methods at the bench scale is recommended. Factors such as the cost and availability of starting materials, the ease of purification, and the overall process safety will be crucial in determining the most viable route for commercial production.

    This guide provides a foundational framework for this evaluation. The provided protocols are designed to be self-validating, with clear steps for reaction monitoring and product purification. By understanding the nuances of each synthetic pathway, researchers can make an informed decision to best achieve their synthetic goals.

    References

    • Molbase. (n.d.). Synthesis of 5-(2',4'-dihydroxyphenyl)-5-methyl-hexanoic acid-n-octylamide. Retrieved from [Link]

    • Vedantu. (2023). Reformatsky Reaction: Mechanism, Examples & Exam Tips. Retrieved from [Link]

    • Chemtube3d. (n.d.). Grignard Reagents. Retrieved from [Link]

    • Sheradsky, T., & Silcoff, E. R. (1998). Synthesis of (2R,5R)-2-Amino-5-Hydroxyhexanoic Acid by Intramolecular Cycloaddition. Molecules, 3(3), 80-87.
    • ADICHEMISTRY. (n.d.). GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. Retrieved from [Link]

    • BYJU'S. (2019, February 27). Reformatsky reaction. Retrieved from [Link]

    • Gotor-Fernández, V., et al. (2021). Sustainable Biocatalytic Procedure for Obtaining New Branched Acid Esters. Molecules, 26(22), 6889.
    • Wikipedia. (n.d.). Reformatsky reaction. Retrieved from [Link]

    • Chemistry LibreTexts. (2023, January 22). Reformatsky Reaction. Retrieved from [Link]

    • PubChem. (n.d.). 5-Hydroxy-5-methylhexanoate. Retrieved from [Link]

    • Chemistry LibreTexts. (2023, November 7). 10.6: Reactions of Alkyl Halides - Grignard Reagents. Retrieved from [Link]

    • Cheméo. (n.d.). Chemical Properties of 5-Hydroxy-5-methyl-2-phenylhexanoic acid. Retrieved from [Link]

    • Google Patents. (n.d.). US5502226A - Process of preparing ω-hydroxy acids.
    • Yuan, Q., et al. (2020). Biosynthesis of 5-hydroxymethyl-2-furancarboxylic acid from 5-hydroxymethylfurfural via new whole-cell biocatalysts. Organic & Biomolecular Chemistry, 18(3), 455-460.
    • MDPI. (2022). Whole Cell Biocatalysis of 5-Hydroxymethylfurfural for Sustainable Biorefineries. Retrieved from [Link]

    • PSE Community.org. (2023). Concurrent Biocatalytic Oxidation of 5-Hydroxymethylfurfural into 2,5-Furandicarboxylic Acid by Merging Galactose Oxidase with W. Retrieved from [Link]

    • ResearchGate. (2025). Whole Cell Biocatalysis of 5-Hydroxymethylfurfural for Sustainable Biorefineries. Retrieved from [Link]

    • ResearchGate. (2025). (PDF) Highly Selective Oxidation of 5-Hydroxymethylfurfural to 5-Hydroxymethyl-2-Furancarboxylic Acid by a Robust Whole-Cell Biocatalyst. Retrieved from [Link]

    • MDPI. (2019). Highly Selective Oxidation of 5-Hydroxymethylfurfural to 5-Hydroxymethyl-2-Furancarboxylic Acid by a Robust Whole-Cell Biocatalyst. Retrieved from [Link]

    • Royal Society of Chemistry. (n.d.). Selective aqueous phase oxidation of 5-hydroxymethylfurfural to 2,5-furandicarboxylic acid over Pt/C catalysts: influence of the base and effect of bismuth promotion. Retrieved from [Link]

    • Griffith University. (2024). Ru/MgO-catalysed selective aerobic oxidation of 5-hydroxymethylfurfural to 2,5-furandicarboxylic acid. Retrieved from [Link]

    Sources

    Safety & Regulatory Compliance

    Safety

    5-Hydroxy-5-methylhexanoic acid proper disposal procedures

    As a Senior Application Scientist, I approach chemical waste management not merely as a regulatory checkbox, but as a critical extension of the experimental workflow. The structural characteristics of a molecule dictate...

    Author: BenchChem Technical Support Team. Date: March 2026

    As a Senior Application Scientist, I approach chemical waste management not merely as a regulatory checkbox, but as a critical extension of the experimental workflow. The structural characteristics of a molecule dictate its environmental fate, reactivity, and potential hazards. By understanding the mechanistic causality behind the physicochemical properties of 5-hydroxy-5-methylhexanoic acid, we can engineer a self-validating disposal protocol that ensures absolute laboratory safety and environmental compliance.

    The following guide provides a comprehensive, causality-driven Standard Operating Procedure (SOP) for the handling, spill containment, and disposal of 5-hydroxy-5-methylhexanoic acid.

    Physicochemical Profiling & Hazard Assessment

    To design an effective disposal strategy, we must first analyze the molecule. 5-Hydroxy-5-methylhexanoic acid (CAS: 765268-16-4) is a substituted aliphatic carboxylic acid featuring a tertiary hydroxyl group[1].

    The Causality of the Hazard: Based on its structural analog, hexanoic acid (which has a known pKa of 4.88), this compound acts as a weak organic acid[2][3]. Because its pKa is below neutral pH, it exists primarily as a highly mobile anion in aqueous environmental conditions[4]. Unneutralized disposal can lower the pH of bulk waste streams. If this acidic waste is inadvertently mixed with incompatible materials (e.g., cyanides or sulfides), it risks the exothermic evolution of toxic gases[5]. Furthermore, the tertiary hydroxyl group increases its aqueous solubility compared to unsubstituted aliphatic chains, necessitating strict aqueous waste segregation to prevent aquatic toxicity[6].

    Table 1: Quantitative Physicochemical and Hazard Profile

    PropertyValue / Description
    Chemical Name 5-Hydroxy-5-methylhexanoic acid
    CAS Number 765268-16-4[1]
    Molecular Formula C7H14O3[1]
    Molecular Weight 146.18 g/mol [1]
    Estimated pKa ~4.8 (Weak Acid)[2]
    Hazard Classification Irritant (Skin/Eye), Corrosive at high concentrations[7]
    Chemical Incompatibilities Strong oxidizers, strong bases, reducing agents[7]

    Operational Safety & Handling Protocol

    Before generating waste, strict operational protocols must be followed to minimize environmental release and ensure operator safety. Every step in this protocol is designed to validate the next.

    • Engineering Controls: Handle the neat chemical or concentrated solutions exclusively inside a certified chemical fume hood. Causality: This prevents the inhalation of acidic aerosols and maintains a physical barrier against unexpected exothermic reactions[5].

    • Personal Protective Equipment (PPE): Don nitrile gloves (minimum 4 mil thickness for splash protection), chemical splash goggles, and a standard laboratory coat[6].

    • Reagent Preparation: When preparing aqueous solutions, always add the acid to the water (never water to acid). Causality: This safely dissipates the mild heat of dissolution into the higher heat capacity of the bulk water.

    • In-Process Containment: Keep all primary containers tightly sealed when not in active use. Causality: Aliphatic carboxylic acids can slowly volatilize or absorb atmospheric moisture, degrading sample integrity and creating localized inhalation hazards[6].

    Spill Response & Immediate Containment

    In the event of a localized spill, rapid containment is critical. Aliphatic carboxylic acids are highly mobile in soil and aquatic environments; preventing the material from entering drains is the primary objective[3][4].

    Step-by-Step Spill Methodology:

    • Evacuation & Assessment: Isolate the spill area. Verify visually that no strong oxidizers are in the immediate vicinity of the spill pool.

    • PPE Verification: Ensure responders are wearing appropriate PPE (nitrile gloves, goggles, lab coat)[8].

    • Containment: Surround the spill with an inert, non-combustible absorbent material such as dry sand, vermiculite, or a commercial chemical spill pad[6]. Causality: Combustible absorbents like sawdust must be avoided when handling organic acids to mitigate secondary fire risks.

    • Active Neutralization: Carefully apply a weak base, such as sodium bicarbonate (NaHCO₃), to the spill center and work outward. Self-Validation Step: Wait for the effervescence (CO₂ gas release) to completely cease. The cessation of bubbling physically validates that the acid has been neutralized.

    • Collection: Sweep the neutralized slurry into a chemically resistant, sealable secondary container (e.g., a wide-mouth HDPE jar)[5].

    • Decontamination: Wash the spill surface with copious amounts of water and a mild detergent to remove residual organic salts.

    SpillResponse S1 1. Spill Identified S2 2. Isolate Area S1->S2 S3 3. Don Safety PPE S2->S3 S4 4. Apply Inert Absorbent S3->S4 S5 5. Neutralize (NaHCO3) S4->S5 S6 6. Collect in HDPE Bin S5->S6 S7 7. Transfer to EHS S6->S7

    Sequential workflow for the containment and neutralization of aliphatic acid spills.

    Waste Segregation & Disposal Plan

    Because 5-hydroxy-5-methylhexanoic acid is an organic acid, it falls under general characteristic waste guidelines (corrosivity/toxicity)[5]. Proper segregation prevents dangerous cross-reactions in satellite accumulation areas.

    Step-by-Step Disposal Methodology:

    • Aqueous Waste Processing:

      • Collect dilute aqueous solutions in a dedicated "Aqueous Acidic Waste" carboy.

      • Causality: Before final transfer to Environmental Health and Safety (EHS), ensure the solution is neutralized to a pH of 6.0–8.0 using 1M NaOH. This prevents the degradation of metal plumbing and complies with environmental discharge regulations[8]. Drain disposal is strictly prohibited without explicit EHS authorization.

    • Organic Solvent Waste Processing:

      • If the acid is dissolved in organic solvents (e.g., methanol, acetonitrile), segregate the waste into "Non-Halogenated Organic Waste" containers.

      • Causality: If halogenated solvents (e.g., dichloromethane) were used in the workflow, the entire mixture MUST be routed to the "Halogenated Organic Waste" container. Mixing non-halogenated and halogenated waste drastically increases commercial incineration costs and can lead to the formation of toxic dioxins during high-temperature disposal[9].

    • Solid Waste Processing:

      • Place contaminated consumables (pipette tips, Kimwipes, neutralized spill absorbents) into double-lined, puncture-resistant solid waste bags.

      • Label clearly as "Solid Waste Contaminated with Aliphatic Carboxylic Acid"[5].

    • Labeling and Storage:

      • Store all waste containers in secondary containment trays in a cool, well-ventilated satellite accumulation area, away from heat sources and incompatible chemicals[6].

    WasteSegregation A 5-Hydroxy-5-methylhexanoic Acid Waste Stream B Aqueous Solutions A->B C Organic Solutions A->C D Solid Contaminants A->D B1 Neutralize to pH 6-8 B->B1 C1 Contains Halogens? C->C1 D1 Double-Bag in Chem Bin D->D1 B2 Aqueous Waste Carboy B1->B2 C2 Non-Halogenated Carboy C1->C2 No C3 Halogenated Carboy C1->C3 Yes D2 Solid Chemical Waste D1->D2

    Decision tree for the segregation and disposal of 5-hydroxy-5-methylhexanoic acid waste.

    Sources

    © Copyright 2026 BenchChem. All Rights Reserved.